What is the role of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate in the shikimate pathway?
A Technical Guide to 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP): The Gatekeeper of the Shikimate Pathway For Researchers, Scientists, and Drug Development Professionals Abstract The shikimate pathway represents a...
Author: BenchChem Technical Support Team. Date: January 2026
A Technical Guide to 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP): The Gatekeeper of the Shikimate Pathway
For Researchers, Scientists, and Drug Development Professionals
Abstract
The shikimate pathway represents a critical metabolic route in bacteria, archaea, fungi, and plants for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) and other vital aromatic compounds.[1][2] This pathway is absent in mammals, making its constituent enzymes prime targets for the development of non-toxic antimicrobial agents and herbicides.[2][3][4] This guide focuses on the pivotal role of 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP), the first committed intermediate of this pathway. We will explore its enzymatic synthesis, its subsequent conversion, the complex regulatory mechanisms that control its production, and its significance as a strategic target for therapeutic intervention. This document serves as an in-depth technical resource, integrating mechanistic insights with validated experimental protocols to support advanced research and development.
Introduction: Defining the Key Intermediate
The molecule central to the initiation of the shikimate pathway is 3-Deoxy-D-arabino-heptulosonate-7-phosphate , universally abbreviated as DAHP .[5] While the query "Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate" was specified, it is crucial to clarify that DAHP is the canonical, biologically active substrate. The methylated term likely refers to a synthetic derivative or analog used in specific laboratory contexts, but it is not the natural intermediate. Therefore, this guide will focus on the scientifically established role of DAHP.
The shikimate pathway channels significant carbon flux—up to 30% of photosynthetically fixed carbon in plants—into the production of a vast array of aromatic compounds essential for life.[6][7] DAHP's formation marks the irrevocable entry of carbon into this vital route, making the enzyme responsible for its synthesis, DAHP synthase (DHS), a primary point of metabolic regulation.[1][6][8]
Section 1: The Genesis of DAHP - A Tightly Regulated Entry Point
The synthesis of DAHP is the first of seven enzymatic reactions that culminate in the production of chorismate, the common precursor for aromatic amino acids.[2][9]
The Condensation Reaction
DAHP is formed from the condensation of two precursors derived from central carbon metabolism: phosphoenolpyruvate (PEP) from glycolysis and D-erythrose 4-phosphate (E4P) from the pentose phosphate pathway.[4][5][6] This aldol-like reaction is catalyzed by the enzyme 3-Deoxy-D-arabino-heptulosonate-7-phosphate synthase (DHS) , also known as DAHP synthase (EC 2.5.1.54).[1] The reaction is a stereospecific condensation that forms DAHP and releases inorganic phosphate (Pi).[1][10]
The Gatekeeper of Aromatic Amino Acid Synthesis: A Technical Guide to DAHP Synthase
Introduction: The Crucial First Step In the intricate metabolic landscape of bacteria, archaea, fungi, and plants, the shikimate pathway stands as a vital route for the de novo synthesis of aromatic amino acids: L-trypto...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Crucial First Step
In the intricate metabolic landscape of bacteria, archaea, fungi, and plants, the shikimate pathway stands as a vital route for the de novo synthesis of aromatic amino acids: L-tryptophan, L-phenylalanine, and L-tyrosine.[1] These amino acids are not only fundamental building blocks for protein synthesis but also serve as precursors for a vast array of secondary metabolites, including pigments, alkaloids, and hormones. The enzyme 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase (DAHP synthase, DAHPS) (EC 2.5.1.54) occupies the paramount position as the gatekeeper of this essential pathway. It catalyzes the first of seven enzymatic reactions, an aldol-like condensation of phosphoenolpyruvate (PEP) and D-erythrose 4-phosphate (E4P) to form 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP).[1][2] This irreversible step commits central carbon metabolites to the shikimate pathway, making DAHP synthase a critical point of metabolic regulation. The absence of the shikimate pathway in mammals makes its enzymes, particularly DAHP synthase, attractive targets for the development of novel antimicrobial agents and herbicides.[2] This guide provides an in-depth technical overview of DAHP synthase, focusing on its function, regulation, catalytic mechanism, and the methodologies for its study and inhibition, tailored for researchers, scientists, and drug development professionals.
The Shikimate Pathway: A Central Metabolic Route
The shikimate pathway bridges primary and secondary metabolism, converting simple carbohydrate precursors into the versatile aromatic precursor, chorismate. From chorismate, distinct enzymatic branches lead to the synthesis of the three aromatic amino acids. The central role of DAHP synthase is to control the influx of carbon into this pathway, thereby modulating the overall output of aromatic compounds.
Caption: The initial step of the shikimate pathway catalyzed by DAHP synthase.
Structural and Mechanistic Insights into DAHP Synthase
Quaternary Structure and Catalytic Core
DAHP synthase is typically a homotetrameric enzyme, often described as a dimer of dimers.[1] Each monomer consists of a (β/α)8-barrel, also known as a TIM barrel, which houses the active site at its C-terminal end.[3] This structural fold is a common feature among many metabolic enzymes.
The Catalytic Mechanism: A Metal-Dependent Reaction
The catalytic activity of DAHP synthase is critically dependent on the presence of a divalent metal cofactor.[1] While several metal ions, including Mn2+, Fe2+, Co2+, Zn2+, and Cu2+, can function as cofactors in vitro, the specific metal utilized in vivo can vary between organisms.[1] The metal ion is coordinated by a conserved Cys-X-X-His motif within the active site.[1]
The proposed catalytic mechanism involves the following key steps:
Substrate Binding: Phosphoenolpyruvate (PEP) is the first substrate to bind to the enzyme-metal complex.[1]
Metal-Activated Carbonyl: The divalent metal ion is believed to activate the carbonyl group of the second substrate, D-erythrose 4-phosphate (E4P), making it more susceptible to nucleophilic attack.
Nucleophilic Attack: The double bond of PEP performs a nucleophilic attack on the activated carbonyl carbon of E4P.
Formation of a Tetrahedral Intermediate: This attack leads to the formation of a transient tetrahedral intermediate.
Phosphate Elimination and Product Release: The intermediate collapses, leading to the elimination of inorganic phosphate and the formation of DAHP. Inorganic phosphate is the first product to be released from the enzyme.[1]
Site-directed mutagenesis studies have been instrumental in elucidating the roles of specific active site residues. For instance, in Mycobacterium tuberculosis DAHP synthase, two cysteine residues, Cys87 and Cys440, are located in the active site. Cys87 is directly involved in coordinating the metal ion, while Cys440 is in close proximity and is thought to be vital for catalytic activity, potentially through the formation of a transient disulfide bond.[4]
Regulation of Carbon Flow: A Tale of Two Strategies
To prevent the wasteful overproduction of aromatic amino acids, the activity of DAHP synthase is tightly regulated. The regulatory strategies differ significantly between microorganisms and plants, reflecting their distinct metabolic needs and cellular environments.
Feedback Inhibition in Microorganisms
In many bacteria, including the well-studied Escherichia coli, DAHP synthase activity is primarily regulated by allosteric feedback inhibition.[1] E. coli possesses three DAHP synthase isoenzymes, each of which is specifically inhibited by one of the three aromatic amino acid end products:
AroG: Phenylalanine-sensitive
AroF: Tyrosine-sensitive
AroH: Tryptophan-sensitive
This differential inhibition allows the cell to fine-tune the carbon flux into the shikimate pathway in response to the specific cellular requirements for each aromatic amino acid. The allosteric binding of the inhibitor amino acid to a regulatory site, distinct from the active site, induces a conformational change that reduces the enzyme's catalytic efficiency. For example, in the tyrosine-sensitive isoenzyme from E. coli, tyrosine binding is competitive with respect to E4P and non-competitive with respect to PEP when tyrosine concentrations are above 10 µM.[1]
In contrast, some bacteria, like Mycobacterium tuberculosis, exhibit a more complex pattern of synergistic feedback inhibition, where a combination of aromatic amino acids is required for significant inhibition.[5][6]
Caption: Allosteric feedback inhibition of DAHP synthase isoenzymes in bacteria.
Transcriptional Control in Plants
In higher plants, the primary mode of regulating DAHP synthase activity is through transcriptional control of the genes encoding the enzyme.[1] While some evidence for feedback regulation by downstream metabolites exists, it is generally considered to be less significant than in microorganisms. The expression of DAHP synthase genes in plants is often responsive to various developmental and environmental cues, such as growth stage, wounding, and pathogen attack, which can alter the demand for aromatic amino acid-derived secondary metabolites.[1]
Experimental Protocols for the Study of DAHP Synthase
The characterization of DAHP synthase activity and the screening for its inhibitors are crucial for both basic research and drug discovery efforts. Several robust assay methods have been developed for these purposes.
Discontinuous Colorimetric Assay for DAHP Synthase Activity
This assay is based on the periodate oxidation of DAHP, which generates a chromophore that can be quantified spectrophotometrically.
Principle: DAHP is oxidized by periodic acid, and the resulting β-formylpyruvic acid is condensed with thiobarbituric acid to produce a pink-colored adduct with an absorbance maximum at 549 nm.
Reaction Mixture Preparation: Prepare a reaction mixture containing 50 mM buffer (e.g., EPPS-KOH, pH 7.75), 2 mM PEP, 0.5 mM E4P, and 0.7 mM MnCl2.[8] The optimal pH and temperature may vary depending on the specific DAHP synthase being studied.
Enzyme Pre-incubation (for plant enzymes): For some plant DAHP synthases that exhibit hysteretic activation, pre-incubate the enzyme with 1 mM DTT for 10 minutes at 35°C.[8]
Initiation of Reaction: Add the DAHP synthase enzyme to the reaction mixture to initiate the reaction. Incubate at the desired temperature (e.g., 35°C) for a defined period (e.g., up to 30 minutes).[8]
Termination of Reaction: Stop the reaction by adding an equal volume of 10% (w/v) trichloroacetic acid (TCA).[8]
Color Development:
To the terminated reaction mixture, add a solution of 25 mM periodic acid in 0.125 M H2SO4 and incubate for a specified time (e.g., 45 minutes at 25°C).[9]
Add a solution of 2% (w/v) sodium arsenite in 0.5 M HCl to quench the excess periodate.
Finally, add a 0.3% (w/v) solution of thiobarbituric acid and heat at 100°C for 10 minutes to develop the color.
Spectrophotometric Measurement: After cooling to room temperature, measure the absorbance of the solution at 549 nm.
Quantification: Calculate the amount of DAHP produced using a standard curve or the molar extinction coefficient of the colored adduct (ε549 = 4.5 x 10^4 M-1 cm-1).[7]
Continuous Spectrophotometric Assay for DAHP Synthase Activity
This assay continuously monitors the consumption of the substrate PEP by measuring the decrease in absorbance at 232 nm.
Principle: PEP has a significant absorbance at 232 nm, while the product DAHP does not. The rate of decrease in absorbance is directly proportional to the rate of the enzymatic reaction.
Reaction Mixture Preparation: Prepare a reaction mixture in a quartz cuvette containing 50 mM buffer (e.g., Bis-Tris, pH 7.5), 100 µM PEP, 300 µM E4P, and 100 µM MnCl2.[11]
Spectrophotometer Setup: Set the spectrophotometer to monitor the absorbance at 232 nm.
Baseline Measurement: Record the stable baseline absorbance of the reaction mixture before adding the enzyme.
Initiation of Reaction: Add a known amount of DAHP synthase to the cuvette and immediately start recording the absorbance over time.
Data Analysis: Determine the initial rate of the reaction from the linear portion of the absorbance versus time plot. The rate of PEP consumption can be calculated using the molar extinction coefficient of PEP at 232 nm.
Note on Assay Optimization: It is crucial to ensure the stability of PEP in the assay buffer, as its degradation can lead to a drifting baseline.[11] The use of high-quality quartz cuvettes is also essential for accurate measurements at this low wavelength.[11]
High-Throughput Screening (HTS) for DAHP Synthase Inhibitors
The development of HTS assays is critical for identifying novel DAHP synthase inhibitors from large compound libraries. Fluorescence-based assays are often preferred for HTS due to their high sensitivity and compatibility with microplate formats.
Workflow for a Fluorescence-Based HTS Assay:
Caption: A generalized workflow for a high-throughput screening assay for DAHP synthase inhibitors.
Example HTS Assay Principle: One possible HTS approach involves measuring the inorganic phosphate released during the reaction using a phosphate-sensing fluorescent probe. The decrease in fluorescence signal in the presence of a test compound would indicate inhibition of DAHP synthase.
Inhibitors of DAHP Synthase: A Promising Avenue for Drug Discovery
The essentiality of the shikimate pathway in many pathogens and its absence in mammals make DAHP synthase an attractive target for the development of novel antimicrobial agents. Several classes of inhibitors have been investigated, ranging from substrate analogs to allosteric modulators.
DAHP Oxime: A Case Study in Transition-State Mimicry
DAHP oxime is a potent inhibitor of DAHP synthase where the keto oxygen of DAHP is replaced by an oxime group.[12] X-ray crystallography has revealed that the oxime functional group, in conjunction with two water molecules, effectively mimics the phosphate group of the tetrahedral intermediate in the active site.[17] Interestingly, DAHP oxime exhibits slow-binding inhibition with a residence time of 83 minutes and its binding is competitive with respect to the metal cofactor, even though they do not occupy the same physical space.[12] This suggests that the inhibitor induces a conformational change that prevents metal binding.
Conclusion and Future Perspectives
DAHP synthase stands as a pivotal enzyme at the crossroads of central metabolism and the biosynthesis of essential aromatic compounds. Its critical role as the gatekeeper of the shikimate pathway has made it a subject of intense research, both for understanding fundamental metabolic regulation and as a promising target for the development of new therapeutic agents and herbicides. The diverse regulatory mechanisms employed by different organisms, from the elegant feedback inhibition loops in bacteria to the complex transcriptional control in plants, highlight the evolutionary adaptability of this crucial enzyme.[1][5][6]
The availability of robust enzymatic assays and a growing number of high-resolution crystal structures of DAHP synthase in complex with substrates and inhibitors provides a solid foundation for future research.[3][13][14][17] The continued exploration of the enzyme's catalytic mechanism through site-directed mutagenesis and kinetic studies will undoubtedly uncover further subtleties of its function. Furthermore, the application of high-throughput screening and structure-based drug design holds immense promise for the discovery of novel, potent, and selective inhibitors of DAHP synthase. These endeavors will not only deepen our understanding of this fascinating enzyme but also pave the way for the development of new strategies to combat infectious diseases and improve agricultural productivity.
An In-depth Technical Guide to Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate: Properties, Analysis, and Research Applications
Abstract This technical guide provides a comprehensive overview of the chemical properties, analytical methodologies, and research applications of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate. Whil...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive overview of the chemical properties, analytical methodologies, and research applications of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate. While direct literature on this specific doubly methylated derivative is sparse, this guide synthesizes information from its parent compound, 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP), a critical intermediate in the shikimate pathway. We will explore the inferred chemical characteristics of the title compound, detailing the influence of the methyl ester and methyl glycoside modifications on its stability and reactivity. Furthermore, this guide presents detailed, field-proven protocols for the chromatographic separation and mass spectrometric analysis of this and similar phospho-sugars. This document is intended for researchers, scientists, and drug development professionals working in glycobiology, enzymology, and metabolic engineering.
Introduction: Unveiling a Niche Glycobiology Reagent
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate is a biochemical reagent primarily utilized in the field of glycobiology.[1][2] Glycobiology is the study of the structure, biosynthesis, and biology of saccharides (sugar chains or glycans), which are widely distributed in nature. The title compound is a derivative of 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP), a key metabolite in the shikimate pathway. The shikimate pathway is a seven-step metabolic route used by bacteria, archaea, fungi, algae, some protozoans, and plants for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan).[3][4]
Due to the absence of the shikimate pathway in animals, the enzymes involved are attractive targets for the development of herbicides and antimicrobial agents. The introduction of methyl groups to the DAHP structure, creating Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate, likely modifies its chemical properties to serve as a specific tool for researchers, potentially as a stable analog for enzymatic studies, an inhibitor for pathway analysis, or a standard for analytical method development.
The Core Structure: 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP)
To understand the properties of the methylated derivative, it is essential to first examine the parent compound, DAHP.
Biosynthesis of DAHP
DAHP is synthesized from the condensation of phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P). This reaction is catalyzed by DAHP synthase (EC 2.5.1.54), the first enzyme of the shikimate pathway.[3][5] The activity of DAHP synthase is a critical regulatory point, controlling the flow of carbon into the pathway.[4][5]
Caption: Biosynthesis of DAHP, the first committed step of the shikimate pathway.
Chemical Properties of DAHP
DAHP is a seven-carbon α-keto acid with a phosphate group at the C7 position. Its chemical properties are summarized in the table below.
Contains a ketone and a carboxylic acid, susceptible to reactions at these functional groups. The phosphate ester can undergo hydrolysis.
General Chemical Principles
The Impact of Methylation: From DAHP to its Derivative
The title compound, Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate, features two key modifications compared to DAHP:
Methyl Ester: The carboxylic acid group is esterified with a methyl group.
Methyl Glycoside: The anomeric carbon of the pyranose form is linked to a methyl group, forming a glycoside.
These modifications have significant implications for the chemical properties of the molecule.
Increased Stability
Esterification: The methyl ester protects the carboxylic acid from participating in certain reactions and can increase the compound's stability in solution, particularly against decarboxylation under certain conditions.
Glycosidic Bond: The formation of a methyl glycoside locks the molecule in its cyclic pyranose form, preventing the equilibrium with the open-chain keto form. This significantly increases the stability of the molecule, as the anomeric center is no longer a reactive hemiacetal. Methyl glycosides are stable to base and alkaline oxidants.
Altered Reactivity and Solubility
Reactivity: The protection of the carboxylic acid and the anomeric center reduces the overall reactivity of the molecule. It is less likely to undergo reactions typical of free sugars and carboxylic acids. The primary reactive site remains the phosphate group, which can still be a substrate for phosphatases or undergo chemical hydrolysis, although the stability of phosphate esters can be influenced by pH.[6][7]
Solubility: The addition of two methyl groups increases the lipophilicity of the molecule, which may alter its solubility characteristics, making it more soluble in organic solvents compared to the highly polar DAHP.
Inferred Chemical Properties
Based on the properties of DAHP and the effects of methylation, we can infer the following properties for Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate:
Property
Inferred Value/Characteristic
Rationale
Molecular Formula
C₉H₁₇O₁₀P
Addition of two CH₂ groups to DAHP
Molar Mass
~316.2 g/mol
Calculated from the molecular formula
Physical State
Likely a solid or oil, potentially more stable than DAHP
Methylation increases stability
Solubility
Increased solubility in polar organic solvents (e.g., methanol, DMSO) compared to DAHP
Increased lipophilicity
Stability
More stable than DAHP, particularly in neutral to basic conditions, due to the methyl glycoside and ester. The phosphate ester linkage may be susceptible to hydrolysis under strongly acidic or basic conditions.[6]
Protection of reactive functional groups
Research Applications and Significance
The unique chemical features of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate position it as a valuable tool in several research areas:
Enzyme Inhibition Studies: As a stable analog of DAHP, it can be used to study the active site of DAHP synthase and other enzymes in the shikimate pathway. It may act as a competitive or non-competitive inhibitor, providing insights into the enzyme's mechanism.[5] The study of substrate analogs as inhibitors is a common strategy in enzymology.[8][9][10]
Analytical Standard: In metabolomics and biochemical analysis, this stable, non-reactive derivative can serve as an internal or external standard for the quantification of DAHP and other related sugar phosphates.
Glycobiology Research: Its use as a biochemical reagent in glycobiology suggests it may be employed in studies of carbohydrate-modifying enzymes or as a building block for the synthesis of more complex glycoconjugates.[1][2]
Experimental Protocols: Analysis of Phosphorylated Sugars
The analysis of polar, phosphorylated compounds like Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate presents challenges due to their low volatility and complex chromatographic behavior. The following protocols are adapted from established methods for the analysis of sugar phosphates.
Chromatographic Separation: HPLC and LC-MS
High-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) are powerful techniques for the separation and detection of sugar phosphates. Anion-exchange chromatography and hydrophilic interaction liquid chromatography (HILIC) are commonly employed.
Protocol: HILIC-LC-MS for Phosphorylated Sugar Analysis
Sample Preparation:
Dissolve the sample in a solvent compatible with the initial mobile phase conditions (e.g., 80:20 acetonitrile:water).
Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes to pellet any particulates.
Transfer the supernatant to an autosampler vial.
LC Conditions:
Column: A HILIC column suitable for polar analytes (e.g., amide- or diol-based stationary phase).
Mobile Phase A: 10 mM ammonium acetate in water, pH adjusted to 9.0 with ammonium hydroxide.
Mobile Phase B: Acetonitrile.
Gradient:
0-2 min: 80% B
2-15 min: Linear gradient from 80% to 20% B
15-17 min: Hold at 20% B
17-18 min: Linear gradient from 20% to 80% B
18-25 min: Hold at 80% B (re-equilibration)
Flow Rate: 0.3 mL/min.
Injection Volume: 5-10 µL.
MS Conditions:
Ionization Mode: Electrospray Ionization (ESI) in negative mode.
Scan Mode: Full scan mode to identify the molecular ion, followed by targeted MS/MS (product ion scan) for structural confirmation.
Key Parameters: Optimize spray voltage, capillary temperature, and gas flow rates for the specific instrument.
Caption: A typical workflow for the analysis of phosphorylated sugars by HILIC-LC-MS.
Structural Characterization: NMR and Mass Spectrometry
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR are invaluable for the unambiguous structural elucidation of the compound. ¹H and ¹³C NMR can confirm the carbohydrate backbone and the presence of the methyl groups, while ³¹P NMR is diagnostic for the phosphate moiety.
High-Resolution Mass Spectrometry (HRMS): HRMS provides an accurate mass measurement, which can be used to confirm the elemental composition of the molecule. Tandem mass spectrometry (MS/MS) will reveal characteristic fragmentation patterns, such as the loss of the phosphate group (neutral loss of H₃PO₄ or HPO₃) and fragments corresponding to the methylated sugar backbone, which can aid in structural confirmation. The fragmentation of sugar phosphates can be complex, and different fragmentation techniques (CID, HCD, UVPD) can provide complementary structural information.[11]
Conclusion: A Specialized Tool with Inferred Potential
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate is a specialized biochemical reagent with significant potential in glycobiology and the study of the shikimate pathway. While direct experimental data on this compound is not widely published, its chemical properties can be logically inferred from its parent molecule, DAHP, and the well-understood effects of methyl esterification and glycosylation. These modifications likely render it a more stable and less reactive analog of DAHP, making it an ideal candidate for use as an enzyme inhibitor, a stable isotopic standard, or a probe in complex biological systems. The analytical protocols detailed in this guide provide a robust framework for researchers to characterize and quantify this and other similar phosphorylated sugars, thereby facilitating further investigation into their biological roles and applications.
Potent Inhibition of 3-Deoxy-d-arabinoheptulosonate-7-phosphate (DAHP) Synthase by DAHP Oxime, a Phosphate Group Mimic. PubMed. [Link]
Substrate and reaction intermediate mimics as inhibitors of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase. ResearchGate. [Link]
Synthesis and evaluation of dual site inhibitors of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase. ResearchGate. [Link]
Targeted analysis of sugar phosphates from glycolysis pathway by phosphate methylation with liquid chromatography coupled to tandem mass spectrometry. ResearchGate. [Link]
Targeted analysis of sugar phosphates from glycolysis pathway by phosphate methylation with liquid chromatography coupled to tandem mass spectrometry. PubMed. [Link]
Accurate and sensitive quantitation of glucose and glucose phosphates derived from storage carbohydrates by mass spectrometry. IU Indianapolis ScholarWorks. [Link]
Simple and validated quantitative ¹H NMR method for the determination of methylation, acetylation, and feruloylation degree of pectin. Semantic Scholar. [Link]
Use of 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate Synthase (DAHP Synthase) to Enhance the Heterologous Biosynthesis of Diosmetin and Chrysoeriol in an Engineered Strain of Streptomyces albidoflavus. NIH. [Link]
3-Deoxy-D-arabino-heptulosonate 7-phosphate synthase as the gatekeeper of plant aromatic natural product biosynthesis. PubMed. [Link]
PHOSPHATE STABILITY IN DIAGENETIC FLUIDS CONSTRAINS THE ACIDIC ALTERATION MODEL FOR LOWER MT. SHARP SEDIMENTARY ROCKS IN GALE CR. Universities Space Research Association. [Link]
Inorganic Acid Resistance Performances of Magnesium Phosphate Cement: A Two-Year Observation. MDPI. [Link]
An In-depth Technical Guide to the Spectroscopic and Synthetic Aspects of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate
This technical guide provides a comprehensive overview of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate, a crucial derivative of a key intermediate in the shikimate pathway. The shikimate pathway is...
Author: BenchChem Technical Support Team. Date: January 2026
This technical guide provides a comprehensive overview of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate, a crucial derivative of a key intermediate in the shikimate pathway. The shikimate pathway is a metabolic route found in bacteria, archaea, fungi, algae, and plants for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan)[1][2][3][4]. The pathway's absence in animals makes it an attractive target for the development of herbicides and antimicrobial agents[5]. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of this compound's structural and synthetic aspects.
While detailed, publicly available spectroscopic data for this specific methylated derivative is scarce, this guide will leverage established principles of spectroscopy and organic synthesis to provide a robust framework for its characterization. We will extrapolate from the known data of its parent compound, 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP), to predict and interpret the spectroscopic features of its methylated analogue.
The Significance of DAHP and its Methylated Derivative in Research
3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) is the first committed intermediate in the shikimate pathway, formed from the condensation of phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P)[3][6][7]. The enzyme catalyzing this reaction, DAHP synthase, is a major regulatory point of the pathway[1][2][8][9][10].
The methylation of DAHP to form Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate serves several potential purposes in a research context, particularly in the field of glycobiology[11][12][13]:
Increased Stability: The methyl ester and methyl glycoside functionalities can protect the molecule from degradation by esterases and glycosidases, respectively, increasing its stability in biological assays.
Enhanced Membrane Permeability: The methylation increases the lipophilicity of the molecule, which can facilitate its transport across cell membranes, allowing for its use in whole-cell studies.
Enzyme Inhibition Studies: This derivative can be used as a non-metabolizable analog to study the binding and inhibition of enzymes in the shikimate pathway or other related pathways.
Chemical Probes: The methylated compound can serve as a chemical probe to investigate carbohydrate-binding proteins or transporters.
The following diagram illustrates the position of DAHP in the shikimate pathway:
Caption: The Shikimate Pathway, highlighting the central role of DAHP.
Proposed Synthesis and Purification Workflow
A robust synthesis is the foundation of reliable spectroscopic analysis. The following proposed workflow combines chemical and enzymatic steps to produce the target compound with high purity.
Caption: Proposed workflow for the synthesis and purification of the target compound.
Experimental Protocol:
Enzymatic Synthesis of DAHP: The synthesis of the parent compound, DAHP, can be achieved enzymatically for high stereoselectivity. A combined chemical-enzymatic synthesis has been reported[14]. This typically involves the incubation of D-erythrose-4-phosphate and phosphoenolpyruvate with a recombinant DAHP synthase.
Protection of the Phosphate Group: The phosphate group is protected to prevent side reactions during methylation. A common strategy is benzylation, for instance, using benzyl bromide in the presence of a suitable base.
Methylation: The protected DAHP is then subjected to methylation. The use of methanol under acidic catalysis (e.g., with Dowex-50 H+ resin) would favor the formation of the methyl glycoside and methyl ester. Alternatively, using methyl iodide with silver oxide can achieve methylation under milder conditions.
Deprotection: The benzyl protecting groups on the phosphate can be removed via hydrogenolysis (H₂, Pd/C).
Purification: The crude product is purified by anion-exchange chromatography, followed by desalting using size-exclusion chromatography. The final product is obtained as a stable solid by lyophilization.
Spectroscopic Characterization
The following sections detail the expected spectroscopic data for Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate, based on the known structure and data from its parent compound, DAHP[15].
NMR is the most powerful tool for the structural elucidation of this molecule.
¹H NMR Spectroscopy:
The ¹H NMR spectrum is expected to show distinct signals for the two newly introduced methyl groups, in addition to the signals from the carbohydrate backbone.
Proton
Expected Chemical Shift (δ, ppm)
Multiplicity
Coupling Constants (J, Hz)
Notes
H3ax
~1.8 - 2.0
dd
J ≈ 13, 12
Axial proton at C3, upfield due to shielding.
H3eq
~2.2 - 2.4
dd
J ≈ 13, 5
Equatorial proton at C3, downfield compared to H3ax.
H4
~3.8 - 4.0
m
H5
~3.6 - 3.8
m
H6
~3.9 - 4.1
m
H7, H7'
~4.0 - 4.2
m
Diastereotopic protons coupled to ³¹P.
OCH₃ (ester)
~3.7 - 3.8
s
Singlet, characteristic of a methyl ester.
OCH₃ (glycoside)
~3.4 - 3.5
s
Singlet, characteristic of a methyl glycoside.
¹³C NMR Spectroscopy:
The ¹³C NMR spectrum will confirm the presence of the two methyl carbons and the carbonyl carbon of the ester.
Carbon
Expected Chemical Shift (δ, ppm)
Notes
C1 (C=O)
~170 - 175
Carbonyl carbon of the methyl ester.
C2
~98 - 102
Anomeric carbon of the methyl glycoside.
C3
~35 - 40
Methylene carbon.
C4
~68 - 72
C5
~70 - 74
C6
~72 - 76
C7
~65 - 69
Coupled to ³¹P.
OCH₃ (ester)
~52 - 54
Methyl ester carbon.
OCH₃ (glycoside)
~55 - 58
Methyl glycoside carbon.
³¹P NMR Spectroscopy:
The ³¹P NMR spectrum should show a single resonance, confirming the presence of the phosphate group.
Nucleus
Expected Chemical Shift (δ, ppm)
Notes
³¹P
~0 - 5
The exact shift is pH-dependent. Proton-coupled spectrum will show splitting due to coupling with H7 protons.
Mass spectrometry is essential for confirming the molecular weight and elemental composition.
High-Resolution Mass Spectrometry (HRMS):
Using a technique like Electrospray Ionization (ESI) in negative ion mode is ideal for this phosphorylated compound.
Chemical Formula: C₉H₁₇O₁₀P
Monoisotopic Mass: 316.0559 Da
Expected [M-H]⁻: 315.0481 m/z
Tandem Mass Spectrometry (MS/MS):
Fragmentation of the [M-H]⁻ ion would provide further structural confirmation. Expected fragmentation patterns include:
Loss of the phosphate group (H₃PO₄, 98 Da)
Loss of the methyl ester group (CH₃OH, 32 Da)
Loss of the methyl glycoside group (CH₃OH, 32 Da)
Cleavage of the pyranose ring
Conclusion
References
Herrmann, K. M., & Weaver, L. M. (1999). The Shikimate Pathway. Annual Review of Plant Physiology and Plant Molecular Biology, 50, 473-503.
Richards, T. A., & Coggins, J. R. (2003). The shikimate pathway. In Comprehensive Natural Products Chemistry (Vol. 4, pp. 137-165). Elsevier.
Webby, C. J., Baker, H. M., Lott, J. S., Baker, E. N., & Parker, E. J. (2005). The structure of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase from Mycobacterium tuberculosis reveals a common catalytic scaffold and ancestry for type I and type II enzymes. Journal of Molecular Biology, 354(4), 927–939. [Link]
Knaggs, A. R. (2001). The biosynthesis of shikimate metabolites.
Tzin, V., & Galili, G. (2010). The shikimate pathway and aromatic amino acid biosynthesis in plants. Annual Review of Plant Biology, 61, 285-310.
Maeda, H., & Dudareva, N. (2012). The shikimate pathway and aromatic amino acid biosynthesis in plants. Annual Review of Plant Biology, 63, 73-105.
Franz, J. E., Mao, M. K., & Sikorski, J. A. (1997). Glyphosate: A Unique Global Herbicide. American Chemical Society.
Adriaens, P., & Vanderhaeghe, H. (1984). Structural analysis of 3-deoxy-D-arabino-heptulosonate 7-phosphate by 1H- and natural-abundance 13C-n.m.r. spectroscopy. Carbohydrate Research, 132(2), 317-322. [Link]
Bentley, R. (1990). The shikimate pathway--a metabolic tree with many branches. Critical Reviews in Biochemistry and Molecular Biology, 25(5), 307-384.
Sprinson, D. B., Rothschild, J., & Srinivasan, P. R. (1963). The enzymic conversion of 3-deoxy-D-arabino-heptulosonic acid 7-phosphate to 5-dehydroquinate. Journal of Biological Chemistry, 238, 3176-3182.
Fischer, R. S., & Jensen, R. A. (1987). 3-Deoxy-D-arabino-heptulosonate 7-phosphate synthase from suspension-cultured cells of Nicotiana silvestris. Plant Physiology, 85(2), 379-382.
Walker, G. E., & Coggins, J. R. (1986).
Turner, N. J., & Whitesides, G. M. (1989). A Combined Chemical-Enzymatic Synthesis of 3-Deoxy-D-arabino-heptulosonic Acid 7-Phosphate. Journal of the American Chemical Society, 111(2), 624-627. [Link]
Nazmi, A. R., et al. (2014). Characterization of a Gene Encoding 3-Deoxy-D-Arabino-Heptulosonate 7-Phosphate Synthase from Rice. Asian Journal of Plant Sciences, 13(2), 56-66. [Link]
A Technical Guide to the Regulation of the Shikimate Pathway in Escherichia coli
Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Shikimate Pathway - A Central Hub for Aromatic Compound Biosynthesis The shikimate pathway represents a critical juncture in the...
Author: BenchChem Technical Support Team. Date: January 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction: The Shikimate Pathway - A Central Hub for Aromatic Compound Biosynthesis
The shikimate pathway represents a critical juncture in the metabolism of bacteria, archaea, fungi, algae, and plants. This seven-enzyme sequence links the central carbon metabolism of glycolysis and the pentose phosphate pathway to the biosynthesis of the three aromatic amino acids: phenylalanine, tyrosine, and tryptophan[1]. The pathway commences with the condensation of phosphoenolpyruvate (PEP) and erythrose 4-phosphate (E4P) and culminates in the production of chorismate, the last common precursor for the aromatic amino acids and a host of other essential molecules, including folate, ubiquinone, and iron-scavenging siderophores[1][2].
In Escherichia coli, this pathway is a paradigm of metabolic regulation, employing sophisticated mechanisms to control the flow of carbon into aromatic compound biosynthesis. Its absence in mammals makes it an attractive and well-validated target for the development of antimicrobial agents and herbicides. A thorough understanding of its regulatory network is therefore not only of fundamental scientific interest but also crucial for applications in metabolic engineering and drug discovery. This guide provides an in-depth analysis of the core regulatory principles governing the E. coli shikimate pathway, grounded in field-proven experimental insights.
Chapter 1: The First Committed Step: A Masterclass in Allosteric Feedback Inhibition
The primary control point of the entire shikimate pathway is the first reaction: the condensation of PEP and E4P to form 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP)[1]. The immense physiological importance of tightly controlling carbon entry into this pathway is reflected in the elegant solution evolved by E. coli: the use of three distinct DAHP synthase isoenzymes, each allosterically inhibited by one of the three final aromatic amino acid products[3][4][5].
This tripartite system ensures that a surplus of any single aromatic amino acid does not completely shut down the synthesis of the other two. The three isoenzymes are:
AroG (encoded by aroG) : The dominant isoenzyme, contributing approximately 80% of the total DAHP synthase activity in minimal medium, and is feedback-inhibited by L-phenylalanine [3][6].
AroF (encoded by aroF) : Responsible for about 20% of the activity and is feedback-inhibited by L-tyrosine [3][6].
AroH (encoded by aroH) : Contributes the final ~1% of activity and is feedback-inhibited by L-tryptophan [6].
This differential contribution and specific inhibition allow for a finely tuned response to fluctuating intracellular pools of aromatic amino acids.
Causality in Experimental Design: Why Three Isoenzymes?
From a systems biology perspective, this redundancy provides robustness and tunability. If a single enzyme were responsible for this step, feedback inhibition by one amino acid would halt the production of all three, leading to a severe metabolic imbalance. The isoenzyme strategy decouples the regulation, allowing the cell to independently modulate pathway flux in response to the specific need for phenylalanine, tyrosine, or tryptophan. This design is a classic example of how evolutionary pressure shapes efficient metabolic networks.
Quantitative Insights: Kinetic Parameters of DAHP Synthase Isoenzymes
Understanding the precise nature of this regulation requires quantitative analysis of the enzymes' kinetic properties. The following table summarizes key kinetic parameters reported for the Mn²⁺-activated isoenzymes. Note that kinetic values can vary based on the activating metal ion and assay conditions[7][8].
Note: Comprehensive and directly comparable kinetic data for all three isoenzymes under identical conditions are sparse in the literature. The values for AroH are well-defined[7]. The inhibition constants (Ki) for AroG and AroF are generally found to be in the low micromolar range, consistent with potent feedback regulation.
The sigmoidal kinetics observed for AroH with respect to its substrates suggest positive cooperativity, adding another layer of regulatory sensitivity[7]. The binding of the allosteric inhibitor L-tryptophan not only decreases the catalytic rate (kcat) but also alters the enzyme's affinity for its substrates, a hallmark of complex allosteric regulation[7]. Site-directed mutagenesis studies have been crucial in identifying the specific residues, such as Ser-180 in AroG, that are critical for mediating this feedback inhibition, distinguishing the allosteric site from the catalytic site[9].
Visualizing Feedback Regulation
The relationship between the isoenzymes and their respective inhibitors is a classic feedback loop, as illustrated below.
Caption: Allosteric feedback inhibition of the three DAHP synthase isoenzymes.
Chapter 2: Transcriptional Control - Orchestrating Enzyme Synthesis
Beyond immediate, post-translational regulation via allostery, E. coli employs a slower, more sustained level of control by regulating the synthesis of the pathway enzymes themselves. This transcriptional regulation is primarily mediated by two key repressor proteins: TyrR and TrpR [10]. These proteins act as sensors for the intracellular concentrations of tyrosine and tryptophan, respectively, modulating the expression of a suite of genes known as a regulon.
The TyrR Regulon : This global regulatory protein governs the expression of at least eight transcription units involved in aromatic amino acid biosynthesis and transport[11]. When the intracellular concentration of tyrosine is high, it acts as a co-repressor, binding to the TyrR protein. This complex then binds to specific DNA sequences called "TYR R boxes" located in the promoter regions of target genes, repressing their transcription[12][13]. Genes regulated by TyrR include aroF (encoding the tyrosine-sensitive DAHP synthase) and aroL (encoding one of the two shikimate kinase isoenzymes)[12][14]. This ensures that when tyrosine is abundant, the cell reduces the synthesis of enzymes required for its production.
The TrpR Repressor : In a similar fashion, the TrpR repressor, when bound to its co-repressor tryptophan, binds to the operator region of the trp operon and other genes, including aroH (encoding the tryptophan-sensitive DAHP synthase), to block transcription[12]. This mechanism prevents the wasteful synthesis of tryptophan-producing enzymes when the amino acid is readily available.
The interplay between these repressors can be complex. For instance, the regulation of aroL expression involves binding sites for both TyrR and TrpR, suggesting a sophisticated integration of signals from both tyrosine and tryptophan pathways to control this downstream step[12][13]. Repression by these proteins often involves the formation of DNA loops, a mechanism where the repressor binds to distant sites on the DNA, physically blocking access for RNA polymerase[12].
Chapter 3: Regulation at Other Nodes
While the first step is the most heavily regulated, other enzymes in the pathway are also subject to control, ensuring a smooth and balanced flow of intermediates.
Shikimate Kinase: This enzyme catalyzes the fifth step of the pathway, the phosphorylation of shikimate to shikimate-3-phosphate. E. coli possesses two isoenzymes, encoded by aroL and aroK[1][3]. The synthesis of the AroL isoenzyme is notably repressed by the TyrR regulator, linking its expression to the availability of tyrosine[14][15]. This provides another control point to throttle the pathway in response to product accumulation. The presence of two kinases also provides a strategic advantage for metabolic engineering; deleting both genes is a common strategy to force the accumulation of shikimate, a valuable industrial precursor[3][6].
Chapter 4: Experimental Methodologies for Studying Shikimate Pathway Regulation
Elucidating the regulatory networks described above requires a robust toolkit of biochemical and molecular biology techniques. The protocols detailed here are foundational for any laboratory investigating this pathway.
Protocol 1: Assay for DAHP Synthase Activity
Principle: This is a classic discontinuous colorimetric assay. DAHP, the product of the reaction, is unstable under acidic periodate oxidation. It is cleaved to form β-formylpyruvate, which is then condensed with thiobarbituric acid to produce a pink chromophore that can be quantified spectrophotometrically at 549 nm. This self-validating protocol includes controls to account for interfering reactions.
Step-by-Step Methodology:
Preparation of Cell-Free Extract:
Grow E. coli cells to mid-log phase (OD₆₀₀ ~0.6-0.8) in the desired medium.
Harvest cells by centrifugation (5,000 x g, 10 min, 4°C).
Wash the cell pellet with 50 mM potassium phosphate buffer (pH 6.5) containing 0.1 mM CoCl₂.
Resuspend the pellet in the same buffer and lyse the cells using sonication or a French press on ice.
Clarify the lysate by ultracentrifugation (100,000 x g, 60 min, 4°C) to remove cell debris. The supernatant is the cell-free extract.
Determine the total protein concentration of the extract using a Bradford or BCA assay.
Enzyme Reaction:
Prepare a reaction master mix in a microcentrifuge tube. For a 100 µL final volume:
50 µL of 100 mM Potassium Phosphate Buffer (pH 6.5)
10 µL of 2 mM PEP
10 µL of 2 mM E4P
10 µL of 1 mM CoCl₂ (or other divalent cation like Mn²⁺[16])
For inhibition assays: Add the desired concentration of L-phenylalanine, L-tyrosine, or L-tryptophan to the master mix.
Pre-warm the master mix to 37°C for 5 minutes.
Initiate the reaction by adding 20 µL of the cell-free extract (diluted to an appropriate concentration).
Incubate at 37°C for 15-30 minutes. The incubation time should be optimized to ensure the reaction is in the linear range.
Control Reaction: Prepare a parallel reaction where the enzyme extract is added after the stop reagent to account for any non-enzymatic product formation.
Reaction Termination and Color Development:
Stop the reaction by adding 100 µL of 0.2 M sodium periodate in 9 M phosphoric acid. Vortex and incubate at 37°C for 20 minutes.
Quench the excess periodate by adding 200 µL of 0.8 M sodium arsenite in 0.5 M sodium sulfate / 0.05 M H₂SO₄. Vortex until the yellow color of iodine disappears.
Add 2.0 mL of 0.04 M thiobarbituric acid (pH 7.0). Vortex thoroughly.
Incubate in a boiling water bath for 15 minutes to develop the pink color.
Cool the tubes to room temperature.
Quantification:
Measure the absorbance of the solution at 549 nm using a spectrophotometer.
Subtract the absorbance of the control reaction from the sample reaction.
Calculate the concentration of DAHP produced using a standard curve generated with known concentrations of DAHP or by using its molar extinction coefficient.
Protocol 2: Gene Expression Analysis by qRT-PCR
Principle: Quantitative real-time reverse transcription PCR (qRT-PCR) is used to measure the abundance of specific mRNA transcripts (e.g., aroG, aroF, aroH) relative to a stably expressed reference gene. This allows for the precise quantification of how transcriptional regulation affects gene expression under different conditions (e.g., amino acid surplus or starvation).
Step-by-Step Methodology:
RNA Isolation:
Grow and harvest E. coli cells as described above from control and experimental conditions.
Immediately stabilize the RNA population by using a commercial RNA stabilization reagent or by flash-freezing the cell pellet in liquid nitrogen.
Extract total RNA using a high-quality commercial kit (e.g., RNeasy Mini Kit, QIAGEN) that includes an on-column DNase digestion step to eliminate contaminating genomic DNA[17].
Assess RNA quality and quantity using a spectrophotometer (A₂₆₀/A₂₈₀ ratio of ~2.0) and verify integrity via gel electrophoresis.
cDNA Synthesis (Reverse Transcription):
Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit with random hexamers or gene-specific primers[17][18].
Include a "no reverse transcriptase" (No-RT) control for each RNA sample to verify the absence of genomic DNA contamination in subsequent PCR steps.
Quantitative PCR (qPCR):
Design and validate primers for your target genes (aroF, aroG, aroH) and at least one reference gene (e.g., rrsA (16S rRNA), gapA) to be ~100-200 bp in length and have similar melting temperatures.
Prepare the qPCR reaction mix using a SYBR Green-based master mix[17][19]. For a 20 µL reaction:
10 µL of 2x SYBR Green Master Mix
1 µL of Forward Primer (10 µM)
1 µL of Reverse Primer (10 µM)
2 µL of diluted cDNA template (e.g., 1:10 dilution)
6 µL of nuclease-free water
Run the reactions in a real-time PCR cycler. A typical program includes an initial denaturation (95°C for 10 min), followed by 40 cycles of denaturation (95°C for 15 s) and annealing/extension (60°C for 60 s)[18].
Include a melt curve analysis at the end of the run to confirm the specificity of the amplified product[18].
Data Analysis:
Determine the quantification cycle (Cq) value for each reaction.
Confirm that the No-RT controls and no-template controls show no amplification.
Calculate the relative expression of target genes using the ΔΔCq method, normalizing the expression of the target gene to the reference gene.
Visualizing the qRT-PCR Workflow
Caption: Experimental workflow for gene expression analysis using qRT-PCR.
Protocol 3: Metabolite Analysis by LC-MS
Principle: Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for the separation, identification, and quantification of intracellular metabolites, including the intermediates of the shikimate pathway[20][21]. Hydrophilic interaction liquid chromatography (HILIC) is often employed to retain and separate the polar, often phosphorylated, intermediates[22].
Step-by-Step Methodology (Conceptual Overview):
Metabolite Extraction:
Grow and harvest E. coli cells rapidly.
Quench metabolic activity instantly by plunging the cells into a cold solvent like -40°C methanol/water to prevent metabolite turnover.
Extract metabolites using a biphasic solvent system (e.g., chloroform/methanol/water) to separate polar metabolites from lipids and other cellular components.
Collect the polar (aqueous) phase for analysis.
LC Separation:
Inject the extracted polar metabolites onto a HILIC column.
Use a gradient of aqueous and organic mobile phases (e.g., water with ammonium acetate and acetonitrile) to elute the compounds based on their polarity[20].
MS Detection and Quantification:
Couple the LC eluent to a mass spectrometer (e.g., a triple quadrupole or high-resolution Orbitrap).
Operate the MS in negative ion mode to detect the phosphorylated and carboxylated intermediates.
Identify metabolites based on their accurate mass and retention time compared to authentic chemical standards.
Quantify metabolites by integrating the area under the peak from an extracted ion chromatogram.
Conclusion: An Integrated Regulatory Network
The regulation of the shikimate pathway in E. coli is a multi-layered and exquisitely sensitive system. It combines rapid, reversible allosteric feedback inhibition at the committed step with a more sustained transcriptional control mechanism that adjusts the cell's enzymatic capacity. This dual approach allows the cell to respond efficiently to both short-term fluctuations and long-term changes in the availability and demand for aromatic amino acids. For researchers in drug development, the enzymes of this pathway, particularly the highly regulated DAHP synthases, remain prime targets for novel antimicrobial discovery. For metabolic engineers, understanding and overcoming these native regulatory circuits through the use of feedback-resistant enzyme variants and promoter engineering is the key to successfully channeling carbon flux towards the high-level production of valuable aromatic compounds[3][23][24]. The experimental frameworks provided herein serve as a foundation for the continued exploration and manipulation of this vital metabolic pathway.
References
Lawley, B., & Pittard, A. J. (1994). Regulation of aroL expression by TyrR protein and Trp repressor in Escherichia coli K-12. Journal of bacteriology, 176(22), 6921–6930. [Link]
Gollub, E., Zalkin, H., & Sprinson, D. B. (1971). Aromatic amino acid biosynthesis: regulation of shikimate kinase in Escherichia coli K-12. Journal of Biological Chemistry, 246(11), 3560-3566. [Link]
Tzin, V., & Galili, G. (2010). The shikimate pathway and its branches in plants. Plant Signaling & Behavior, 5(11), 1368-1371. While this reference focuses on plants, it discusses methodologies like LC-MS that are broadly applicable. [Link]
Wang, L., et al. (2023). Multiple Metabolic Engineering Strategies to Improve Shikimate Titer in Escherichia coli. International Journal of Molecular Sciences, 24(12), 10107. [Link]
Lopez-Nieves, S., et al. (2018). A simplified liquid chromatography-mass spectrometry methodology to probe the shikimate and aromatic amino acid biosynthetic pathways in plants. The Plant Journal, 95(2), 373-385. [Link]
DeFeyter, R. C., & Pittard, J. (1986). Aromatic amino acid biosynthesis: regulation of shikimate kinase in Escherichia coli K-12. Journal of bacteriology, 165(1), 226–232. [Link]
Kikuchi, Y., Tsujimoto, N., & Kurahashi, O. (1997). Steady-state kinetics and inhibitor binding of 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase (tryptophan sensitive) from Escherichia coli. Journal of biochemistry, 122(6), 1156–1162. [Link]
Hassan, A., & Rao, A. (2021). An Evolutionary Conservation and Druggability Analysis of Enzymes Belonging to the Bacterial Shikimate Pathway. Molecules (Basel, Switzerland), 26(21), 6649. [Link]
Furdui, C. M., & Quinn, K. S. (2004). Insights into the mechanism of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase (Phe) from Escherichia coli using a transient kinetic analysis. Biochemistry, 43(43), 13578–13586. [Link]
Gu, P., et al. (2012). Mutation analysis of the feedback inhibition site of phenylalanine-sensitive 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase of Escherichia coli. Journal of Industrial Microbiology & Biotechnology, 39(10), 1475-1483. [Link]
Dubin, M., et al. (2017). Targeted metabolomics on the shikimate and aromatic amino acid biosynthetic pathways. Purdue University Graduate School. [Link]
Ger, M. J., et al. (2011). Characterization of a new feedback-resistant 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase AroF of Escherichia coli. Journal of basic microbiology, 51(5), 555–562. [Link]
Tan, S., et al. (2011). RT-qPCR based quantitative analysis of gene expression in single bacterial cells. Journal of microbiological methods, 85(3), 245–248. [Link]
Yun, M. K., et al. (2012). A Rapid Assay for Dihydropteroate Synthase Activity Suitable for Identification of Inhibitors. Journal of biomolecular screening, 17(2), 186–193. [Link]
Ger, M. J., et al. (1999). A single Ser-180 mutation desensitizes feedback inhibition of the phenylalanine-sensitive 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) synthetase in Escherichia coli. Current microbiology, 39(2), 108–112. [Link]
Kim, J., & Gottesman, S. (2021). Post-transcriptional regulation of aromatic amino acid metabolism by GcvB small RNA in Escherichia coli. Journal of bacteriology, 203(12), e00085-21. [Link]
Noda, S., et al. (2020). Systematically engineering Escherichia coli for enhanced shikimate biosynthesis co-utilizing glycerol and glucose. Metabolic Engineering, 57, 1-11. [Link]
Ding, D., et al. (2016). Improving the Production of L-Phenylalanine by Identifying Key Enzymes Through Multi-Enzyme Reaction System in Vitro. Scientific reports, 6, 31720. [Link]
Carrington, J. T., & D'Alessandro, P. L. (2023). The shikimate pathway: gateway to metabolic diversity. Natural product reports, 40(1), 126–162. [Link]
Hartmann, M., et al. (2003). Kinetic parameters of the DAHP synthases from A. nidulans and S. cerevisiae. Fungal Genetics and Biology, 38(2), 205-214. [Link]
Tan, S., et al. (2011). RT-qPCR based quantitative analysis of gene expression in single bacterial cells. Journal of Microbiological Methods, 85(3), 245-248. [Link]
Furdui, C. M., et al. (2004). Proposed reaction mechanisms for DAHP synthase. Biochemistry, 43(43), 13578-13586. [Link]
Maitra, U., & Sprinson, D. B. (1978). The shikimate pathway. III. 3-dehydroquinate synthetase of E. coli. Mechanistic studies by kinetic isotope effect. Journal of Biological Chemistry, 253(15), 5426-5430. [Link]
Wang, L., et al. (2023). Multiple Metabolic Engineering Strategies to Improve Shikimate Titer in Escherichia coli. International Journal of Molecular Sciences, 24(12), 10107. [Link]
Jossek, R., et al. (2001). Thermotoga maritima 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) synthase: the ancestral eubacterial DAHP synthase?. Journal of bacteriology, 183(13), 3895–3903. [Link]
Olejnik, A., et al. (2024). Multi-Enzyme Synergy and Allosteric Regulation in the Shikimate Pathway: Biocatalytic Platforms for Industrial Applications. International journal of molecular sciences, 25(3), 1832. [Link]
Schloss, J. V., & Van Dyk, D. E. (1988). Steady-state kinetic properties of E. coli AHAS isozyme II and some derivatives. Methods in enzymology, 166, 445–454. [Link]
DeFeyter, R. C., & Pittard, J. (1986). Aromatic amino acid biosynthesis: regulation of shikimate kinase in Escherichia coli K-12. Journal of bacteriology, 165(1), 226–232. [Link]
Wang, J. G., et al. (2007). Regulation of aroP Expression by tyrR gene in Escherichia coli. Acta Biochimica et Biophysica Sinica, 39(1), 51-57. [Link]
Jiang, M., & Zhang, H. (2016). Engineering the shikimate pathway for biosynthesis of molecules with pharmaceutical activities in E. coli. Current opinion in biotechnology, 42, 1–7. [Link]
Nagasawa, T., et al. (2006). Genome-Wide Analyses of Escherichia coli Gene Expression Responsive to the BaeSR Two-Component Regulatory System. Journal of bacteriology, 188(16), 5898–5902. [Link]
das Neves, F. Q., & de Oliveira, T. C. (2017). Gene Expression Analysis in Bacteria by RT-qPCR. Methods in molecular biology (Clifton, N.J.), 1535, 127–140. [Link]
Rodriguez, A., et al. (2014). Shikimic Acid Production in Escherichia coli: From Classical Metabolic Engineering Strategies to Omics Applied to Improve Its Production. Frontiers in bioengineering and biotechnology, 2, 53. [Link]
Graziani, S., et al. (2021). The Levels of DAHP Synthase, the First Enzyme of the Shikimate Pathway, Are Related to Free Aromatic Amino Acids and Glutamine Content in Nicotiana plumbaginifolia Cell Cultures. Plants (Basel, Switzerland), 10(12), 2772. [Link]
Importance of aromatic amino acid biosynthesis in plants
An In-depth Technical Guide to the Importance of Aromatic Amino Acid Biosynthesis in Plants Abstract The biosynthesis of aromatic amino acids (AAAs)—phenylalanine, tyrosine, and tryptophan—represents a critical nexus in...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Importance of Aromatic Amino Acid Biosynthesis in Plants
Abstract
The biosynthesis of aromatic amino acids (AAAs)—phenylalanine, tyrosine, and tryptophan—represents a critical nexus in plant metabolism, linking primary carbon metabolism to a vast array of secondary metabolic pathways. This guide provides a comprehensive exploration of the core biosynthetic route, the shikimate pathway, its intricate regulatory mechanisms, and the profound physiological importance of its products. We delve into the role of AAAs as essential protein components and as precursors to a multitude of compounds vital for plant growth, development, defense, and interaction with the environment. Furthermore, this guide examines the significance of the pathway in agriculture as a key target for herbicides and explores its potential for metabolic engineering to enhance crop nutrition and produce high-value pharmaceuticals. Methodological insights into key experimental protocols are provided for researchers actively engaged in this field.
Introduction: The Centrality of Aromatic Amino Acids in Plant Life
Aromatic amino acids (AAAs) are fundamental molecules in the biology of plants.[1][2] Beyond their indispensable role as building blocks for protein synthesis, they are the progenitors of an enormous diversity of natural products.[3][4][5] These AAA-derived compounds, or secondary metabolites, are not merely metabolic curiosities; they are essential for the plant's survival and success. They include structural polymers like lignin, signaling molecules such as the phytohormone auxin, pigments like flavonoids and betalains, and a vast arsenal of defense compounds.[1][6][7][8][9]
Because animals and humans lack the enzymatic machinery to synthesize AAAs de novo, they are essential components of our diet, making plant-based production the foundation of global nutrition.[1][2][3][10] This metabolic distinction also renders the AAA biosynthesis pathway a prime target for the development of herbicides.[10][11] Understanding this pathway is therefore crucial not only for fundamental plant science but also for applications in agriculture, human health, and biotechnology.[1][12]
This guide will illuminate the core biochemical route—the shikimate pathway—and the subsequent branches that lead to the three AAAs. We will explore the sophisticated regulatory networks that control the flow of carbon into and through this pathway and detail the functional significance of the myriad compounds derived from its products.
The Core Biosynthetic Engine: The Shikimate Pathway
The shikimate pathway is the conserved, seven-step metabolic route that converts simple carbohydrate precursors—phosphoenolpyruvate (PEP) from glycolysis and erythrose 4-phosphate (E4-P) from the pentose phosphate pathway—into chorismate, the last common precursor for all three AAAs.[1][2][13][14][15] This entire process is localized within the plastids of plant cells.[15]
The key enzymatic steps and intermediates are summarized below:
Table 1: The seven enzymatic reactions of the shikimate pathway leading to chorismate.
The commitment of carbon to this pathway is a significant energetic investment for the plant, as AAAs are among the most "expensive" amino acids to synthesize.[3] This underscores the importance of the tight regulatory controls discussed in the next section.
Diagram 2: Feedback Regulation at the Chorismate Branch Point.
The Functional Importance: From Primary to Specialized Metabolism
Chorismate is a pivotal branch-point metabolite. [1][6]From here, distinct enzymatic pathways lead to the synthesis of tryptophan, and a shared pathway leads to phenylalanine and tyrosine. [13]The importance of AAA biosynthesis is best understood by examining the diverse roles of these three amino acids and their derivatives.
Tryptophan-Derived Compounds
Auxin: Tryptophan is the primary precursor for the synthesis of indole-3-acetic acid (IAA), the most important natural auxin in plants. [16][17]Auxin is a master regulator of plant development, controlling processes such as cell division and elongation, apical dominance, root formation, and vascular patterning. [16][18]The conversion proceeds in a conserved two-step pathway where tryptophan is first converted to indole-3-pyruvate (IPA), which is then converted to IAA.
[16]* Defense Compounds: Tryptophan is also a precursor to a range of defense molecules, including indole glucosinolates and phytoalexins, which protect plants against herbivores and pathogens.
[19]
Phenylalanine-Derived Compounds
Phenylalanine is the gateway to the massive phenylpropanoid pathway, which generates a vast array of critical secondary metabolites.
[20][21]* Lignin: This complex polymer is a major component of the secondary cell wall in vascular plants, providing structural rigidity, mechanical support, and hydrophobicity to water-conducting xylem cells. [8][21][22]Lignin is essential for terrestrial plant life and is one of the most abundant organic polymers on Earth.
[6][21]* Flavonoids: This diverse group includes compounds like anthocyanins (pigments that color flowers and fruits, attracting pollinators and seed dispersers) and flavonols (which protect against UV radiation and function as antioxidants).
[23][24]* Salicylate: A key plant hormone involved in signaling systemic acquired resistance (SAR), a long-lasting, broad-spectrum defense response against pathogens.
[1][25]
Tyrosine-Derived Compounds
Tyrosine also serves as a precursor for a wide range of specialized metabolites with important functions.
[9][26]* Pigments and Alkaloids: Tyrosine is the starting point for the synthesis of betalain pigments (found in beets) and a large class of pharmacologically active compounds known as benzylisoquinoline alkaloids (BIAs), which includes morphine and codeine.
[9][26][27]* Essential Co-factors: It is a precursor for tocopherols (Vitamin E), which are potent antioxidants, and plastoquinone, an essential component of the photosynthetic electron transport chain.
[9][26][28]
Application Notes and Protocols for the Synthesis of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate
Abstract: This document provides a detailed guide for the chemical synthesis of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (MDHAP). MDHAP is a crucial phosphorylated derivative of a key intermedi...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: This document provides a detailed guide for the chemical synthesis of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (MDHAP). MDHAP is a crucial phosphorylated derivative of a key intermediate in the biosynthesis of 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate (DAHP). DAHP represents the entry point into the shikimate pathway, a metabolic route essential for the production of aromatic amino acids in bacteria, fungi, and plants.[1][2][3][4] As such, inhibitors of this pathway are targets for the development of herbicides and antimicrobial agents. The protocols herein describe a robust chemical synthesis route starting from 2-deoxy-D-glucose, culminating in a targeted phosphorylation to yield the final product. This guide is intended for researchers in glycobiology, medicinal chemistry, and drug development who require access to this important biochemical tool.
Introduction and Scientific Context
The shikimate pathway is a seven-step metabolic cascade that converts phosphoenolpyruvate (PEP) and erythrose 4-phosphate (E4P) into chorismate, the common precursor for the aromatic amino acids L-phenylalanine, L-tyrosine, and L-tryptophan.[2][4][5] The first committed step of this pathway is the aldol condensation of PEP and E4P, catalyzed by DAHP synthase, to form 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate (DAHP).[6][7][8] The enzymes of the shikimate pathway are absent in mammals, making them attractive targets for the development of non-toxic antimicrobial drugs and herbicides.
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (MDHAP) is a stable, protected derivative of DAHP.[9] Its synthesis provides a key building block for creating various molecular probes and potential enzyme inhibitors to study the mechanism of DAHP synthase and subsequent enzymes in the pathway.[10] This application note details a reliable chemical synthesis strategy, adapted from established literature, to produce high-purity MDHAP for research applications.[9]
Overall Synthetic Strategy
The synthesis of MDHAP is a multi-step process that begins with a commercially available and relatively inexpensive starting material, 2-deoxy-D-glucose. The strategy involves a stereocontrolled chain extension to build the seven-carbon backbone, followed by cyclization, formation of the methyl ester and glycoside, and a final, selective phosphorylation of the primary hydroxyl group at the C7 position.
The overall workflow can be visualized as follows:
Protocol for using Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate in enzyme assays
Application Note & Protocol Topic: Protocol for Utilizing Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate in Enzyme Assays Audience: Researchers, scientists, and drug development professionals. Abstra...
Author: BenchChem Technical Support Team. Date: January 2026
Application Note & Protocol
Topic: Protocol for Utilizing Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate in Enzyme Assays
Audience: Researchers, scientists, and drug development professionals.
Abstract
The shikimate pathway represents a crucial metabolic route in bacteria, plants, and fungi for the biosynthesis of aromatic amino acids, making it an attractive target for novel antimicrobial agents and herbicides.[1][2] The gateway enzyme, 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase, catalyzes the first committed step and is a primary point of metabolic regulation.[3][4] This document provides a detailed protocol for studying the inhibition of DAHP synthase using Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (M7P), a stable substrate analog. We describe a continuous spectrophotometric coupled enzyme assay, a robust method for determining inhibitor potency (IC₅₀) and investigating enzyme kinetics. This guide is intended for researchers in biochemistry, microbiology, and drug development aiming to characterize inhibitors of this essential metabolic pathway.
Introduction and Scientific Background
The shikimate pathway is a seven-step metabolic sequence that converts the central metabolites phosphoenolpyruvate (PEP) and erythrose 4-phosphate (E4P) into chorismate, the common precursor for L-tryptophan, L-phenylalanine, and L-tyrosine.[5] Mammals lack this pathway and must obtain these essential aromatic amino acids from their diet, making the enzymes of this pathway prime targets for the development of non-toxic antimicrobial drugs and herbicides.[6][7]
The first enzyme, DAHP synthase (EC 2.5.1.54), catalyzes the aldol-like condensation of PEP and E4P to form DAHP.[8] As the gatekeeper of the pathway, its activity is tightly regulated, often through feedback inhibition by the final aromatic amino acid products. Understanding the mechanism and inhibition of DAHP synthase is therefore of significant interest for rational drug design.[1][9]
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (M7P) is a synthetic analog of the natural substrate/product.[10][11] Its structural modifications, particularly the methyl ester and methyl glycoside, render it resistant to catalysis while allowing it to bind to the enzyme's active site. This property makes M7P an excellent tool for:
Inhibition Studies: To determine the potency and mechanism of enzyme inhibition.
Structural Biology: To facilitate the crystallization of the enzyme-inhibitor complex for X-ray diffraction studies.
Biophysical Analysis: To measure binding affinity using techniques like Isothermal Titration Calorimetry (ITC) or Surface Plasmon Resonance (SPR).
This protocol focuses on using M7P as an inhibitor in a kinetic assay to determine its half-maximal inhibitory concentration (IC₅₀).
Principle of the Assay
Directly measuring DAHP synthase activity by monitoring the consumption of its substrates (PEP and E4P) or the formation of DAHP can be challenging. A more convenient and widely used method is a continuous spectrophotometric assay.[12][13] This protocol utilizes the fact that PEP has a strong UV absorbance at 232 nm due to its α,β-unsaturated carbonyl system, while the product DAHP does not.[12]
The activity of DAHP synthase is measured by monitoring the decrease in absorbance at 232 nm as PEP is consumed. By measuring the initial rate of this reaction at various concentrations of the inhibitor (M7P), a dose-response curve can be generated to calculate the IC₅₀ value.
The reaction is as follows:
Phosphoenolpyruvate (PEP) + D-Erythrose 4-phosphate (E4P) --(DAHP Synthase)--> 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) + Phosphate
Visualization of Pathways and Workflows
The Shikimate Pathway
Caption: The shikimate pathway, highlighting the inhibition of DAHP synthase by M7P.
Application Note: Probing the Shikimate Pathway with Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate
Abstract The shikimate pathway represents a critical metabolic nexus in bacteria, fungi, and plants, responsible for the biosynthesis of aromatic amino acids.[1][2][3] Its absence in mammals makes it a prime target for t...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The shikimate pathway represents a critical metabolic nexus in bacteria, fungi, and plants, responsible for the biosynthesis of aromatic amino acids.[1][2][3] Its absence in mammals makes it a prime target for the development of novel antibiotics and herbicides.[1][4] The gateway to this pathway is controlled by 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase (DAHP synthase or DHS), which catalyzes the condensation of phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P).[5] This application note details the use of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (Me-DAHP), a stable substrate analog, as a versatile tool in glycobiology for the investigation of DAHP synthase, the screening of inhibitors, and the characterization of enzyme kinetics. We provide the scientific rationale behind its application, detailed protocols for enzyme activity and inhibition assays, and guidance on data interpretation.
Scientific Background: The Shikimate Pathway and its Gatekeeper
The shikimate pathway funnels carbon from central metabolism into the production of chorismate, the common precursor for L-tryptophan, L-phenylalanine, and L-tyrosine.[2][3] As the first of seven enzymatic steps, the reaction catalyzed by DAHP synthase is the primary point of regulation, controlling the total flux of metabolites through the pathway.[5][6]
The enzyme facilitates an aldol-type condensation of two key substrates from carbohydrate metabolism: PEP from glycolysis and E4P from the pentose phosphate pathway.[7][8] Given its pivotal role, the inhibition of DAHP synthase leads to the starvation of aromatic amino acids, arresting growth and leading to cell death, which is the foundational principle for its targeting in drug discovery.[4]
Figure 1: The entry point to the shikimate pathway, catalyzed by DAHP synthase.
Me-DAHP: A Substrate Analog for Mechanistic Studies
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate is a synthetic analog of the natural product DAHP.[9][10] The native DAHP molecule is a phosphorylated keto-acid. The "Me-DAHP" nomenclature implies two modifications: methylation of the carboxylate group to form a methyl ester, and methylation of the anomeric hydroxyl group to form a methyl glycoside.
Why Use a Modified Analog?
Increased Stability: Native sugar phosphates can be susceptible to enzymatic degradation by phosphatases or non-enzymatic cyclization and degradation. The methyl glycoside linkage in Me-DAHP enhances its chemical stability, making it a more robust reagent for prolonged experiments and storage.
Probing the Active Site: As a close structural mimic, Me-DAHP can be used as a competitive inhibitor or a slow-reacting substrate to study the binding and catalytic mechanisms of DAHP synthase. Its interactions can be analyzed through kinetics and structural biology methods like X-ray crystallography.
Potential for Cell Permeability: The methylation of the carboxylate group neutralizes its negative charge, which can improve the molecule's ability to cross the lipid membranes of cells. This makes Me-DAHP a candidate for use in whole-cell screening assays, acting as a prodrug that may be hydrolyzed intracellularly to the active inhibitor.
Application I: Characterization of DAHP Synthase Inhibition
A primary application of Me-DAHP is in the search for and characterization of novel inhibitors of DAHP synthase. Me-DAHP can serve as a stable reference compound or a competitive inhibitor itself in enzymatic assays. The development of potent inhibitors, such as the transition-state mimic DAHP oxime, has validated this approach.[11][12][13]
This protocol is adapted from established methods for measuring DAHP synthase activity by quantifying the amount of DAHP produced.[1][14] The product, DAHP, is oxidized with periodate, and the resulting β-formylpyruvate is condensed with thiobarbituric acid to produce a pink chromophore that can be measured spectrophotometrically.
Materials:
Purified DAHP synthase (e.g., from E. coli or B. subtilis)
Periodate Solution: 0.2 M sodium periodate in 9 M phosphoric acid
Thiobarbiturate Solution: 0.8 M sodium sulfite, containing 0.025 M thiobarbituric acid
Test compounds (potential inhibitors), including Me-DAHP as a control
96-well microplate and plate reader (549 nm)
Procedure:
Reaction Setup: In a microcentrifuge tube or 96-well plate, prepare a 50 µL reaction mixture containing:
3 mM PEP (final concentration)
Appropriate concentration of test inhibitor (or vehicle control)
Purified DAHP synthase (concentration to be optimized for linear product formation)
BTP Reaction Buffer to bring the volume to 44 µL.
Pre-incubation: Incubate the mixture at 37°C for 5 minutes to allow the enzyme and inhibitor to equilibrate.
Initiation: Start the reaction by adding 6 µL of E4P stock solution for a final concentration of 6 mM. Mix gently.
Incubation: Let the reaction proceed at 37°C for a defined period (e.g., 10-30 minutes), ensuring the reaction is in the linear range.
Quenching: Stop the reaction by adding 50 µL of 10% TCA. Centrifuge to pellet the precipitated protein.
Color Development:
Transfer 50 µL of the supernatant to a new tube.
Add 25 µL of Periodate Solution. Incubate at 37°C for 20 minutes.
Add 50 µL of Thiobarbiturate Solution. Incubate at 100°C for 15 minutes.
Cool the samples to room temperature.
Measurement: Transfer 150 µL to a clear 96-well plate and measure the absorbance at 549 nm.
Standard Curve: Generate a standard curve using known concentrations of DAHP to convert absorbance values to the amount of product formed.
Protocol 2: Determining Inhibitor Potency (IC₅₀ and Kᵢ)
To quantify the effectiveness of an inhibitor, its IC₅₀ (the concentration required to inhibit 50% of enzyme activity) and Kᵢ (inhibition constant) are determined.
Procedure:
IC₅₀ Determination:
Set up the DAHP synthase assay as described in Protocol 1.
Use a range of inhibitor concentrations (e.g., 8-12 concentrations in a serial dilution, spanning from nanomolar to micromolar).
Include a positive control (no inhibitor) and a negative control (no enzyme).
Calculate the percent inhibition for each concentration relative to the positive control.
Plot percent inhibition versus log[Inhibitor] and fit the data to a dose-response curve to determine the IC₅₀ value.
Kᵢ Determination and Mechanism of Inhibition:
To determine the inhibition constant (Kᵢ) and understand the mechanism (e.g., competitive, non-competitive), perform the enzyme assay with varying concentrations of one substrate (e.g., PEP) while keeping the other (E4P) at a saturating concentration.
Repeat this for several different, fixed concentrations of the inhibitor.
Analyze the data using Lineweaver-Burk or Michaelis-Menten plots. The pattern of changes in Kₘ and Vₘₐₓ in the presence of the inhibitor will reveal the mechanism and allow for the calculation of Kᵢ. For example, potent oxime-based inhibitors of DAHP synthase have been shown to be competitive with respect to all substrates.[13]
Figure 2: General experimental workflow for DAHP synthase inhibitor screening.
Data Analysis and Expected Results
The utility of DAHP analogs as inhibitors has been well-documented, providing a benchmark for new screening campaigns. The data below, synthesized from published studies, illustrates the potency of various inhibitor classes against DAHP synthase.
This table summarizes data for DAHP synthase from E. coli and may vary for enzymes from other organisms.
Researchers using Me-DAHP as a test compound would compare their inhibition data to these established values. A potent inhibitor would typically exhibit a Kᵢ in the low micromolar to nanomolar range.
Broader Applications and Future Directions
Beyond in vitro enzyme assays, Me-DAHP and similar analogs have potential in several advanced research areas:
Whole-Cell Antimicrobial Screening: The potential for enhanced cell permeability makes Me-DAHP suitable for testing its ability to inhibit bacterial growth in culture. A successful outcome would show growth inhibition that is rescued by supplementing the media with aromatic amino acids, confirming the shikimate pathway as the target.[15]
Structural Biology: Co-crystallizing DAHP synthase with Me-DAHP can provide high-resolution snapshots of the enzyme's active site, revealing key binding interactions and informing the rational design of next-generation inhibitors.
Fragment-Based Drug Discovery (FBDD): Me-DAHP can be used in competition assays to help identify small molecule fragments that bind to the DAHP synthase active site, serving as starting points for building more potent inhibitors.[15]
Conclusion
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate is a valuable chemical tool for the glycobiology and drug discovery communities. Its structural similarity to the natural substrate DAHP, combined with enhanced stability, makes it an excellent reagent for investigating the function and inhibition of DAHP synthase. The protocols and data presented here provide a framework for researchers to employ Me-DAHP in characterizing this key enzymatic checkpoint, with the ultimate goal of developing new antimicrobial agents that target the essential shikimate pathway.
References
An Inhibitor-in-Pieces Approach to DAHP Synthase Inhibition: Potent Enzyme and Bacterial Growth Inhibition. (2021).
Synthesis and evaluation of dual site inhibitors of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase. (2018).
Protein Dynamics and Inhibition of 3-Deoxy-arabino-heptulosonate-7-phosph
Potent Inhibition of 3-Deoxy-d-arabinoheptulosonate-7-phosphate (DAHP)
Potent Inhibition of 3-Deoxy-d-arabinoheptulosonate-7-phosphate (DAHP)
Bacillus subtilis 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase revisited: resolution of two long-standing enigmas. (2012). PMC - NIH.
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate | CAS 91382-80-8. Santa Cruz Biotechnology.
Structure and characterization of the 3-deoxy-d-arabino-heptulosonate 7-phosphate synthase from Aeropyrum pernix. (2004). PMC - NIH.
3-Deoxy-D-arabino-heptulosonate 7-phosphate synthase as the gatekeeper of plant aromatic natural product biosynthesis. (2022). PubMed.
Characterization of a Gene Encoding 3-Deoxy-D-Arabino-Heptulosonate 7-Phosphate Synthase
3-Deoxy-D-arabino-heptulosonate 7-phosphate synthase as the gatekeeper of plant aromatic natural product biosynthesis. (2022).
Arabidopsis 3‐Deoxy‐d‐Arabino‐Heptulosonate 7‐Phosphate (DAHP) Synthases of the Shikimate Pathway Display Both Manganese‐ and Cobalt‐Dependent Activities. (2024). PubMed Central.
DAHP synthase - Wikipedia. Wikipedia.
3-Deoxy-D-arabino-heptulosonate 7-phosphate synthase as the gatekeeper of plant aromatic natural product biosynthesis. (2022). Current Opinion in Plant Biology.
Application Note: A Discontinuous Colorimetric Assay for Measuring DAHP Synthase Activity
Audience: Researchers, scientists, and drug development professionals. Introduction 3-Deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) synthase (EC 2.5.1.54) is a critical enzyme that catalyzes the first committed step i...
Author: BenchChem Technical Support Team. Date: January 2026
Audience: Researchers, scientists, and drug development professionals.
Introduction
3-Deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) synthase (EC 2.5.1.54) is a critical enzyme that catalyzes the first committed step in the shikimate pathway.[1][2] This pathway is essential for the biosynthesis of aromatic amino acids—phenylalanine, tyrosine, and tryptophan—in bacteria, archaea, fungi, and plants.[3] Its absence in mammals makes DAHP synthase and other enzymes in this pathway prime targets for the development of novel herbicides and antimicrobial agents.[4][5] DAHP synthase catalyzes the aldol-type condensation of phosphoenolpyruvate (PEP) and D-erythrose 4-phosphate (E4P) to form DAHP.[6][7] Accurate measurement of its activity is fundamental for kinetic studies, inhibitor screening, and understanding its complex regulation.[8]
This application note provides a detailed protocol for a discontinuous, colorimetric assay to determine DAHP synthase activity. The method is based on the quantification of DAHP after its periodate oxidation and subsequent reaction with thiobarbituric acid (TBA), which forms a chromophore that can be measured spectrophotometrically. This classic and robust method is suitable for purified enzyme preparations and has been adapted for various research contexts.
Assay Principle
The measurement of DAHP synthase activity involves a two-stage process:
Enzymatic Reaction: The enzyme catalyzes the condensation of PEP and E4P. The reaction requires a divalent metal ion cofactor, such as Mn²⁺ or Fe²⁺, for activity.[9][10]
Colorimetric Detection: The reaction is stopped, and the product, DAHP, is quantified. This is achieved by:
Periodate Oxidation: The DAHP is oxidized by periodic acid.
Thiobarbituric Acid (TBA) Reaction: The oxidized product is then reacted with TBA under acidic conditions and heat. This forms a pink-colored adduct, a thiobarbituric acid reactive substance (TBARS), which has a maximum absorbance at 532 nm.[11][12][13] The intensity of the color is directly proportional to the amount of DAHP produced.
While the use of a methyl ester substrate is specified in the topic, the fundamental detection chemistry for DAHP relies on the core structure of the molecule. The periodate/TBA method targets the vicinal diols in the DAHP sugar backbone, a feature that would be present regardless of whether the carboxyl group is free or esterified. The protocol below is the standard, validated method for DAHP quantification, which is directly applicable.
Experimental Protocols
I. Required Materials and Reagents
Equipment:
Spectrophotometer or microplate reader capable of measuring absorbance at 532 nm
Thermostatic water bath or heat block (capable of 100°C)
Microcentrifuge
Vortex mixer
Calibrated pipettes and tips
Spectrophotometer cuvettes or 96-well microplates
Enzyme and Substrates:
Purified DAHP synthase enzyme
Phosphoenolpyruvate (PEP), monopotassium salt
D-erythrose 4-phosphate (E4P)
Note on Substrate Stability: E4P is unstable; prepare fresh or store as frozen aliquots. PEP solutions should also be prepared fresh.
Reagents for Detection:
Sodium periodate (NaIO₄)
Sodium arsenite (NaAsO₂)
Thiobarbituric acid (TBA)
Trichloroacetic acid (TCA)
Sodium hydroxide (NaOH)
Hydrochloric acid (HCl)
Potassium phosphate buffer
Divalent metal salt (e.g., MnCl₂)
II. Reagent Preparation
50 mM Potassium Phosphate Buffer (pH 7.0): Prepare a stock solution and adjust the pH to 7.0.
Substrate Stock Solutions:
20 mM PEP: Dissolve the appropriate amount of PEP in the phosphate buffer.
20 mM E4P: Dissolve the appropriate amount of E4P in the phosphate buffer.
10 mM MnCl₂: Dissolve manganese(II) chloride in deionized water.
10% (w/v) Trichloroacetic Acid (TCA): Dissolve TCA in deionized water. Handle with care in a fume hood.
20 mM Sodium Periodate: Dissolve NaIO₄ in deionized water. Prepare this solution fresh.
0.2 M Sodium Arsenite in 0.5 M HCl: Carefully dissolve sodium arsenite in 0.5 M HCl. Handle with extreme caution (toxic).
0.04 M Thiobarbituric Acid: Dissolve TBA in deionized water. Gentle heating may be required to fully dissolve. Store protected from light.
III. Experimental Workflow Diagram
The overall workflow for the DAHP synthase activity assay is depicted below.
Caption: Workflow for the discontinuous DAHP synthase assay.
IV. Step-by-Step Assay Protocol
Enzymatic Reaction Setup:
In a microcentrifuge tube, prepare the reaction mixture. For a final volume of 100 µL:
50 µL of 2X Reaction Buffer (e.g., 100 mM Potassium Phosphate, pH 7.0)
5 µL of 20 mM PEP (final concentration: 1 mM)
5 µL of 20 mM E4P (final concentration: 1 mM)
5 µL of 10 mM MnCl₂ (final concentration: 0.5 mM)
X µL of purified DAHP synthase
(25 - X) µL of nuclease-free water
Causality: The concentrations of substrates PEP and E4P should be optimized based on the enzyme's known kinetic parameters (Kₘ values) to ensure the reaction rate is measurable and proportional to enzyme concentration.[14] Divalent cations are essential cofactors for catalytic activity.[1][7]
Controls: Prepare a "no enzyme" control by adding buffer instead of the enzyme. This will serve as the blank.
Initiation and Incubation:
Pre-warm the mixture to the enzyme's optimal temperature (e.g., 37°C for most microbial enzymes).
Initiate the reaction by adding the DAHP synthase enzyme.
Incubate for a fixed time (e.g., 10-30 minutes). The time should be within the linear range of product formation.
Reaction Termination and Protein Removal:
Stop the reaction by adding 100 µL of 10% (w/v) TCA. This denatures and precipitates the enzyme.
Vortex briefly and centrifuge at >13,000 x g for 5 minutes to pellet the precipitated protein.
Colorimetric Detection of DAHP:
Carefully transfer 150 µL of the clear supernatant to a new tube.
Add 50 µL of 20 mM sodium periodate. Mix and incubate at room temperature for 20 minutes.
Causality: Periodate cleaves the vicinal diols of the DAHP molecule.
Add 50 µL of 0.2 M sodium arsenite solution to quench the excess periodate. Mix until the yellow color disappears.
Causality: Excess periodate will interfere with the subsequent TBA reaction and must be neutralized.
Add 400 µL of 0.04 M TBA solution.
Incubate the mixture in a boiling water bath (100°C) for 15 minutes. A pink color will develop.
Cool the tubes to room temperature.
Transfer 200 µL to a microplate well or 1 mL to a cuvette and measure the absorbance at 532 nm.
V. Data Analysis and Interpretation
To quantify the amount of DAHP produced, a standard curve must be generated using known concentrations of DAHP. Since pure DAHP can be difficult to obtain, an alternative is to use a related, stable compound or to synthesize and purify DAHP enzymatically.[15]
Standard Curve: Prepare a series of DAHP standards (e.g., 0 to 100 µM) and process them through the colorimetric detection steps (Step 4 above) alongside the experimental samples. Plot Absorbance at 532 nm vs. DAHP concentration (µM).
Calculate DAHP Produced: Use the standard curve's linear regression equation to convert the absorbance values of your samples into µM of DAHP.
Calculate Enzyme Activity: Enzyme activity is typically expressed in units (U), where 1 U is the amount of enzyme that catalyzes the formation of 1 µmol of product per minute.
Activity (U/mL) = [DAHP (µmol/L) * Total Assay Volume (L)] / [Reaction Time (min) * Enzyme Volume (mL)]
Technical Insights and Troubleshooting
Parameter
Recommendation
Rationale
pH Optimum
Typically between 6.5-7.5, but should be empirically determined for the specific enzyme.[8][14]
Enzyme activity is highly dependent on pH, which affects the ionization state of active site residues and substrates.
Temperature
Varies by organism; 37°C is common for mesophiles, while enzymes from thermophiles can have optima >80°C.[14]
Temperature affects reaction rate, but excessive heat can lead to enzyme denaturation.
Cofactors
Mn²⁺ is a common requirement, but others like Fe²⁺, Co²⁺, or Zn²⁺ may be used.[1][16]
The divalent metal ion is crucial for coordinating substrates in the active site and facilitating catalysis.[10]
Substrate Purity
Use high-purity PEP and E4P. E4P is notoriously unstable and can be a source of variability.
Contaminants can inhibit the enzyme or interfere with the colorimetric assay. Degradation of E4P reduces the effective substrate concentration.
High Blank Reading
Ensure the "no enzyme" control absorbance is low.
High blanks can result from contamination of substrates with compounds that react with periodate/TBA or from spontaneous degradation of substrates.
Low Signal
Increase incubation time or enzyme concentration. Ensure all reagents are fresh, especially periodate and TBA.
The signal must be strong enough to be distinguished from the background. The reaction must be in the linear range with respect to time and enzyme concentration.
Reaction Mechanism Visualization
The following diagram illustrates the core enzymatic reaction catalyzed by DAHP synthase.
Caption: DAHP synthase catalyzes the condensation of PEP and E4P.
References
Wikipedia. (n.d.). DAHP synthase. Retrieved January 3, 2026, from [Link]
Journal of the American Chemical Society. (n.d.). Enzymatic Synthesis of 3-Deoxy-d-manno-octulosonate 8-Phosphate... by 3-Deoxy-d-arabino-heptulosonate 7-Phosphate Synthase. Retrieved January 3, 2026, from [Link]
Wikipedia. (n.d.). 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate. Retrieved January 3, 2026, from [Link]
ResearchGate. (n.d.). Proposed reaction mechanisms for DAHP synthase. Retrieved January 3, 2026, from [Link]
ScienceDirect. (2022). 3-Deoxy-D-arabino-heptulosonate 7-phosphate synthase as the gatekeeper of plant aromatic natural product biosynthesis. Retrieved January 3, 2026, from [Link]
PubMed. (n.d.). Substrate and Metal Complexes of 3-deoxy-D-arabino-heptulosonate-7-phosphate Synthase From Saccharomyces Cerevisiae... Retrieved January 3, 2026, from [Link]
Proteopedia. (2020). DAHP synthase. Retrieved January 3, 2026, from [Link]
PubMed. (n.d.). A rapid assay for dihydropteroate synthase activity suitable for identification of inhibitors. Retrieved January 3, 2026, from [Link]
Science Alert. (2015). Characterization of a Gene Encoding 3-Deoxy-D-Arabino-Heptulosonate 7-Phosphate Synthase from Rice. Retrieved January 3, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). Structure and characterization of the 3-deoxy-d-arabino-heptulosonate 7-phosphate synthase from Aeropyrum pernix. Retrieved January 3, 2026, from [Link]
MacSphere. (n.d.). Protein Dynamics and Inhibition of 3-Deoxy-arabino-heptulosonate-7-phosphate Synthase (DAHPS). Retrieved January 3, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). The shikimate pathway: gateway to metabolic diversity. Retrieved January 3, 2026, from [Link]
ResearchGate. (n.d.). Interaction between DAHP synthase and chorismate mutase endows new regulation on DAHP synthase activity. Retrieved January 3, 2026, from [Link]
ScienceDirect. (n.d.). The entry reaction of the plant shikimate pathway is subjected to highly complex metabolite-mediated regulation. Retrieved January 3, 2026, from [Link]
ResearchGate. (n.d.). New Insights into the Shikimate and Aromatic Amino Acids Biosynthesis Pathways in Plants. Retrieved January 3, 2026, from [Link]
ResearchGate. (n.d.). The Levels of DAHP Synthase...Are Related to Free Aromatic Amino Acids and Glutamine Content... Retrieved January 3, 2026, from [Link]
Wikipedia. (n.d.). Shikimate pathway. Retrieved January 3, 2026, from [Link]
Wikipedia. (n.d.). TBARS. Retrieved January 3, 2026, from [Link]
Academia.edu. (n.d.). Lipid Peroxidation and the Thiobarbituric Acid Assay... Retrieved January 3, 2026, from [Link]
PubMed Central. (n.d.). Arabidopsis 3-Deoxy-d-Arabino-Heptulosonate 7-Phosphate (DAHP) Synthases...Display Both Manganese- and Cobalt-Dependent Activities. Retrieved January 3, 2026, from [Link]
PubMed. (2020). Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay. Retrieved January 3, 2026, from [Link]
ResearchGate. (n.d.). 2-thiobarbituric acid test for lipid oxidation in food... Retrieved January 3, 2026, from [Link]
ResearchGate. (n.d.). Synthesis and evaluation of dual site inhibitors of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase. Retrieved January 3, 2026, from [Link]
PubMed. (2022). 3-Deoxy-D-arabino-heptulosonate 7-phosphate synthase as the gatekeeper of plant aromatic natural product biosynthesis. Retrieved January 3, 2026, from [Link]
Use of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate as a DAHP synthase inhibitor
Here are the detailed Application Notes and Protocols for the use of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate as a DAHP synthase inhibitor. Application Note & Protocol Guide Topic: Characteriza...
Author: BenchChem Technical Support Team. Date: January 2026
Here are the detailed Application Notes and Protocols for the use of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate as a DAHP synthase inhibitor.
Application Note & Protocol Guide
Topic: Characterization of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate as an Inhibitor of 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) Synthase
Audience: Researchers, scientists, and drug development professionals.
Introduction: Targeting the Gatekeeper of Aromatic Amino Acid Biosynthesis
The shikimate pathway is a crucial metabolic route in bacteria, fungi, plants, and apicomplexan parasites, responsible for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) and other essential aromatic compounds.[1][2] This pathway is notably absent in mammals, making its enzymes highly attractive targets for the development of novel antimicrobial agents and herbicides.[3][4]
The first enzyme of this seven-step pathway, 3-Deoxy-D-arabino-heptulosonate-7-phosphate synthase (DAHP synthase or DAHPS), catalyzes the condensation of phosphoenolpyruvate (PEP) and D-erythrose 4-phosphate (E4P) to form DAHP.[5] As the enzyme controlling the first committed step, DAHP synthase acts as the primary gatekeeper, regulating the total carbon flux into the pathway.[5][6] Consequently, inhibiting DAHP synthase offers a powerful strategy to disrupt the production of essential metabolites, leading to growth inhibition or cell death in pathogenic organisms.
This document provides a comprehensive guide to understanding and experimentally validating the inhibitory potential of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate against DAHP synthase. While this specific molecule is a specialized biochemical reagent, its structural similarity to the natural product DAHP suggests it may act as a valuable research tool for probing the enzyme's active site.[7][8] We will explore its hypothesized mechanism of action and provide detailed protocols for its characterization.
Section 1: The Shikimate Pathway and the Role of DAHP Synthase
DAHP synthase initiates the shikimate pathway by catalyzing an aldol-like condensation reaction.[9] This reaction is dependent on the presence of a divalent metal ion, such as Mn²⁺ or Fe²⁺, which is coordinated by specific residues within the active site and is essential for catalytic activity.[5][10]
The enzyme's activity is tightly regulated, primarily through feedback inhibition by the pathway's end products—the aromatic amino acids.[10] In many bacteria, such as Escherichia coli, this is accomplished through different isoenzymes, each sensitive to one of the three aromatic amino acids.[5] This regulation ensures that the cell produces these essential amino acids only when needed.
Figure 1: The Shikimate Pathway with DAHP Synthase as the entry point and target of inhibition.
Section 2: Hypothesized Mechanism of Inhibition
Enzyme inhibitors can be broadly classified as reversible or irreversible. Reversible inhibitors, which are of primary interest in early-stage drug discovery, typically function through competitive, non-competitive, uncompetitive, or mixed inhibition mechanisms.[11]
The catalytic mechanism of DAHP synthase is proposed to proceed through a high-energy tetrahedral intermediate formed from the attack on PEP by E4P.[12] Many potent inhibitors of this enzyme are designed as stable mimics of this transient intermediate.[1]
Postulated Action of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate:
Given its name, this compound is an analogue of the natural product, 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP). The methyl ester and methyl pyranoside modifications likely alter its binding affinity and stability compared to the natural product. It is hypothesized to act as a competitive inhibitor , binding to the enzyme's active site and competing directly with the substrates, PEP and E4P. It may also function as a mixed inhibitor if it binds to an allosteric site or the enzyme-substrate complex.[11] Its efficacy will depend on how well its structure mimics the binding conformations of the substrates or the reaction intermediate within the active site.
Figure 2: Conceptual diagram of competitive inhibition of DAHP synthase.
Section 3: Experimental Protocols
The following protocols provide a framework for characterizing the inhibitory effects of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate on DAHP synthase.
Protocol 1: Continuous Spectrophotometric Assay for DAHP Synthase Activity
This assay measures the rate of PEP consumption by monitoring the decrease in absorbance at 232 nm, which corresponds to the disappearance of the enolpyruvyl chromophore.[13]
Assay Buffer: e.g., 50 mM Potassium phosphate buffer, pH 7.5, containing a divalent metal cofactor like 0.1 mM MnCl₂.
UV-transparent 96-well plates or cuvettes
Spectrophotometer or microplate reader capable of measuring absorbance at 232 nm
Procedure:
Prepare Stock Solutions: Prepare concentrated stock solutions of PEP, E4P, and the inhibitor in the assay buffer. Determine the precise concentration of the PEP stock spectrophotometrically using an extinction coefficient.
Reaction Setup: For a standard 200 µL reaction, combine the following in a microplate well or cuvette:
Assay Buffer (to final volume)
E4P (to a final concentration at or above its Michaelis constant, K_m)
DAHP Synthase (to a final concentration that gives a linear reaction rate for at least 5-10 minutes)
Initiate Reaction: Start the reaction by adding PEP (to a final concentration at its K_m).
Monitor Absorbance: Immediately begin monitoring the decrease in absorbance at 232 nm at regular intervals (e.g., every 15-30 seconds) for 5-10 minutes.
Calculate Activity: The rate of the reaction is determined from the linear portion of the absorbance vs. time plot.
Expert Insight (Causality): Using substrate concentrations around their K_m values ensures the enzyme is sensitive to competitive inhibitors. The continuous nature of this assay allows for the detection of slow-binding inhibition and provides real-time kinetic data.[14]
Protocol 2: Determination of Inhibitor Potency (IC₅₀)
The IC₅₀ is the concentration of an inhibitor required to reduce the activity of an enzyme by 50% under specific assay conditions.[15]
Procedure:
Prepare Inhibitor Dilutions: Perform a serial dilution of the inhibitor stock solution to create a range of concentrations (e.g., from 1 nM to 100 µM in half-log or two-fold dilutions).[15]
Set up Assay Reactions: Prepare a series of reactions as described in Protocol 1. For each reaction, add a different concentration of the inhibitor. Include two essential controls:
Positive Control (0% Inhibition): A reaction with no inhibitor (e.g., add buffer/solvent instead). This represents maximum enzyme activity.
Negative Control (100% Inhibition): A reaction without the enzyme to measure background signal.
Pre-incubation: Pre-incubate the enzyme with the inhibitor and E4P for 5-10 minutes at the assay temperature.
Rationale: This step allows the inhibitor-enzyme binding to reach equilibrium before the reaction is initiated, which is crucial for obtaining accurate potency values.[16][17]
Initiate and Monitor: Start the reactions by adding PEP and monitor the activity as described in Protocol 1.
Data Analysis:
Calculate the initial rate for each inhibitor concentration.
Normalize the data by expressing the rates as a percentage of the uninhibited control (Positive Control).
Plot the percent inhibition versus the logarithm of the inhibitor concentration.
Fit the data to a dose-response curve (e.g., a four-parameter logistic equation) to determine the IC₅₀ value.
Example Data Layout for IC₅₀ Determination:
[Inhibitor] (µM)
Initial Rate (ΔAbs/min)
% Activity
% Inhibition
0 (Control)
0.100
100
0
0.01
0.095
95
5
0.1
0.080
80
20
1
0.052
52
48
10
0.015
15
85
| 100 | 0.005 | 5 | 95 |
Protocol 3: Elucidation of Inhibition Mechanism
To determine if the inhibitor acts competitively, non-competitively, or through another mechanism, kinetic assays are performed by varying the concentration of one substrate while holding the inhibitor concentration constant.
Procedure:
Assay Setup: Set up a matrix of reactions. You will have several sets of experiments, each at a fixed inhibitor concentration (e.g., 0, 0.5 x IC₅₀, 1 x IC₅₀, 2 x IC₅₀).
Vary Substrate Concentration: Within each set, vary the concentration of one substrate (e.g., PEP) across a wide range (e.g., 0.2 x K_m to 5 x K_m), while keeping the other substrate (E4P) at a constant, saturating concentration.
Measure Rates: Determine the initial reaction rate for each combination of substrate and inhibitor concentration.
Data Analysis:
Plot the data using a Michaelis-Menten plot (Rate vs. [Substrate]) for each inhibitor concentration.
For a clearer diagnosis, transform the data into a Lineweaver-Burk plot (1/Rate vs. 1/[Substrate]). The pattern of line intersections reveals the mechanism of inhibition.[11]
Competitive: Lines intersect on the y-axis (V_max is unchanged, apparent K_m increases).
Non-competitive: Lines intersect on the x-axis (V_max decreases, K_m is unchanged).
Mixed: Lines intersect in the second quadrant (both V_max and K_m are affected).
Figure 3: Experimental workflow for characterizing a DAHP synthase inhibitor.
Conclusion
The protocols outlined in this guide provide a robust methodology for assessing the inhibitory properties of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate against DAHP synthase. By systematically determining its IC₅₀ and mechanism of action, researchers can validate its utility as a chemical probe for studying the shikimate pathway. Such studies are foundational for structure-activity relationship (SAR) analyses and can inform the rational design of more potent and selective inhibitors, contributing to the development of next-generation antimicrobial drugs and herbicides targeting this essential metabolic pathway.[4]
PubMed Central. Potent Inhibitors of a Shikimate Pathway Enzyme from Mycobacterium tuberculosis: COMBINING MECHANISM- AND MODELING-BASED DESIGN. [Link]
PubMed. A Rapid Assay for Dihydropteroate Synthase Activity Suitable for Identification of Inhibitors. [Link]
Semantic Scholar. Revisiting the shikimate pathway and highlighting their enzyme inhibitors. [Link]
ResearchGate. (PDF) Potent inhibitors of a shikimate pathway enzyme from Mycobacterium tuberculosis: Combining mechanism- and modeling-based design. [Link]
Application and Protocol for the HPLC Analysis of Shikimate Pathway Intermediates
Authored by: a Senior Application Scientist Abstract The shikimate pathway is a crucial metabolic route in plants, fungi, and microorganisms for the biosynthesis of aromatic amino acids and other vital compounds.[1][2][3...
Author: BenchChem Technical Support Team. Date: January 2026
Authored by: a Senior Application Scientist
Abstract
The shikimate pathway is a crucial metabolic route in plants, fungi, and microorganisms for the biosynthesis of aromatic amino acids and other vital compounds.[1][2][3] Its absence in mammals makes it a prime target for the development of herbicides and antimicrobial agents.[4] Consequently, the accurate quantification of its intermediates is of paramount importance in fields ranging from agricultural science to drug discovery. This document provides a comprehensive guide to the analysis of shikimate pathway intermediates using High-Performance Liquid Chromatography (HPLC), offering detailed protocols, methodological considerations, and expert insights to ensure robust and reliable results.
Introduction: The Significance of the Shikimate Pathway
The shikimate pathway is a seven-step metabolic process that converts phosphoenolpyruvate and erythrose-4-phosphate into chorismate, the precursor for the aromatic amino acids tryptophan, phenylalanine, and tyrosine.[3] These amino acids are fundamental building blocks for proteins and also serve as precursors for a vast array of secondary metabolites, including lignin, alkaloids, and flavonoids.[1][2]
The pathway's enzymes are attractive targets for the development of herbicides, such as glyphosate, which inhibits 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase.[3][5] Inhibition of this enzyme leads to the accumulation of shikimic acid, which can be used as a biomarker for herbicide exposure and efficacy studies.[5][6] In the realm of drug development, understanding the shikimate pathway in pathogenic microorganisms is crucial for the design of novel antibiotics.[4] Furthermore, shikimic acid itself is a key starting material for the synthesis of the antiviral drug oseltamivir (Tamiflu®).[1]
Given its central role in metabolism and its relevance to various industries, the ability to accurately measure the intermediates of the shikimate pathway is essential for researchers. HPLC, often coupled with mass spectrometry (MS), provides a sensitive and specific platform for this purpose.
The Shikimate Pathway: A Visual Overview
The following diagram illustrates the key enzymatic steps in the shikimate pathway, from the initial condensation of phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P) to the formation of chorismate.
Caption: The Shikimate Pathway and the site of action of Glyphosate.
Methodologies for HPLC Analysis of Shikimate Pathway Intermediates
The choice of HPLC methodology is dictated by the specific intermediates of interest, the sample matrix, and the available instrumentation. Generally, reversed-phase (RP) HPLC and ion-exchange chromatography, often coupled with UV or mass spectrometric detection, are the most common approaches.
Chromatographic Columns
Reversed-Phase (C18) Columns: These are widely used for the separation of organic acids, including shikimic acid.[1] The separation is based on the hydrophobic interactions between the analytes and the stationary phase.
Amino (NH2) Columns: These columns are also effective for the analysis of acidic compounds like shikimic acid.[1]
Mixed-Mode Columns: Columns such as the Newcrom BH can offer unique selectivity for polar and acidic compounds like shikimic acid.[7]
Ion-Exchange Columns: These are particularly useful for separating charged molecules and can be used in series with a C18 column to enhance the resolution of shikimic acid from complex matrices like wine.[8][9]
Mobile Phase Selection
The mobile phase composition is critical for achieving good separation. For reversed-phase chromatography of shikimate pathway intermediates, a polar mobile phase is required. Common mobile phases include:
Acidified Water: A simple and effective mobile phase is slightly acidified water, for example, with sulfuric acid or phosphoric acid.[7][8][9] The low pH ensures that the carboxylic acid functional groups of the intermediates are protonated, leading to better retention on reversed-phase columns.
Acetonitrile/Water or Methanol/Water Gradients: A gradient of an organic modifier like acetonitrile or methanol in acidified water is often employed to elute a wider range of intermediates with varying polarities.
Detection Techniques
UV Detection: Due to the presence of a double bond in the cyclohexene ring, shikimic acid has a strong UV absorbance at low wavelengths, typically around 200-213 nm.[7][8][9][10][11] This makes UV detection a simple and cost-effective method for its quantification. However, the low UV absorbance of some intermediates may necessitate derivatization.[1]
Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer (LC-MS) offers superior sensitivity and selectivity.[12] It allows for the simultaneous quantification of multiple intermediates, even those present at low concentrations or lacking a strong UV chromophore.[13] Zwitterionic hydrophilic interaction liquid chromatography (HILIC) coupled to mass spectrometry has been successfully used for the simultaneous quantification of aromatic amino acids and their pathway intermediates.[12]
Experimental Protocols
The following sections provide detailed protocols for the extraction and HPLC analysis of shikimate pathway intermediates from plant tissues.
General Experimental Workflow
The diagram below outlines the typical workflow for the analysis of shikimate pathway intermediates.
Caption: General workflow for HPLC analysis of shikimate pathway intermediates.
Protocol 1: Extraction of Shikimate Pathway Intermediates from Plant Tissue
This protocol is a general guideline and may require optimization depending on the specific plant species and tissue type.
Materials:
Plant tissue (fresh or lyophilized)
Liquid nitrogen
Mortar and pestle or tissue homogenizer
Extraction buffer (e.g., 0.25 M HCl or acidified methanol)
Microcentrifuge tubes
Centrifuge
Syringe filters (0.22 µm or 0.45 µm)
HPLC vials
Procedure:
Sample Preparation: Weigh approximately 100-200 mg of fresh plant tissue. For lyophilized tissue, use 20-50 mg.
Homogenization: Immediately freeze the tissue in liquid nitrogen and grind to a fine powder using a pre-chilled mortar and pestle.
Extraction: Transfer the powdered tissue to a microcentrifuge tube. Add 1 mL of pre-chilled extraction buffer. Vortex vigorously for 1 minute.
Incubation (Optional): For enhanced extraction, incubate the samples on ice or at 4°C for 30-60 minutes with occasional vortexing.
Centrifugation: Centrifuge the samples at 13,000 x g for 10 minutes at 4°C to pellet cell debris.
Filtration: Carefully collect the supernatant and filter it through a 0.22 µm or 0.45 µm syringe filter into a clean HPLC vial.
Analysis: The sample is now ready for HPLC analysis. If not analyzed immediately, store at -20°C or -80°C.
Protocol 2: HPLC-UV Analysis of Shikimic Acid
This protocol provides a robust method for the quantification of shikimic acid using HPLC with UV detection.
System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Standard Preparation: Prepare a stock solution of shikimic acid (e.g., 500 mg/L) in ultrapure water.[8][9] From this stock, prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 mg/L) by serial dilution.
Calibration Curve: Inject the working standards in ascending order of concentration to generate a calibration curve by plotting peak area against concentration.
Sample Analysis: Inject the prepared sample extracts.
Quantification: Determine the concentration of shikimic acid in the samples by comparing their peak areas to the calibration curve.
Considerations for HPLC-MS Analysis
For the simultaneous analysis of multiple shikimate pathway intermediates, HPLC coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice.
Parameter
General Recommendation
HPLC System
UPLC or HPLC system coupled to a triple quadrupole or high-resolution mass spectrometer
Column
C18 or HILIC column
Mobile Phase A
Water with 0.1% formic acid or an appropriate buffer
Mobile Phase B
Acetonitrile or methanol with 0.1% formic acid
Ionization Mode
Electrospray Ionization (ESI), typically in negative mode for acidic intermediates
MS/MS Mode
Multiple Reaction Monitoring (MRM) for targeted quantification
Expert Insight: The instability of some intermediates, such as chorismate and prephenate, requires careful handling and rapid analysis.[14] Derivatization can sometimes be employed to improve stability and chromatographic behavior.[13] A single extraction coupled with analysis using both acidic and neutral buffers can provide a more comprehensive profile of the pathway's intermediates.[14]
Data Interpretation and Validation
A robust analytical method requires thorough validation. Key parameters to assess include:
Linearity: The linear range of the calibration curve should encompass the expected concentrations of the analytes in the samples.
Limit of Detection (LOD) and Limit of Quantification (LOQ): These parameters determine the sensitivity of the method.[15]
Accuracy and Precision: Assessed by analyzing samples spiked with known concentrations of the standards.
Recovery: The efficiency of the extraction procedure should be determined.
Troubleshooting Common Issues
Issue
Potential Cause
Suggested Solution
Poor Peak Shape
Column degradation, inappropriate mobile phase pH
Use a new column, ensure mobile phase pH is at least 2 units below the pKa of the analytes
Concentrate the sample, optimize detection wavelength, consider using MS detection
Baseline Drift
Column not equilibrated, mobile phase contamination
Allow for longer equilibration time, use fresh, high-purity mobile phase
Variable Retention Times
Fluctuations in temperature or mobile phase composition
Use a column oven, ensure proper mobile phase mixing
Conclusion
The HPLC-based analysis of shikimate pathway intermediates is a powerful tool for researchers in diverse scientific disciplines. By carefully selecting the appropriate chromatographic conditions and detection methods, and by following robust extraction and validation protocols, it is possible to obtain accurate and reproducible data. This guide provides a solid foundation for developing and implementing such methods, enabling deeper insights into the regulation and function of this essential metabolic pathway.
References
Loghina, A. S., et al. (2021). Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources. Applied Biochemistry and Microbiology, 57(5), 539-553. [Link]
OIV. (2004). DETERMINATION OF SHIKIMIC ACID IN WINE BY HPLC. OIV-MA-AS313-17. [Link]
SIELC Technologies. (n.d.). HPLC Determination of Shikimic Acid on Newcrom BH Column. [Link]
Zhang, Y., et al. (2021). A simplified liquid chromatography-mass spectrometry methodology to probe the shikimate and aromatic amino acid biosynthetic pathways in plants. The Plant Journal, 108(3), 883-896. [Link]
OIV. (2012). Determination of shikimic acid in wine by HPLC and UV-detection. Compendium of international methods of analysis of wines and musts. [Link]
Wang, Y., et al. (2013). Extraction and Chromatographic Determination of Shikimic Acid in Chinese Conifer Needles with 1-Benzyl-3-methylimidazolium Bromide Ionic Liquid Aqueous Solutions. Molecules, 18(11), 13593-13607. [Link]
Knaggs, A. R. (2001). The biosynthesis of shikimate metabolites. Natural Product Reports, 18(4), 334-351. [Link]
Cohen, J. D., et al. (2015). Targeted metabolomics on the shikimate and aromatic amino acid biosynthetic pathways. Purdue University Graduate School. [Link]
Campanella, L., et al. (2022). New Standardized Procedure to Extract Glyphosate and Aminomethylphosphonic Acid from Different Matrices: A Kit for HPLC-UV Detection. International Journal of Molecular Sciences, 23(21), 13419. [Link]
Orhan, I. E., et al. (2018). Quantification of Shikimic Acid in the Methanolic Extracts of Three Alnus Taxons Growing in Turkey. Journal of Pharmacopuncture, 21(4), 257-261. [Link]
Averesch, N. J. H., & Kayser, O. (2018). Metabolic Engineering of the Shikimate Pathway for Production of Aromatics and Derived Compounds—Present and Future Strain Construction Strategies. Frontiers in Bioengineering and Biotechnology, 6, 33. [Link]
Pline, W. A., et al. (2002). Tolerance and accumulation of shikimic acid in response to glyphosate applications in glyphosate-resistant and nonglyphosate-resistant cotton (Gossypium hirsutum L.). Journal of Agricultural and Food Chemistry, 50(3), 506-512. [Link]
Li, S. H., et al. (2001). [Determination of shikimic acid in fruit of Illiciaceae plants by HPLC with diode-array detection]. Zhongguo Zhong Yao Za Zhi, 26(7), 447-449. [Link]
de Oliveira, A. F., et al. (2016). Chromatographic determination of shikimate for identification of conventional soybean and glyphosate resistant soybean. Científica, 44(3), 356-362. [Link]
Cohen, J. D., et al. (2015). Targeted metabolomics on the shikimate and aromatic amino acid biosynthetic pathways. Purdue e-Pubs. [Link]
Shinglis, M. (2011). HPLC and colourimetric quantification of shikimic acid levels in crops after glyphosate treatment. University of Pretoria. [Link]
Socha, R., et al. (2010). Determination of Quinic and Shikimic Acids in Products Derived from Bees and their Preparates by HPLC. Journal of Liquid Chromatography & Related Technologies, 33(17-18), 1753-1765. [Link]
Richards, J., & Coggins, J. R. (2017). The shikimate pathway: gateway to metabolic diversity. Natural Product Reports, 34(2), 116-140. [Link]
Tzin, V., & Galili, G. (2010). The shikimate pathway and its branches in plants. Plant Signaling & Behavior, 5(11), 1421-1423. [Link]
Sribanditmongkol, P., et al. (2008). High-performance liquid chromatography uv detection for determination of glyphosate in serum and gastric content. Chiang Mai Medical Journal, 47(4), 155-162. [Link]
Nöh, K., & Wiechert, W. (2011). Unravelling the regulatory structure of biochemical networks using stimulus response experiments and large-scale model selection. Journal of Biotechnology, 154(2-3), 139-160. [Link]
Arantes, F. O. (2017). EXTRACTION AND SIMULTANEOUS DETERMINATION OF GLYPHOSATE, AMPA AND COMPOUNDS OF THE SHIKIMIC ACID PATHWAY IN PLANTS. Universidade Federal de Viçosa. [Link]
Haslam, E. (1974). The Shikimate Pathway. Butterworths. [Link]
Application Notes and Protocols: Probing the Catalytic Core of DAHP Synthase via Site-Directed Mutagenesis
Introduction: The Gatekeeper of Aromatic Amino Acid Biosynthesis 3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase (EC 2.5.1.54) represents a critical control point in cellular metabolism. As the enzyme catalyz...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Gatekeeper of Aromatic Amino Acid Biosynthesis
3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase (EC 2.5.1.54) represents a critical control point in cellular metabolism. As the enzyme catalyzing the first committed step of the shikimate pathway, it governs the flow of carbon from central metabolism into the biosynthesis of the essential aromatic amino acids: phenylalanine, tyrosine, and tryptophan.[1][2] This pathway, absent in animals, is a well-established target for the development of herbicides and antimicrobial agents.[1] DAHP synthase catalyzes the aldol condensation of phosphoenolpyruvate (PEP) and D-erythrose-4-phosphate (E4P) to form DAHP.[1][2] The active site of this enzyme is a highly orchestrated environment, often requiring a divalent metal cofactor, such as Mn²⁺ or Fe²⁺, for catalytic activity.[1][2][3] Understanding the structure-function relationships of the active site residues is paramount for designing novel inhibitors with therapeutic potential.
This guide provides a comprehensive framework for the investigation of the DAHP synthase active site using site-directed mutagenesis. We will delve into the rationale behind selecting specific residues for mutation, provide detailed, field-proven protocols for mutagenesis, recombinant protein expression and purification, and subsequent kinetic analysis of the engineered enzyme variants.
I. Mechanistic Insight and Targeting Strategy
The catalytic mechanism of DAHP synthase involves the precise positioning of its substrates, PEP and E4P, facilitated by a constellation of active site residues and a metal cofactor. In Escherichia coli, a model organism for studying this enzyme, several key residues have been identified through structural and biochemical studies. For instance, a Cys-X-X-His motif is involved in coordinating the divalent metal ion, which in turn is believed to activate a water molecule for the reaction.[1][2] In the phenylalanine-sensitive isoform of E. coli DAHP synthase (DAHPS(Phe)), Cys61 and Cys328 are two crucial active-site cysteines.[3] Other key residues implicated in catalysis and substrate binding include Lys194, Arg242, His274, and Glu308.[4]
A conserved lysine residue is a common feature in the active sites of many enzymes that bind phosphorylated substrates, often playing a role in stabilizing negative charges during the reaction or in the precise positioning of the substrate.[5][6][7] In DAHP synthase, a lysine residue (K181 in the accompanying PDB structure 5CKS) is observed in proximity to the phosphate-mimicking portion of an inhibitor, suggesting its importance in substrate binding or catalysis.[1]
Our strategy will focus on mutating a conserved active site lysine to a non-functional alanine (to probe its essentiality) and to a positively charged arginine (to assess the importance of charge at that position). This approach allows for a systematic dissection of the role of this specific residue in the enzyme's catalytic efficiency and substrate affinity.
II. Experimental Workflow: A Visual Guide
The overall experimental workflow for the site-directed mutagenesis and characterization of DAHP synthase is depicted below. This process begins with the mutagenesis of the wild-type DAHP synthase expression plasmid, followed by the expression and purification of the mutant protein, and culminates in the kinetic analysis of the purified enzyme.
Figure 1: A schematic representation of the complete experimental workflow from site-directed mutagenesis to enzyme characterization.
III. Detailed Protocols
Protocol 1: Site-Directed Mutagenesis of DAHP Synthase
This protocol is adapted from the QuikChange™ Site-Directed Mutagenesis method and is designed to introduce point mutations into a DAHP synthase gene cloned in an expression vector.[8]
1. Primer Design:
Rationale: The mutagenic primers are the cornerstone of this technique. They should be designed to be complementary to the template plasmid, with the desired mutation located in the center, flanked by 10-15 bases of correct sequence on both sides. A melting temperature (Tm) of ≥78°C is recommended for optimal performance.[9]
Procedure:
Obtain the sequence of the wild-type DAHP synthase gene and its expression vector.
Identify the codon for the target lysine residue (e.g., K194).
Design forward and reverse primers (25-45 nucleotides in length) containing the desired mutation (e.g., GCG for Alanine, or CGC for Arginine). The primers should be complementary to each other.
Utilize online primer design tools to calculate the Tm and ensure the primers are free of strong secondary structures.
2. PCR Amplification:
Rationale: A high-fidelity DNA polymerase is essential to prevent the introduction of unintended mutations during the amplification of the entire plasmid. The number of PCR cycles is kept relatively low to further minimize this risk.[10]
Reaction Mixture:
Component
Final Concentration
Volume (for 50 µL reaction)
10x Reaction Buffer
1x
5 µL
dsDNA Template
5-50 ng
X µL
Forward Primer
125 ng
X µL
Reverse Primer
125 ng
X µL
dNTP Mix (10 mM)
0.2 mM
1 µL
High-Fidelity DNA Polymerase
2.5 U
1 µL
Nuclease-free water
-
to 50 µL
PCR Cycling Conditions:
Step
Temperature
Time
Cycles
Initial Denaturation
95°C
30 sec
1
Denaturation
95°C
30 sec
16-18
Annealing
55°C
1 min
Extension
68°C
1 min/kb of plasmid
Final Extension
68°C
7 min
1
Hold
4°C
∞
1
3. DpnI Digestion:
Rationale: The parental plasmid DNA, isolated from a dam+ E. coli strain, is methylated. The newly synthesized mutant plasmid DNA is unmethylated. The restriction enzyme DpnI specifically digests methylated DNA, thereby selectively removing the parental plasmid.[10][11]
Procedure:
Add 1 µL of DpnI restriction enzyme directly to the 50 µL PCR product.
Mix gently and incubate at 37°C for 1-2 hours.
4. Transformation and Sequence Verification:
Rationale: The nicked, circular mutant plasmid is transformed into competent E. coli cells. The cellular machinery of the bacteria will repair the nicks. Subsequent plasmid isolation and sequencing are crucial to confirm the presence of the desired mutation and the absence of any unintended mutations.
Procedure:
Transform 1-2 µL of the DpnI-treated DNA into high-efficiency competent E. coli cells.
Plate on LB agar containing the appropriate antibiotic for plasmid selection.
Incubate overnight at 37°C.
Select several individual colonies and grow overnight liquid cultures.
Isolate plasmid DNA using a miniprep kit.
Send the purified plasmid for Sanger sequencing to verify the mutation.
Protocol 2: Expression and Purification of His-tagged DAHP Synthase Mutants
This protocol describes the expression of His-tagged DAHP synthase in E. coli and subsequent purification using Immobilized Metal Affinity Chromatography (IMAC).
1. Expression:
Rationale: An expression host such as E. coli BL21(DE3) is transformed with the sequence-verified mutant plasmid. Protein expression is induced by the addition of Isopropyl β-D-1-thiogalactopyranoside (IPTG).
Procedure:
Transform the verified mutant plasmid into a suitable E. coli expression strain (e.g., BL21(DE3)).
Inoculate a single colony into 50 mL of LB medium with the appropriate antibiotic and grow overnight at 37°C with shaking.
The next day, inoculate 1 L of LB medium with the overnight culture and grow at 37°C to an OD₆₀₀ of 0.6-0.8.
Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.
Continue to grow the culture for 4-6 hours at 30°C or overnight at 18°C.
Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. The cell pellet can be stored at -80°C.
2. Lysis and Clarification:
Rationale: The bacterial cells are lysed to release the recombinant protein. The lysate is then clarified by centrifugation to remove cell debris and insoluble components.
Procedure:
Resuspend the cell pellet in 20-30 mL of lysis buffer (50 mM sodium phosphate, 300 mM NaCl, 10 mM imidazole, pH 8.0) supplemented with lysozyme (1 mg/mL) and a protease inhibitor cocktail.
Incubate on ice for 30 minutes.
Sonicate the cell suspension on ice to further disrupt the cells and shear the genomic DNA.
Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C. Collect the supernatant.
3. IMAC Purification:
Rationale: The His-tag on the recombinant DAHP synthase has a high affinity for Ni²⁺ ions immobilized on an agarose resin. This allows for the specific binding of the target protein, while other cellular proteins are washed away. The purified protein is then eluted with a high concentration of imidazole.[11]
Procedure:
Equilibrate a Ni-NTA agarose column with 5-10 column volumes (CV) of lysis buffer.
Load the clarified lysate onto the column.
Wash the column with 10-20 CV of wash buffer (50 mM sodium phosphate, 300 mM NaCl, 20 mM imidazole, pH 8.0) to remove non-specifically bound proteins.
Elute the His-tagged DAHP synthase with 5-10 CV of elution buffer (50 mM sodium phosphate, 300 mM NaCl, 250 mM imidazole, pH 8.0). Collect fractions.
Analyze the fractions by SDS-PAGE to assess purity. Pool the purest fractions.
Dialyze the purified protein against a suitable storage buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10% glycerol, pH 7.5) to remove imidazole and prepare for kinetic analysis.
Protocol 3: Kinetic Analysis of DAHP Synthase Variants
Rationale: The kinetic parameters (Kₘ and kcat) of the wild-type and mutant enzymes are determined to quantify the effects of the mutations on substrate binding and catalytic turnover. A continuous spectrophotometric assay can be used to monitor the reaction.
Procedure:
The assay mixture (1 mL) should contain 50 mM buffer (e.g., Tris-HCl, pH 7.5), 100 µM MnCl₂, varying concentrations of PEP and a saturating concentration of E4P (or vice versa), and the purified enzyme.
The reaction can be monitored by following the decrease in absorbance at 232 nm, which corresponds to the consumption of the enol ether chromophore of PEP.
Initial velocities are determined from the linear phase of the reaction progress curves.
The kinetic parameters are calculated by fitting the initial velocity data to the Michaelis-Menten equation using non-linear regression software.
The catalytic efficiency (kcat/Kₘ) is then calculated for each substrate.
IV. Data Presentation and Interpretation
The kinetic data obtained for the wild-type and mutant DAHP synthase enzymes should be tabulated for clear comparison.
Table 1: Steady-State Kinetic Parameters of Wild-Type and Mutant DAHP Synthase
Note: The data for the mutants are hypothetical and for illustrative purposes only, based on the expected outcomes of such mutations.
Interpretation:
K194A Mutant: A dramatic increase in Kₘ for both substrates and a significant decrease in kcat would strongly suggest that the lysine residue is critical for both substrate binding and catalysis. The loss of the positive charge and the specific hydrogen bonding capacity of the lysine side chain likely disrupts the optimal positioning of the substrates in the active site.
K194R Mutant: The replacement of lysine with arginine maintains the positive charge but alters the geometry and hydrogen bonding potential. A partial restoration of activity compared to the alanine mutant, but still significantly lower than the wild-type, would indicate that while the positive charge is important, the specific stereochemistry of the lysine side chain is crucial for optimal catalytic function.
V. Conclusion and Future Directions
The methodologies outlined in this application note provide a robust framework for elucidating the functional roles of active site residues in DAHP synthase. By systematically mutating key residues and quantifying the resulting changes in enzyme kinetics, researchers can gain valuable insights into the catalytic mechanism of this important enzyme. This knowledge is not only fundamental to our understanding of metabolic regulation but also provides a rational basis for the design of novel inhibitors for therapeutic and agricultural applications. Future studies could involve exploring the role of other active site residues, investigating the effects of mutations on the allosteric regulation of the enzyme, and using the purified mutant proteins for structural studies to visualize the changes in the active site architecture.
1KFL: Crystal structure of phenylalanine-regulated 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase (DAHP synthase) from E.coli complexed with Mn2+, PEP, and Phe - RCSB PDB. (2002). [Link]
Schröder, J., et al. (2022). Protein engineering for feedback resistance in 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase. Applied Microbiology and Biotechnology, 106(19-20), 6547–6558. [Link]
Bauerle, R., & Scissler, J. (1998). Metal-Catalyzed Oxidation of Phenylalanine-Sensitive 3-Deoxy-d-arabino-Heptulosonate-7-Phosphate Synthase from Escherichia coli: Inactivation and Destabilization by Oxidation of Active-Site Cysteines. Journal of Bacteriology, 180(7), 1875–1881. [Link]
Li, Y., et al. (2019). Molecular basis for feedback inhibition of tyrosine-regulated 3-deoxy-d-arabino-heptulosonate-7-phosphate synthase from Escherichia coli. International Journal of Biological Macromolecules, 135, 1163–1170. [Link]
8E0U: DAHP (3-deoxy-D-arabinoheptulosonate-7-phosphate) Synthase complexed with Sulfate in unbound:(bound)2:other conformations - RCSB PDB. (2022). [Link]
DAHP synthase - Proteopedia, life in 3D. (2020). [Link]
Soares da Costa, T. P., et al. (2010). How essential is the 'essential' active-site lysine in dihydrodipicolinate synthase? Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1804(8), 1746-1753. [Link]
5CKS: DAHP (3-deoxy-D-arabinoheptulosonate-7-phosphate) Synthase in complex with DAHP Oxime. - RCSB PDB. (2016). [Link]
1AJ2: CRYSTAL STRUCTURE OF A BINARY COMPLEX OF E. COLI DIHYDROPTEROATE SYNTHASE - RCSB PDB. (1998). [Link]
Influence of Cysteine 440 on the Active Site Properties of 3-Deoxy-d-Arabino-Heptulosonate 7-Phosphate Synthase in Mycobacterium tuberculosis (MtDAHPS) | ACS Omega. (2023). [Link]
Kinetic parameters of the DAHP synthases from A. nidu lans and S. cerevisiae. - ResearchGate. [Link]
Furdui, C., et al. (2004). Insights into the mechanism of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase (Phe) from Escherichia coli using a transient kinetic analysis. The Journal of Biological Chemistry, 279(44), 45618–45625. [Link]
His tag Purification Protocol - University of San Diego. [Link]
5U10: E. coli dihydropteroate synthase complexed with pteroic acid - RCSB PDB. (2017). [Link]
Site-directed mutagenesis of double-stranded DNA by the polymerase chain reaction - PubMed. (1994). [Link]
Steady-state kinetics and inhibitor binding of 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase (tryptophan sensitive) from Escherichia coli - PubMed. (1997). [Link]
Expression and Purification of Recombinant Proteins in Escherichia coli with a His6 or Dual His6-MBP Tag - PMC - NIH. [Link]
Kinetic and structural studies of the reaction of Escherichia coli dihydrodipicolinate synthase with (S)-2-bromopropionate - PubMed Central. [Link]
The conserved lysine of the catalytic domain of protein kinases is actively involved in the phosphotransfer reaction and not required for anchoring ATP - PMC - NIH. [Link]
The conserved lysine of the catalytic domain of protein kinases is actively involved in the phosphotransfer reaction and not required for anchoring ATP - PubMed. (1993). [Link]
Crucial Role of the HIGH-loop Lysine for the Catalytic Activity of Arginyl-tRNA Synthetase. [Link]
Technical Support Center: Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (M(D)AH7P)
Welcome to the technical support resource for Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (M(D)AH7P). This guide is designed for researchers, scientists, and drug development professionals to prov...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support resource for Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (M(D)AH7P). This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on the handling and stability of M(D)AH7P in solution. As a key intermediate in glycobiology research, understanding its stability is paramount for reproducible and accurate experimental outcomes.
Introduction to M(D)AH7P Instability
M(D)AH7P, like many phosphorylated sugars, is susceptible to degradation in aqueous solutions. The molecule possesses several labile functional groups: a phosphate ester, a methyl ester, and a methyl glycoside. The stability of these groups is significantly influenced by experimental conditions such as pH, temperature, and buffer composition. This guide will provide a framework for troubleshooting common issues related to the instability of M(D)AH7P and offer best practices for its use.
Visualizing Potential Degradation Pathways
The degradation of M(D)AH7P can occur at multiple sites. The following diagram illustrates the potential hydrolysis points of the molecule.
Caption: Potential degradation pathways of M(D)AH7P in solution.
Troubleshooting Guide
This section addresses common problems encountered during experiments with M(D)AH7P, their probable causes, and recommended solutions.
Problem
Probable Cause(s)
Recommended Solution(s) & Scientific Rationale
Inconsistent assay results or loss of biological activity
Degradation of M(D)AH7P stock solution.
Solution: Prepare fresh stock solutions frequently. Store stock solutions at -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Rationale: Phosphorylated sugars are known to be unstable in solution over time, even when frozen.[1] Repeated freeze-thaw cycles can accelerate degradation.
Incorrect pH of the buffer.
Solution: Maintain the pH of the experimental buffer between 7.0 and 8.0. Avoid acidic conditions (pH < 6). Rationale: The phosphate ester linkage is most labile around pH 4.[1] Neutral to slightly alkaline conditions generally favor the stability of sugar phosphates.
High experimental temperature.
Solution: Perform experiments at the lowest feasible temperature. If possible, conduct experiments on ice. Rationale: Higher temperatures increase the rate of hydrolysis of both the phosphate and methyl ester groups.
Microbial contamination.
Solution: Use sterile, nuclease-free water and buffers. Filter-sterilize solutions. Consider adding a bacteriostatic agent if compatible with the experimental system. Rationale: Microorganisms can introduce phosphatases and esterases that will enzymatically degrade M(D)AH7P.[1]
Precipitate formation in the stock solution
Formation of insoluble salts.
Solution: Prepare stock solutions in a low-concentration buffer (e.g., 10-20 mM Tris-HCl or HEPES) rather than pure water. Avoid buffers containing high concentrations of divalent cations. Rationale: Highly charged molecules like M(D)AH7P can precipitate in the presence of certain counter-ions, especially at high concentrations.
Concentration exceeds solubility limit.
Solution: Prepare a less concentrated stock solution. If a high concentration is necessary, a gentle warming and vortexing may help to redissolve the compound, but be mindful of potential thermal degradation. Rationale: The solubility of M(D)AH7P may be limited under certain conditions.
Unexpected peaks in analytical chromatography (e.g., HPLC, LC-MS)
Presence of degradation products.
Solution: Analyze a freshly prepared standard alongside the experimental sample to identify the peak corresponding to intact M(D)AH7P. Use a stability-indicating analytical method to resolve the parent compound from its degradants. Rationale: Degradation will lead to the formation of new chemical species with different retention times. A well-developed analytical method is crucial for accurate quantification.[2][3]
Isomerization or anomerization.
Solution: Ensure consistent sample preparation and analysis times. Rationale: Sugars can exist as different anomers or isomers in solution, and the equilibrium can be influenced by time, temperature, and pH.
Troubleshooting Workflow
The following diagram provides a systematic approach to diagnosing and resolving issues with M(D)AH7P instability.
Caption: A workflow for troubleshooting M(D)AH7P instability issues.
Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for a stock solution of M(D)AH7P?
A: For long-term storage, it is recommended to store M(D)AH7P as a lyophilized powder at -20°C or below. Once in solution, it should be stored at -80°C in single-use aliquots. Vendors of similar sugar phosphates recommend storage at -20°C.[1]
Q2: What is the optimal pH range for working with M(D)AH7P?
A: The optimal pH range is between 7.0 and 8.0. Acidic conditions (pH < 6) should be avoided as they can lead to the hydrolysis of the phosphate ester and potentially the methyl glycoside. While basic conditions can promote the hydrolysis of the methyl ester, the phosphate group is generally more stable at a slightly alkaline pH.
Q3: Can I use a phosphate-based buffer (e.g., PBS) with M(D)AH7P?
A: It is generally advisable to avoid phosphate-based buffers when working with phosphorylated molecules, especially in assays where the phosphate group is being detected or transferred. The high concentration of exogenous phosphate can interfere with the assay. Buffers such as Tris-HCl or HEPES are good alternatives.
Q4: How can I check the integrity of my M(D)AH7P solution?
A: The most reliable way to assess the integrity of your solution is by using an analytical technique such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2][3] These methods can separate the intact M(D)AH7P from its degradation products. A simple colorimetric assay for inorganic phosphate can also be used to detect the hydrolysis of the phosphate ester.
Q5: Are there any additives that can improve the stability of M(D)AH7P in solution?
A: If enzymatic degradation is suspected due to contamination, the addition of a broad-spectrum phosphatase inhibitor cocktail may be beneficial. However, for chemical hydrolysis, the primary means of improving stability are controlling the pH, temperature, and storage conditions.
Experimental Protocols
Protocol 1: Preparation of M(D)AH7P Stock Solution
Allow the lyophilized M(D)AH7P to equilibrate to room temperature before opening the vial to prevent condensation.
Calculate the volume of buffer required to achieve the desired stock concentration.
Aseptically add the 20 mM Tris-HCl, pH 7.5 buffer to the vial.
Gently vortex to ensure complete dissolution. Avoid vigorous shaking to prevent potential degradation.
Aliquot the stock solution into single-use, sterile microcentrifuge tubes.
Immediately flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath and store at -80°C.
Protocol 2: Basic Stability Test using HPLC
Objective: To assess the stability of M(D)AH7P under specific buffer and temperature conditions.
Procedure:
Prepare a fresh solution of M(D)AH7P in the test buffer (e.g., your experimental buffer).
Immediately inject an aliquot (t=0) into an HPLC system equipped with a suitable column (e.g., a reverse-phase C18 column for polar molecules) and detector (e.g., UV or MS).
Incubate the remaining solution under the desired test conditions (e.g., 37°C).
At various time points (e.g., 1, 4, 8, 24 hours), take aliquots and inject them into the HPLC.
Monitor the decrease in the peak area of the intact M(D)AH7P and the appearance of any new peaks corresponding to degradation products.
The percentage of remaining intact M(D)AH7P can be calculated relative to the t=0 sample.
References
Demir, D., Wołtańska, A., Koszelewski, D., & Rój, A. (2021). Selective Esterification of Phosphonic Acids. Molecules, 26(16), 4983. Available from: [Link]
Journal of Research in Environmental and Earth Science. (n.d.). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Available from: [Link]
Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Available from: [Link]
Schiessl, K., Roller, A., & Hammerschmidt, F. (2013). Determination of absolute configuration of the phosphonic acid moiety of fosfazinomycins. Organic & Biomolecular Chemistry, 11(41), 7165-7173. Available from: [Link]
Wikipedia. (n.d.). Phosphonate. Available from: [Link]
Demir, D., Wołtańska, A., Koszelewski, D., & Rój, A. (2021). Selective Esterification of Phosphonic Acids. Molecules, 26(16), 4983. Available from: [Link]
Keglevich, G., & Bálint, E. (2012). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 17(10), 12389-12412. Available from: [Link]
Analytical Separation Methods. (2021). Available from: [Link]
Alsante, K. M., Hata, G. L., & Baertschi, S. W. (2014). Analytical methodologies for discovering and profiling degradation-related impurities. In Pharmaceutical Stability Testing to Support Global Markets (pp. 129-169). Springer, New York, NY. Available from: [Link]
Bio-Techne. (n.d.). Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. Available from: [Link]
Wikipedia. (n.d.). 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate. Available from: [Link]
Biocompare. (2018). Detecting Phosphorylation. Available from: [Link]
Maeda, H., & Dudareva, N. (2012). The shikimate pathway and aromatic amino acid biosynthesis in plants. Annual review of plant biology, 63, 73-105. Available from: [Link]
Rawat, B., & Rama, H. S. (1994). Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents. Journal of the Indian Chemical Society, 71(2), 103-105. Available from: [Link]
Khan, M. N. (2000). Kinetic Studies of Alkaline Hydrolysis Hydrolysis of Methyl-2-[2'-oxo-3'-(2"-choloro-6"-fluorophenyl)propyl]benzoate and Methyl-2-benzoyl methyl benzoate in Aqueous, EtOH-H2O Media. International Journal of Chemical Kinetics, 32(8), 479-487. Available from: [Link]
Castro, E. A., Cubillos, M., & Santos, J. G. (1999). The kinetics of hydrolysis of methyl and phenyl isocyanates. Journal of the Chemical Society, Perkin Transactions 2, (11), 2415-2419. Available from: [Link]
Hartmann, M., Schneider, T. R., Pfeil, A., Heinrich, G., Lipscomb, W. N., & Braus, G. H. (2003). Evolution of 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase-encoding genes in the yeast Saccharomyces cerevisiae. Proceedings of the National Academy of Sciences, 100(3), 864-869. Available from: [Link]
Walker, J. W., & Loussaert, D. J. (2023). Reaction Kinetics of the Autocatalytic Hydrolyses of Alkyl Lactates. ChemRxiv. Available from: [Link]
Li, Y., & Wang, Y. (2018). Reaction kinetics of hydrolyzing methyl propionate. Chemical Engineering (China), 46(1), 53-57. Available from: [Link]
Technical Support Center: Optimizing Buffer Conditions for DAHP Synthase Activity
Welcome to the technical support center for 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase. As the enzyme catalyzing the first committed step in the shikimate pathway, DAHP synthase is a critical control poi...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase. As the enzyme catalyzing the first committed step in the shikimate pathway, DAHP synthase is a critical control point for the biosynthesis of aromatic amino acids (tryptophan, phenylalanine, and tyrosine) in bacteria, plants, and fungi.[1][2] Its activity is paramount for research into antimicrobial drug development and metabolic engineering.
This guide provides in-depth technical advice, troubleshooting protocols, and foundational knowledge to help you optimize the buffer conditions for your DAHP synthase activity assays, ensuring reliable and reproducible results.
Part 1: Frequently Asked Questions (FAQs)
Here are quick answers to the most common questions encountered when working with DAHP synthase.
Q1: What is the optimal pH for DAHP synthase activity?
A: The optimal pH can vary significantly depending on the organism from which the enzyme is derived. Most DAHP synthases function optimally in a slightly acidic to neutral pH range, typically between 6.0 and 7.5.[3] However, some isoforms, particularly those with different metal cofactor preferences, may exhibit more alkaline pH optima, around 8.5.[4] It is crucial to determine the optimal pH for your specific enzyme empirically.
Q2: Does DAHP synthase require a metal cofactor?
A: Yes, DAHP synthases are metalloenzymes that require a divalent metal ion for catalytic activity.[1][5][6] The specific metal preference can vary. Manganese (Mn²⁺) is a common activator, but iron (Fe²⁺), cobalt (Co²⁺), zinc (Zn²⁺), and others can also function as cofactors.[1][7] The choice of metal can influence not only the catalytic rate but also the enzyme's affinity for its substrates.[7]
Q3: Which buffer should I choose for my assay?
A: The choice of buffer is critical and should be based on the enzyme's optimal pH. For pH ranges 6.0-7.0, MES or phosphate buffers are suitable. For the 7.0-8.5 range, HEPES, Tris, or EPPS are good candidates.[3][4] Always ensure your buffer does not chelate the required metal cofactor. For example, while phosphate buffers are common, high concentrations can sometimes inhibit the reaction by sequestering the metal ion or through product inhibition.[1]
Q4: My enzyme activity is very low. What are the common causes?
A: Low activity can stem from several factors:
Suboptimal pH: The pH of your buffer may be outside the optimal range for the enzyme.
Missing or Incorrect Cofactor: Ensure the correct divalent metal ion is present at an optimal concentration.
Enzyme Instability: The enzyme may be unstable under your storage or assay conditions. Consider adding stabilizing agents like glycerol.
Substrate Quality: Verify the purity and concentration of your phosphoenolpyruvate (PEP) and D-erythrose 4-phosphate (E4P) stocks.
Feedback Inhibition: The enzyme may be inhibited by downstream products of the shikimate pathway, such as the aromatic amino acids.[5][8]
Q5: I'm seeing high background in my colorimetric assay. How can I fix this?
A: High background in the common periodate-thiobarbituric acid (TBA) assay can be caused by interfering substances in your sample or non-enzymatic degradation of substrates.[9] To troubleshoot, run a "no-enzyme" control (containing buffer, substrates, and cofactors but no DAHP synthase) and a "no-substrate" control.[9] If the background persists, consider purifying your enzyme further or using an alternative assay method, such as a coupled spectrophotometric assay.[10]
Part 2: In-Depth Troubleshooting Guide
This section provides a structured approach to diagnosing and solving common experimental problems.
Problem
Potential Cause & Scientific Rationale
Recommended Solution
Low or No Enzyme Activity
Incorrect Buffer pH: The ionization state of critical active site residues (like cysteine and histidine that coordinate the metal cofactor) is pH-dependent.[1][5] Deviating from the optimal pH can disrupt the catalytic geometry and reduce or abolish activity.
Perform a pH optimization experiment using a range of buffers covering pH 5.5 to 9.0. See Protocol 2 for a detailed methodology.
Missing/Suboptimal Metal Cofactor: The divalent metal ion is essential for catalysis, often playing a role in activating a water molecule or stabilizing the transition state.[11] The absence of the required cofactor will result in an inactive enzyme.
Test a panel of divalent metal ions (e.g., MnCl₂, CoCl₂, FeCl₂, ZnCl₂) at varying concentrations (e.g., 50 µM to 1 mM). See Protocol 3 . Note that some metals may be inhibitory at high concentrations.[7]
Feedback Inhibition: DAHP synthase is the commitment step and is often allosterically regulated by the final products of the pathway (Phe, Tyr, Trp).[5][8] If your expression system or sample contains these amino acids, they may be inhibiting your enzyme.
If possible, purify the enzyme away from these inhibitors. If working with crude lysates, be aware of this potential issue and consider using engineered enzyme variants that are less sensitive to feedback inhibition.[8]
High Background Signal (TBA Assay)
Non-Enzymatic Substrate Degradation: The substrates, particularly E4P, can be unstable and may degrade non-enzymatically to produce compounds that react with TBA, creating a false-positive signal.
Always run a "no-enzyme" control. Subtract the absorbance of this control from your sample readings. Prepare substrate stocks fresh and store them appropriately.
Contaminating Activities in Lysate: Crude cell lysates may contain other enzymes or metabolites that interfere with the assay, either by producing DAHP or by reacting with the assay reagents.[12]
Purify the DAHP synthase using chromatography (e.g., anion-exchange or affinity). This is often necessary to obtain clean, reproducible kinetics.[12]
Interfering Substances: Reducing agents (like DTT or β-mercaptoethanol) at high concentrations can sometimes interfere with the periodate oxidation step of the TBA assay.[13]
While a reducing agent is often necessary for enzyme stability, try reducing its concentration in the final reaction mixture or test if your specific enzyme remains active without it for the duration of the assay.
Poor Reproducibility
Inconsistent Reagent Preparation: Pipetting errors, especially with viscous solutions like enzyme stocks or when preparing serial dilutions for a standard curve, can lead to significant variability.[14]
Always use calibrated pipettes. Prepare master mixes for buffers, substrates, and the enzyme to minimize pipetting variations between wells.[14]
Temperature Fluctuations: Enzyme activity is highly dependent on temperature. Inconsistent incubation temperatures will lead to variable reaction rates.
Use a temperature-controlled water bath or heat block for your incubations. Ensure all reaction components are pre-warmed to the assay temperature before initiating the reaction.
Assay Timing: The TBA assay involves multiple timed steps. Variations in the timing of reagent addition or incubation can affect the final color development and lead to inconsistent results.
Use a multichannel pipette and a timer to ensure consistent timing across all samples.
Part 3: Key Experimental Protocols
These protocols provide a framework for systematically optimizing your DAHP synthase assay.
This protocol measures the formation of DAHP, which is subsequently oxidized by periodate and then condensed with thiobarbituric acid to form a colored product.[15][16]
Reagents:
Buffer: 50 mM Potassium Phosphate, pH 6.5
Cofactor: 1 mM MnCl₂
Substrates: 2 mM Phosphoenolpyruvate (PEP), 2 mM D-erythrose 4-phosphate (E4P)
Enzyme: Purified DAHP Synthase
Stopping/Oxidation Reagent: 25 mM Periodic Acid in 0.125 N H₂SO₄
Quenching Reagent: 2% Sodium Arsenite in 0.5 N HCl
Color Reagent: 0.3% Thiobarbituric Acid (TBA)
Procedure:
Reaction Setup: In a microcentrifuge tube, prepare a 100 µL reaction mixture containing 50 mM buffer, 1 mM MnCl₂, 2 mM PEP, and 2 mM E4P.
Initiation: Add a known amount of DAHP synthase to the mixture to start the reaction. Include a "no-enzyme" control.
Incubation: Incubate at the desired temperature (e.g., 37°C) for a set time (e.g., 15 minutes).
Termination: Stop the reaction by adding 100 µL of the periodic acid solution. Incubate for 20 minutes at room temperature.
Quenching: Add 100 µL of the sodium arsenite solution to quench the excess periodate. Mix until the yellow color disappears.
Color Development: Add 1 mL of the TBA reagent and incubate in a boiling water bath for 15 minutes.
Measurement: Cool the samples to room temperature. Measure the absorbance of the pink chromophore at 549 nm.[4]
Quantification: Calculate the amount of DAHP produced using a standard curve generated with known concentrations of DAHP.
Protocol 2: Systematic Buffer pH Optimization
This protocol helps identify the optimal pH for your enzyme's activity.
Procedure:
Buffer Preparation: Prepare a series of 100 mM buffers with overlapping pH ranges (e.g., MES pH 5.5-6.5, Phosphate pH 6.0-7.5, HEPES pH 7.0-8.5, EPPS pH 8.0-9.0).[3][4]
Assay Performance: For each buffer and pH point, perform the DAHP synthase activity assay as described in Protocol 1 .
Data Analysis: Plot the measured enzyme activity (e.g., in µmol/min/mg) against the pH. The peak of the curve represents the optimal pH for your enzyme under those conditions.
Protocol 3: Investigating the Effect of Metal Cofactors
This protocol determines the preferred divalent metal cofactor and its optimal concentration.
Procedure:
Enzyme Preparation: If your purified enzyme is stored in a buffer containing EDTA, it must be removed. Perform a buffer exchange into a metal-free buffer (e.g., 50 mM HEPES, pH 7.5).
Cofactor Screening: Set up parallel reactions using the optimal buffer and pH determined in Protocol 2 . In each reaction, include a different divalent metal salt (e.g., MnCl₂, FeCl₂, CoCl₂, ZnCl₂, MgCl₂, CaCl₂) at a fixed concentration (e.g., 100 µM).[1][7]
Concentration Titration: For the most effective metal(s) identified in the previous step, perform a concentration titration. Set up reactions with varying concentrations of the metal cofactor (e.g., from 0 µM to 2 mM).
Data Analysis: Plot the enzyme activity against the metal ion concentration. This will reveal the optimal concentration and any potential substrate inhibition at higher concentrations.
Part 4: Data Visualization & Interpretation
Comparative Data Summary
The optimal conditions for DAHP synthase can vary widely. The table below summarizes conditions reported for enzymes from different organisms.
Title: Optimal pH of DAHP synthase.
Source: ResearchGate
URL: [Link]
Title: Analysis of the metal requirement of 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase from Escherichia coli
Source: ResearchGate
URL: [Link]
Title: Arabidopsis 3-Deoxy-d-Arabino-Heptulosonate 7-Phosphate (DAHP) Synthases of the Shikimate Pathway Display Both Manganese- and Cobalt-Dependent Activities
Source: PubMed Central
URL: [Link]
Title: A Rapid Assay for Dihydropteroate Synthase Activity Suitable for Identification of Inhibitors
Source: NIH National Library of Medicine
URL: [Link]
Title: Insights into the mechanism of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase (Phe) from Escherichia coli using a transient kinetic analysis
Source: PubMed
URL: [Link]
Title: Comparison of DAHP synthase activities for wt AroF and variants
Source: ResearchGate
URL: [Link]
Title: The Levels of DAHP Synthase, the First Enzyme of the Shikimate Pathway, Are Related to Free Aromatic Amino Acids and Glutamine Content in Nicotiana plumbaginifolia Cell Cultures
Source: ResearchGate
URL: [Link]
Title: Structural analysis of a 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase with an N-terminal chorismate mutase-like regulatory domain
Source: NIH National Library of Medicine
URL: [Link]
Title: An automated version of the periodate-thiobarbituric acid assay for analysis of delta-4,5 unsaturated uronic acids and its application to the assay of hyaluronic acids and chondroitin sulfates
Source: PubMed
URL: [Link]
Title: The Levels of DAHP Synthase, the First Enzyme of the Shikimate Pathway, Are Related to Free Aromatic Amino Acids and Glutamine Content in Nicotiana plumbaginifolia Cell Cultures
Source: PubMed Central
URL: [Link]
Title: The mechanism of the periodate-thiobarbituric acid reaction of sialic acids
Source: PubMed
URL: [Link]
Title: Protein Dynamics and Inhibition of 3-Deoxy-arabino-heptulosonate-7-phosphate Synthase (DAHPS)
Source: MacSphere
URL: [Link]
Title: Rapid, high performance liquid chromatography-based, periodate-coupled thiobarbituric acid method for the determination of sialic acid in bronchoalveolar lavage fluid
Source: PubMed
URL: [Link]
Title: Malondialdehyde and thiobarbituric acid-reactivity as diagnostic indices of lipid peroxidation and peroxidative tissue injury
Source: PubMed
URL: [Link]
Technical Support Center: Stabilizing Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (M7P)
Welcome to the technical support center for Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (M7P). This resource is designed for researchers, scientists, and drug development professionals to provide...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (M7P). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the degradation of M7P during storage. As a critical intermediate in the shikimate pathway, maintaining the integrity of M7P is paramount for reproducible and accurate experimental outcomes.[1][2][3] This guide offers troubleshooting advice and frequently asked questions to address common challenges encountered in the laboratory.
Understanding M7P Stability: The Core Principles
The stability of M7P, like other sugar phosphates, is primarily influenced by temperature, pH, and the presence of water.[4][5][6] The phosphate ester linkage is susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions, as well as enzymatic activity from contaminating phosphatases.[7][8][9] The primary goal of any storage protocol is to minimize these degradation pathways.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter with M7P storage and provides actionable solutions based on established biochemical principles.
Question 1: I've observed a decrease in the purity of my M7P sample over time, even when stored at -20°C. What could be the cause and how can I prevent this?
Answer:
A decrease in purity, often observed as the appearance of new peaks in HPLC or NMR analysis, is a common sign of degradation. While -20°C is a good starting point, several factors can still contribute to the breakdown of M7P.
Residual Moisture: Even in a frozen state, residual moisture can facilitate slow hydrolysis of the phosphate ester. This is one of the most common culprits for degradation over time.
pH of the Solution: If your M7P is stored in a buffered solution, the pH can have a significant impact on its stability. Both strongly acidic and alkaline conditions can accelerate hydrolysis. For many phosphate esters, a slightly acidic to neutral pH is optimal for long-term stability.[8]
Enzymatic Degradation: If the M7P sample is not highly purified, it may contain trace amounts of phosphatases that can cleave the phosphate group.
Solutions:
Lyophilization: For long-term storage, it is highly recommended to lyophilize (freeze-dry) your M7P sample to remove water.[10][11][12][13] Store the resulting powder under a desiccated atmosphere at -80°C.
Aqueous Solution Storage: If you must store M7P in solution, use a buffer with a pH between 6.0 and 7.0. Prepare the solution with high-purity, nuclease-free water. Filter-sterilize the solution to remove any microbial contaminants that could introduce phosphatases. Store in small aliquots at -80°C to minimize freeze-thaw cycles.
Purity Assessment: Regularly assess the purity of your M7P stock using analytical techniques like HPLC or mass spectrometry to monitor for any signs of degradation.[14][15]
Question 2: After reconstituting my lyophilized M7P, I'm seeing poor activity in my enzymatic assay. Is it possible the lyophilization process damaged the compound?
Answer:
While lyophilization is the preferred method for long-term storage, an improper protocol can indeed lead to issues.
pH Shifts During Freezing: If you are lyophilizing from a phosphate-based buffer, the pH can shift dramatically during the freezing process, leading to acidic or basic conditions that can damage the M7P.[16]
Incomplete Lyophilization: If the lyophilization cycle is not complete, residual moisture will remain, making the compound susceptible to degradation, even at low temperatures.
Solutions:
Buffer Selection for Lyophilization: When lyophilizing, it is often best to do so from a pure water solution if the compound is stable. If a buffer is necessary, consider using a buffer system that does not experience significant pH shifts upon freezing, such as a volatile buffer like ammonium bicarbonate, which can be removed during lyophilization.
Optimize Lyophilization Cycle: Ensure your lyophilization protocol is optimized for your specific sample volume and concentration to guarantee complete removal of water.[12][13]
Proper Reconstitution: Reconstitute the lyophilized powder with a high-purity buffer suitable for your downstream application. Ensure the powder is fully dissolved before use.
Question 3: I suspect my M7P sample is contaminated with inorganic phosphate. How can I detect this and what are the implications?
Answer:
Contamination with inorganic phosphate (Pi) is a common issue that can arise from the hydrolysis of M7P.
Implications: The presence of Pi can interfere with downstream applications, particularly in enzymatic assays where it might act as a product inhibitor or a substrate for other enzymes.
Detection: Several methods can be used to detect Pi contamination:
Malachite Green Assay: This colorimetric assay is highly sensitive for the detection of free phosphate.
³¹P NMR Spectroscopy: This technique can distinguish between the phosphate group of M7P and free inorganic phosphate.
Ion Chromatography: This method can effectively separate and quantify different phosphate species.
Solutions:
Prevention: The best solution is to prevent hydrolysis in the first place by following the recommended storage protocols (lyophilized, -80°C, desiccated).
Purification: If your sample is contaminated with Pi, you may need to repurify it using techniques such as anion-exchange chromatography.
Frequently Asked Questions (FAQs)
Q1: What is the ideal temperature for storing M7P?
A1: For long-term storage, -80°C is recommended for lyophilized powder. For short-term storage of aqueous solutions (a few days), -20°C may be acceptable, but -80°C is always preferable to minimize degradation.[4][17][18]
Q2: Should I be concerned about freeze-thaw cycles?
A2: Yes. Repeated freeze-thaw cycles can accelerate the degradation of M7P in solution. It is best to store M7P in small, single-use aliquots to avoid this.
Q3: Can I store M7P in an organic solvent?
A3: While some phosphorylated compounds can be stored in organic solvents, this is generally not recommended for M7P unless specific solubility and stability data are available. Aqueous buffers at the appropriate pH are the standard. If you must use an organic solvent, ensure it is anhydrous to prevent hydrolysis.
Q4: How can I check the quality of a new batch of M7P?
A4: Upon receiving a new batch of M7P, it is good practice to perform quality control checks. This can include:
Appearance: The lyophilized powder should be a fine, white to off-white solid.
Solubility: It should be readily soluble in aqueous buffers.
Purity Analysis: Use HPLC, LC-MS, or NMR to confirm the identity and purity of the compound.[14][15][19]
Functional Assay: Test the new batch in your specific application to ensure it performs as expected.
Experimental Protocols
Protocol 1: Long-Term Storage of M7P
Dissolve the M7P sample in nuclease-free water.
Freeze the sample at -80°C until it is completely frozen.
Lyophilize the sample until all the water has been removed and a fine powder remains.[11]
Transfer the lyophilized powder to an airtight, amber vial.
Place the vial in a desiccator at -80°C for long-term storage.
Protocol 2: Preparation of M7P Aliquots for Daily Use
Allow the lyophilized M7P to equilibrate to room temperature in a desiccator before opening to prevent condensation.
Reconstitute the M7P in a suitable, sterile-filtered buffer (e.g., 50 mM HEPES, pH 7.0) to the desired stock concentration.
Gently mix to ensure the powder is fully dissolved.
Dispense into small, single-use aliquots in sterile microcentrifuge tubes.
Flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath and store at -80°C.
Visualizing M7P Degradation Pathways
The primary degradation pathway for M7P is hydrolysis of the phosphate ester. This can occur via two main mechanisms, particularly in aqueous solutions: associative and dissociative pathways, which can be influenced by pH.[7] Additionally, under certain conditions, beta-elimination of the phosphate group could be a possibility, although this is more commonly discussed in the context of phosphoserine residues in proteins.[20]
Caption: Potential degradation pathways of M7P.
Quantitative Data Summary
Storage Condition
Recommended Temperature
Expected Stability
Key Considerations
Lyophilized Powder
-80°C
> 1 year
Store in a desiccator to prevent moisture absorption.
Aqueous Solution (Stock)
-80°C
1-3 months
Use a slightly acidic to neutral pH buffer (6.0-7.0). Store in single-use aliquots.
Aqueous Solution (Working)
4°C
< 24 hours
Prepare fresh daily for best results. Keep on ice during experiments.
References
Klähn, M., & Rosta, E. (2018). Phosphate Ester Hydrolysis in Aqueous Solution: Associative versus Dissociative Mechanisms. Journal of the American Chemical Society, 140(19), 6049–6057. [Link]
Sarker, N. J., & Pascal, R. (2020). Rapid hydrolysis rates of thio- and phosphate esters constrain the origin of metabolism to cool, acidic to neutral environments. Communications Chemistry, 3(1), 1-8. [Link]
Yaylayan, V. A., & Keyhani, A. (2001). Thermal decomposition of specifically phosphorylated D-glucoses and their role in the control of the Maillard reaction. Journal of agricultural and food chemistry, 49(8), 3864–3869. [Link]
Pearson. (n.d.). Hydrolysis of Phosphate Esters Explained. [Link]
ResearchGate. (n.d.). Model showing the pathway-independent formation of m7GMP. [Link]
Ghorbani, M., et al. (2019). Two-step derivatization for determination of sugar phosphates in plants by combined reversed phase chromatography/tandem mass spectrometry. BMC Plant Biology, 19(1), 481. [Link]
Liu, H., & Kiledjian, M. (2005). Scavenger decapping activity facilitates 5' to 3' mRNA decay. RNA, 11(8), 1259–1271. [Link]
Han, J., & Borchers, C. H. (2014). Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry. Analytical chemistry, 86(10), 4986–4993. [Link]
Evans, M. (2019, November 12). 22.04 Hydrolysis of Phosphoesters. YouTube. [Link]
University of Texas at Austin. (n.d.). Method of phosphate ester hydrolysis. [Link]
ResearchGate. (n.d.). (PDF) Two-step derivatization for determination of sugar phosphates in plants by combined reversed phase chromatography/tandem mass spectrometry. [Link]
Erixon, E., et al. (2003). Temperature: the single most important factor for degradation of glucose fluids during storage. Peritoneal dialysis international, 23(5), 453–460. [Link]
Semantic Scholar. (n.d.). Ultrasensitive Determination of Sugar Phosphates in Trace Samples by Stable Isotope Chemical Labeling Combined with RPLC-MS. [Link]
Hasunuma, T., et al. (2018). Sugar phosphate analysis with baseline separation and soft ionization by gas chromatography-negative chemical ionization-mass spectrometry improves flux estimation of bidirectional reactions in cancer cells. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 1092, 365–372. [Link]
MDPI. (n.d.). Nanotube Alignment and Surface Chemistry in Altering Water and Salt Permeabilities for Imogolite-Polyamide Membranes. [Link]
Shafer, A. W., & Bartlett, G. R. (1962). PHOSPHORYLATED CARBOHYDRATE INTERMEDIATES OF THE HUMAN ERYTHROCYTE DURING STORAGE IN ACID CITRATE DEXTROSE. II. EFFECT OF THE ADDITION OF INOSINE LATE IN STORAGE. The Journal of clinical investigation, 41(3), 690–695. [Link]
JScholar. (n.d.). Effects of Storage Temperature and Duration on Carbohydrate Metabolism and Physicochemical Properties of Potato Tubers. [Link]
McGovern, D. P., & Oliver, J. D. (1995). Effect of temperature on the activity and synthesis of glucose-catabolizing enzymes in Pseudomonas fluorescens. Applied and environmental microbiology, 61(11), 4145–4149. [Link]
Rodríguez-Espeso, A., et al. (2024). Use of 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate Synthase (DAHP Synthase) to Enhance the Heterologous Biosynthesis of Diosmetin and Chrysoeriol in an Engineered Strain of Streptomyces albidoflavus. International journal of molecular sciences, 25(5), 2776. [Link]
Utah State University Extension. (n.d.). Storing Sugars. [Link]
Meridian Bioscience. (n.d.). Lyophilization & Post-Lyophilization User Guideline. [Link]
Organic Chemistry. (n.d.). Chapter 9: Phosphate transfer reactions. [Link]
Bio-Techne. (n.d.). Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. [Link]
ResearchGate. (n.d.). Beta elimination of phosphate group from phosphoserine. [Link]
Varshosaz, J., & Tabbakhian, M. (2021). Lyophilization of Liposomal Formulations: Still Necessary, Still Challenging. Pharmaceutics, 13(7), 1024. [Link]
Maeda, H., & Dudareva, N. (2022). 3-Deoxy-D-arabino-heptulosonate 7-phosphate synthase as the gatekeeper of plant aromatic natural product biosynthesis. Current opinion in plant biology, 67, 102219. [Link]
Saier, M. H., et al. (1978). Kinetic analyses of the sugar phosphate:sugar transphosphorylation reaction catalyzed by the glucose enzyme II complex of the bacterial phosphotransferase system. The Journal of biological chemistry, 253(21), 7590–7597. [Link]
Technical Support Center: Navigating Product Inhibition in DAHP Synthase Kinetics
Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase. As the gatekeeper of the shikima...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase. As the gatekeeper of the shikimate pathway, which is essential for the biosynthesis of aromatic amino acids in bacteria, fungi, and plants, DAHP synthase is a critical enzyme for study and a promising target for antimicrobial development.[1][2][3]
One of the most common challenges in studying DAHP synthase kinetics is grappling with product and feedback inhibition. This guide is designed to provide you with in-depth, practical solutions to the specific issues you may encounter during your experiments. We will move beyond simple protocols to explain the underlying principles, ensuring your experimental design is both robust and insightful.
Frequently Asked Questions (FAQs)
Here, we address some of the foundational questions regarding inhibition in DAHP synthase kinetics.
Q1: I'm seeing a decrease in my reaction rate over time that isn't due to substrate depletion. Is this product inhibition?
A1: It's highly likely. DAHP synthase is known to be inhibited by its own product, DAHP, as well as by inorganic phosphate (Pi), the co-product of the condensation reaction between phosphoenolpyruvate (PEP) and D-erythrose 4-phosphate (E4P).[4] DAHP can act as a competitive inhibitor with respect to PEP and a noncompetitive inhibitor with respect to E4P.[4] Additionally, inorganic phosphate can exhibit noncompetitive inhibition with respect to both substrates.[4] To confirm product inhibition, you can run your assay with varying initial concentrations of DAHP or phosphate and observe the effect on the initial reaction velocity.
Q2: My DAHP synthase activity is much lower than expected, even at the start of the reaction. Could this be feedback inhibition?
A2: Yes, this is a classic hallmark of feedback inhibition, a crucial regulatory mechanism for the shikimate pathway in many organisms, particularly microbes.[1][2] The end products of the pathway—phenylalanine, tyrosine, and tryptophan—can allosterically inhibit DAHP synthase.[1] In organisms like E. coli, there are three distinct isoenzymes of DAHP synthase, each sensitive to inhibition by one of these aromatic amino acids.[5][6] If your enzyme preparation is from a microbial source, even trace amounts of these amino acids in your buffers or reagents could cause significant inhibition. Plant DAHP synthases, on the other hand, are generally less sensitive to feedback inhibition by aromatic amino acids, with regulation being more complex and often involving transcriptional control.[2][7][8]
Q3: How does the type of organism I'm working with affect the inhibition profile of DAHP synthase?
A3: The source of your DAHP synthase is a critical factor in its regulatory behavior.
Bacteria (e.g., E. coli): Often possess multiple isoenzymes, each allosterically inhibited by a specific aromatic amino acid (e.g., AroG by phenylalanine, AroF by tyrosine, and AroH by tryptophan).[6] This provides a fine-tuned mechanism for regulating carbon flow into the shikimate pathway.
Fungi (e.g., S. cerevisiae): Also exhibit feedback inhibition by aromatic amino acids, with different isoenzymes showing sensitivity to phenylalanine and tyrosine.[6]
Plants: Plant DAHP synthases are typically located in plastids and their regulation is more complex.[2] While some plant isoforms can be inhibited by aromatic amino acids, this is not a universal characteristic, and transcriptional regulation plays a more prominent role.[7][8] Some plant DAHP synthases are also inhibited by intermediates of downstream pathways, such as caffeate.[8]
Therefore, it is crucial to understand the specific regulatory patterns of the DAHP synthase from your organism of interest when designing and interpreting your kinetic experiments.
Troubleshooting Guide
This section provides solutions to common problems encountered during DAHP synthase kinetic assays, with a focus on issues related to inhibition.
Problem
Potential Cause
Troubleshooting Steps & Rationale
High background signal in colorimetric assay
Non-enzymatic formation of the colored product.
Run a "no enzyme" control to quantify the background signal.[9] Subtract this from your experimental values. Also, ensure that your thiobarbituric acid (TBA) solution is freshly prepared, as it can degrade over time and contribute to background color.
Contamination of reagents with DAHP or other interfering substances.
Use high-purity reagents and dedicated solutions for your DAHP synthase assays.[9] Prepare fresh buffers and substrate solutions regularly.
Non-linear reaction progress curves (even at low substrate consumption)
Product inhibition by DAHP or inorganic phosphate.
Measure initial velocities over a short time course where less than 10% of the substrate has been consumed. This minimizes the accumulation of inhibitory products.
Enzyme instability.
Perform a time-course experiment with the enzyme in the reaction buffer without substrates to check for time-dependent inactivation. If the enzyme is unstable, consider adding stabilizing agents like glycerol or BSA, or optimizing the buffer pH and ionic strength.
Inconsistent results between experiments
Variability in substrate or cofactor concentrations.
Prepare large batches of substrate and cofactor solutions and store them in aliquots to ensure consistency. The concentration of the divalent metal ion cofactor (often Mn²⁺) is critical for activity and can influence kinetic parameters.[10][11]
Improperly thawed or stored reagents.
Ensure all frozen components are completely thawed and mixed gently before use.[12] Avoid repeated freeze-thaw cycles.
Apparent competitive inhibition when studying a suspected allosteric inhibitor
The allosteric inhibitor may also have some affinity for the active site.
This is less common for the aromatic amino acid feedback inhibitors of DAHP synthase. However, for novel inhibitors, it's important to perform a full kinetic analysis by varying the concentrations of both substrates and the inhibitor to definitively determine the inhibition pattern.
Experimental Protocols
Here, we provide detailed, step-by-step methodologies for key experiments to characterize and overcome product inhibition in DAHP synthase kinetics.
Protocol 1: Continuous Spectrophotometric Assay for DAHP Synthase Activity
This assay is ideal for measuring initial reaction rates as it continuously monitors the consumption of PEP.
Principle: This method follows the decrease in absorbance at 232 nm, which corresponds to the consumption of the α,β-unsaturated carbonyl bond of PEP.[13]
Materials:
Purified DAHP synthase
Phosphoenolpyruvate (PEP)
D-Erythrose 4-phosphate (E4P)
Assay Buffer (e.g., 50 mM Bis-Tris buffer, pH 7.5)
Divalent metal ion cofactor (e.g., 100 µM MnCl₂)
UV-transparent cuvettes
Spectrophotometer capable of measuring absorbance at 232 nm
Procedure:
Prepare the Reaction Mixture: In a quartz cuvette, prepare a reaction mixture containing the assay buffer, metal cofactor, and a fixed, saturating concentration of one substrate (e.g., PEP) while varying the concentration of the other (E4P).
Equilibration: Equilibrate the reaction mixture to the desired temperature (e.g., 37°C) in the spectrophotometer.
Initiate the Reaction: Add a known amount of DAHP synthase to the cuvette, mix quickly, and immediately start monitoring the decrease in absorbance at 232 nm over time.
Calculate Initial Velocity: Determine the initial reaction velocity (v₀) from the linear portion of the absorbance versus time plot using the Beer-Lambert law (molar extinction coefficient for PEP at 232 nm is approximately 2.8 x 10³ M⁻¹cm⁻¹).[13]
Data Analysis: Plot the initial velocities against the corresponding substrate concentrations and fit the data to the Michaelis-Menten equation to determine Kₘ and Vₘₐₓ.
Self-Validation: To ensure the observed activity is specific to DAHP synthase, run a control reaction without E4P. No significant decrease in absorbance at 232 nm should be observed.
This method is useful when a continuous assay is not feasible, for instance, due to interfering substances that absorb at 232 nm.
Principle: This assay measures the amount of DAHP produced after a fixed reaction time. DAHP is oxidized by periodate, and the resulting β-formylpyruvate reacts with thiobarbituric acid (TBA) to form a colored adduct that can be quantified spectrophotometrically at 549 nm.[13]
Set up Reactions: In microcentrifuge tubes, set up reaction mixtures as described in Protocol 1.
Pre-incubation: Pre-incubate the tubes at the desired temperature (e.g., 37°C).
Initiate Reactions: Start the reactions by adding DAHP synthase.
Stop Reactions: After a fixed incubation time (e.g., 10 minutes), stop the reactions by adding the TCA solution. Ensure you are in the linear range of the reaction.
Color Development:
Add the sodium periodate solution to each tube and incubate for 20 minutes at room temperature.
Add the sodium arsenite solution to quench the excess periodate.
Add the TBA solution and incubate in a boiling water bath for 15 minutes to allow for color development.
Measurement: Cool the tubes to room temperature and measure the absorbance at 549 nm.
Quantification: Use a standard curve prepared with known concentrations of DAHP to determine the amount of product formed.
Self-Validation: Prepare a "time-zero" control by adding the TCA solution immediately after adding the enzyme. This will account for any non-enzymatic product formation and should yield a baseline reading.
Visualizing Inhibition Mechanisms and Workflows
To further clarify the concepts discussed, the following diagrams illustrate the shikimate pathway, types of enzyme inhibition, and a general workflow for characterizing inhibitors.
Caption: The Shikimate Pathway and Feedback Regulation.
Caption: Competitive vs. Non-Competitive Inhibition.
Caption: Workflow for Characterizing an Inhibitor.
By understanding the nuances of DAHP synthase regulation and employing these robust troubleshooting and experimental strategies, you will be well-equipped to generate high-quality, reproducible kinetic data.
Richards, N. G., et al. (2020). The shikimate pathway: gateway to metabolic diversity. PMC. [Link]
Herrmann, K. M. (1999). The Shikimate Pathway. Annual Review of Plant Physiology and Plant Molecular Biology, 50, 473-503. [Link]
Yokoyama, R., et al. (2021). The entry reaction of the plant shikimate pathway is subjected to highly complex metabolite-mediated regulation. The Plant Cell, 33(3), 671-696. [Link]
Maeda, H., & Dudareva, N. (2021). The entry reaction of the plant shikimate pathway is subjected to highly complex metabolite-mediated regulation. Oxford Academic. [Link]
Weaver, L. M. (1990). Aromatic amino acid insensitive DAHP synthases. Purdue e-Pubs. [Link]
Yokoyama, R., & Maeda, H. A. (2021). Turning the Tap: How Plants Modulate Aromatic Amino Acid Biosynthesis. Plantae. [Link]
Schoner, R., & Herrmann, K. M. (1997). Steady-state kinetics and inhibitor binding of 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase (tryptophan sensitive) from Escherichia coli. Biochemistry, 36(50), 15529-15536. [Link]
Ger, Y. M., et al. (1997). A single Ser-180 mutation desensitizes feedback inhibition of the phenylalanine-sensitive 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) synthetase in Escherichia coli. Journal of Biochemistry, 121(1), 137-142. [Link]
Hudson, B. N. (2015). MECHANISMS OF IMINE-BASED INHIBITORS OF DAHP SYNTHASE, AN ANTIMICROBIAL TARGET. MacSphere. [Link]
Hu, C. C., et al. (2014). Mutation analysis of the feedback inhibition site of phenylalanine-sensitive 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase of Escherichia coli. ResearchGate. [Link]
Shumilin, I. A., et al. (1997). Steady-State Kinetics and Inhibitor Binding of 3-Deoxy-d-arabino-heptulosonate-7-phosphate Synthase (Tryptophan sensitive) from Escherichia coli. ACS Publications. [Link]
Graziana, G., et al. (2023). The Levels of DAHP Synthase, the First Enzyme of the Shikimate Pathway, Are Related to Free Aromatic Amino Acids and Glutamine Content in Nicotiana plumbaginifolia Cell Cultures. PMC. [Link]
Helmstaedt, K., et al. (2001). Kinetic parameters of the DAHP synthases from A. nidulans and S. cerevisiae. ResearchGate. [Link]
Cochrane, R. W., et al. (2021). An Inhibitor-in-Pieces Approach to DAHP Synthase Inhibition: Potent Enzyme and Bacterial Growth Inhibition. PubMed. [Link]
Wagner, T., et al. (2000). Proposed reaction mechanisms for DAHP synthase. ResearchGate. [Link]
Furdui, C. M., & Anderson, K. S. (2004). Insights into the mechanism of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase (Phe) from Escherichia coli using a transient kinetic analysis. PubMed. [Link]
Graziana, G., et al. (2023). Time course of DAHP synthase specific activity levels and free aromatic... ResearchGate. [Link]
Wang, Y., et al. (2023). Mechanistic investigation of a D to N mutation in DAHP synthase that dictates carbon flux into the shikimate pathway in yeast. PubMed Central. [Link]
Technical Support Center: Dephosphorylation of Sugar Derivatives
Welcome to the technical support center for the dephosphorylation of sugar derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of removi...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the dephosphorylation of sugar derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of removing phosphate groups from carbohydrates. Here, you will find field-proven insights, detailed troubleshooting guides in a direct question-and-answer format, and robust protocols to ensure the success of your experiments.
Part 1: Method Selection - Frequently Asked Questions
Choosing the correct dephosphorylation strategy is critical and depends on the stability of your sugar derivative and the desired outcome. This section addresses the most common initial questions to guide your experimental design.
Q1: Should I use an enzymatic or a chemical method for dephosphorylation?
Answer: The choice between an enzymatic and a chemical method is a crucial first step and hinges on the specific characteristics of your sugar derivative and your experimental goals.
Enzymatic methods are generally preferred for their high specificity and mild reaction conditions. Phosphatases, such as Alkaline Phosphatase, work under physiological pH and temperature, which minimizes the risk of side reactions like isomerization or degradation of sensitive sugar moieties. This is the go-to method for preserving the integrity of complex and delicate carbohydrate structures.
Chemical methods , such as acid hydrolysis (e.g., using HF-pyridine or TFA), are more aggressive and less specific.[1] They are typically used when enzymatic methods fail, for instance, due to steric hindrance around the phosphate group.[2] However, these harsh conditions can lead to the cleavage of glycosidic bonds or removal of other acid-labile protecting groups, so they must be used with caution.[3]
Scientist's Note: Always consider the downstream application. If your dephosphorylated sugar needs to be biologically active, the gentle nature of enzymatic dephosphorylation is almost always the superior choice. Chemical methods might be suitable for analytical purposes where structural integrity is less critical.
Q2: Which enzyme is better for my experiment: Alkaline Phosphatase or Acid Phosphatase?
Answer: The primary determinant is the pH stability of your substrate.
Alkaline Phosphatases (ALPs or APs) , such as Calf Intestinal Phosphatase (CIP) or Shrimp Alkaline Phosphatase (SAP), function optimally at an alkaline pH (typically pH 8.0-10.0).[4] They are robust, highly active, and widely used for dephosphorylating a broad range of substrates.[5][6] ALPs are often the first choice due to their efficiency and commercial availability.
Acid Phosphatases (ACPs) function at an acidic pH. They are generally used for substrates that are unstable or insoluble at alkaline pH. While both enzyme classes catalyze the same fundamental reaction, their substrate specificities can differ.[4][7] For example, some studies have shown that ALPs and ACPs can have opposite preferences for phosphoseryl versus phosphothreonyl peptides, a principle that may extend to sugar derivatives.[8]
Q3: My sugar derivative has multiple phosphate groups, but I only want to remove one. How can I achieve selective dephosphorylation?
Answer: Achieving selective dephosphorylation is a significant challenge in carbohydrate chemistry. Success typically relies on a combination of enzymatic specificity and the use of protecting groups.
Enzymatic Selectivity: Steric hindrance can sometimes naturally lead to selectivity. A phosphatase may preferentially remove the most accessible phosphate group. This is highly substrate-dependent and often requires empirical testing.
Protecting Group Strategy: This is the more robust chemical approach. You can protect the phosphate group(s) you wish to retain with moieties that are stable to the dephosphorylation conditions you plan to use for the target phosphate. For instance, if you plan to use an enzymatic method, other phosphates could be protected with groups that are not recognized by the enzyme. Conversely, you can use orthogonal protecting groups that are removed under different conditions (e.g., one group is acid-labile while another is removed by hydrogenolysis).[9][10][11]
Decision Workflow for Method Selection
The following diagram outlines a logical decision-making process for selecting the appropriate dephosphorylation strategy.
Caption: Decision tree for selecting a dephosphorylation method.
Part 2: Enzymatic Dephosphorylation - Troubleshooting Guide
Enzymatic dephosphorylation using Alkaline Phosphatase (AP) is the most common method. This section addresses frequent problems encountered during this procedure.
Q: My dephosphorylation reaction is incomplete. What went wrong?
Answer: Incomplete dephosphorylation is the most common issue. Several factors can be at play. Systematically check the following:
Enzyme Activity:
Cause: The enzyme may have lost activity due to improper storage or handling. Repeated freeze-thaw cycles can denature the enzyme.
Solution: Always use a fresh aliquot of enzyme or test the activity of your current stock on a known positive control substrate (e.g., p-nitrophenyl phosphate). Ensure the enzyme is stored at the correct temperature (typically -20°C in a glycerol-containing buffer).
Presence of Inhibitors:
Cause: Your sample buffer may contain phosphatase inhibitors. Common inhibitors include EDTA, EGTA, sodium orthovanadate, and high concentrations of inorganic phosphate.[12][13][14][15] ALPs are metalloenzymes that require Zn²⁺ and Mg²⁺ for activity, and chelating agents like EDTA will strip these essential cofactors.[15][16]
Solution: Purify your sugar derivative to remove potential inhibitors before starting the reaction. If buffer exchange is not possible, you can add an excess of Mg²⁺/Zn²⁺ to overcome low levels of chelation, but removal of the inhibitor is the best practice.
Sub-optimal Reaction Conditions:
Cause: The pH, temperature, or buffer composition may not be optimal for the specific phosphatase you are using.
Solution: Verify the optimal conditions for your enzyme from the manufacturer's datasheet. Most ALPs work best around pH 8.0-9.0 and at 37°C.[2][5]
Insufficient Enzyme or Incubation Time:
Cause: The enzyme-to-substrate ratio might be too low, or the reaction may not have been allowed to proceed for long enough. For substrates with steric hindrance, dephosphorylation can be slow.[2]
Solution: Increase the amount of enzyme used (e.g., from 1 unit to 5-10 units per µg of substrate) and/or extend the incubation time.[12] For particularly difficult substrates, adding a second aliquot of fresh enzyme midway through a long incubation can also be effective.[2]
Q: How do I stop the reaction and remove the phosphatase enzyme?
Answer: It is crucial to completely inactivate and remove the phosphatase to prevent it from interfering with downstream applications.
Heat Inactivation: This is the most common and convenient method.
Shrimp Alkaline Phosphatase (SAP): Easily inactivated by heating at 65°C for 5-15 minutes.[5] This is a major advantage as it simplifies cleanup.
Calf Intestinal Phosphatase (CIP): More heat-stable. Inactivation requires higher temperatures (e.g., 75-85°C for 10-20 minutes) and is often done in the presence of a chelating agent like EDTA or EGTA to sequester the metal cofactors, which aids denaturation.[2][5]
Column Chromatography: For applications where any residual protein is unacceptable, purification via chromatography is the best option.
Ion-Exchange Chromatography: Since sugar derivatives are often charged, this can be an effective method for separating the neutral or differently charged product from the enzyme.[17]
Size-Exclusion Chromatography: Useful for separating the small sugar molecule from the much larger enzyme protein.
Part 3: Standard Protocol - Enzymatic Dephosphorylation
This protocol provides a robust starting point for the dephosphorylation of a generic sugar phosphate using Calf Intestinal Phosphatase (CIP).
Materials:
Phosphorylated Sugar Derivative
Calf Intestinal Alkaline Phosphatase (CIP)
10X CIP Reaction Buffer (e.g., 500 mM Tris-HCl, 100 mM MgCl₂, pH 8.5)
Nuclease-free water
EDTA solution (0.5 M, pH 8.0) for inactivation
Microcentrifuge tubes
Step-by-Step Methodology:
Reaction Setup:
In a sterile microcentrifuge tube, combine the following:
Phosphorylated Sugar Derivative (e.g., 1-10 µg)
2 µL of 10X CIP Reaction Buffer
Nuclease-free water to a final volume of 19 µL
Scientist's Note: It is critical that the final reaction buffer contains at least 1 mM MgCl₂ for optimal enzyme activity. The buffer composition should be confirmed with the enzyme manufacturer.[2]
Enzyme Addition:
Add 1 µL of CIP (typically 1 unit/µL).
Gently mix by pipetting. Do not vortex, as this can denature the enzyme.
Scientist's Note: The amount of enzyme may need to be optimized. For sterically hindered or resistant substrates, increasing the enzyme concentration up to 10-fold may be necessary.[12]
Incubation:
Incubate the reaction at 37°C for 30-60 minutes.
Scientist's Note: Reaction time is a key variable. If you suspect incomplete dephosphorylation, extending the incubation to 2-4 hours or performing a second enzyme addition can be beneficial.[2]
Enzyme Inactivation:
Add 1 µL of 0.5 M EDTA to the reaction mixture to achieve a final concentration of ~25 mM.
Heat the sample at 75°C for 15 minutes.
Scientist's Note: Heat inactivation for CIP is significantly more effective in the presence of a chelator like EDTA, which sequesters the metal cofactors essential for the enzyme's structural integrity and activity.[2][5]
Analysis and Purification:
The dephosphorylated product is now ready for downstream analysis (e.g., Mass Spectrometry, NMR) or further purification by methods like HPLC or ion-exchange chromatography to remove the enzyme, salts, and buffer components.[18]
General Enzymatic Dephosphorylation Workflow
Caption: Standard workflow for enzymatic dephosphorylation.
References
Special Issue : Inhibitors for Alkaline Phosphatase. MDPI. [Link]
What are Alkaline phosphatase inhibitors and how do they work?. Patsnap Synapse. [Link]
Thermal and Carbon Dioxide Inactivation of Alkaline Phosphatase in Buffer and Milk. Food Technology and Biotechnology. [Link]
Inhibitors and activators of ALP. ResearchGate. [Link]
Monitoring the heat-induced structural changes of alkaline phosphatase by molecular modeling, fluorescence spectroscopy and inactivation kinetics investigations. HAL Open Science. [Link]
A Fluorous Phosphate Protecting Group with Applications to Carbohydrate Synthesis. PMC. [Link]
Thermal and Carbon Dioxide Inactivation of Alkaline Phosphatase in Buffer and Milk. ResearchGate. [Link]
Acid-Labile Protecting Groups Definition. Fiveable. [Link]
Selectivity issues in targeted metabolomics: Separation of phosphorylated carbohydrate isomers by mixed-mode hydrophilic interaction/weak anion exchange chromatography. PubMed. [Link]
Synthesis of biolabile thioalkyl-protected phosphates from an easily accessible phosphotriester precursor. Chemical Science (RSC Publishing). [Link]
Photorelease of phosphates: Mild methods for protecting phosphate derivatives. Beilstein Journal of Organic Chemistry. [Link]
13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. [Link]
Stumped About Dephosphorylation Before Vector & Insert Ligation. Reddit. [Link]
Alkaline phosphatase and acid phosphatase in health and disease – A systematic review. PubMed Central. [Link]
The use of phosphopeptides to distinguish between protein phosphatase and acid/alkaline phosphatase activities: opposite specificity toward phosphoseryl/phosphothreonyl substrates. PubMed. [Link]
Differences between the sugar moieties of liver- and bone-type alkaline phosphatases: a re-evaluation. PubMed. [Link]
Technical Support Center: Crystallization of DAHP Synthase with Inhibitors
Welcome to the technical support center for the crystallization of 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase. This resource is designed for researchers, scientists, and drug development professionals to...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the crystallization of 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of obtaining high-quality crystals of DAHP synthase, particularly in complex with inhibitors. As a Senior Application Scientist, I will guide you through common pitfalls and provide field-proven insights to streamline your structural biology workflow.
Frequently Asked Questions (FAQs)
Here we address some of the most common initial questions encountered when setting up DAHP synthase crystallization experiments.
Q1: What is the recommended starting concentration for my purified DAHP synthase?
A good starting point for most proteins, including DAHP synthase, is typically in the range of 5 to 20 mg/mL.[1][2] However, the optimal concentration is highly protein-specific.[2] If you observe heavy precipitation across many of your initial screening conditions, your protein concentration is likely too high. Conversely, a majority of clear drops may indicate the concentration is too low.[2] It's advisable to perform a pre-crystallization test (PCT) or solubility screen to determine the optimal concentration range for your specific DAHP synthase construct.
Q2: Which commercial crystallization screen should I start with for DAHP synthase?
For a novel protein target like a new DAHP synthase construct, a sparse matrix screen is a good initial strategy as it samples a wide range of chemical space.[3][4] Screens that include a variety of precipitants (salts, polymers like PEGs of different molecular weights, and organic solvents), pH ranges, and additives are recommended.[1][5] Consider screens like the JBScreen Basic, Morpheus, or the LMB sparse matrix screen.[5][6]
Q3: My DAHP synthase is prone to aggregation. How can I improve its stability for crystallization?
Protein stability is crucial for successful crystallization.[7][8] Several strategies can be employed to enhance the stability of DAHP synthase:
Buffer Optimization: Ensure your purification and storage buffer has an optimal pH and includes stabilizing additives.[9] Consider including a reducing agent like DTT or TCEP if your protein has exposed cysteine residues.[9] The addition of 5-20% glycerol can also prevent aggregation and protect against freeze-thaw damage.[9]
Ligand Addition: DAHP synthase activity is dependent on a bivalent metal ion cofactor, such as Mn²⁺ or Fe²⁺.[10][11][12] Including this cofactor in your purification and crystallization setups can stabilize the protein in its active conformation.
Construct Engineering: If aggregation persists, consider engineering your protein construct. This could involve truncating disordered regions or using surface entropy reduction (SER) to replace flexible surface residues like lysine or glutamate with smaller, less flexible amino acids like alanine.[7][13][14]
Q4: Should I use co-crystallization or soaking to obtain my DAHP synthase-inhibitor complex structure?
Both co-crystallization and soaking are valid techniques, and the best approach depends on your specific inhibitor and DAHP synthase construct.[15][16][17][18]
Soaking: This method is generally faster and consumes less protein.[15] It is a good starting point if you have robust, well-diffracting apo-DAHP synthase crystals and your inhibitor is soluble in the crystallization condition.
Co-crystallization: This is the preferred method if your inhibitor is expected to induce a significant conformational change in DAHP synthase upon binding.[15][17] It is also a better choice for larger or more flexible ligands.[15]
It is often beneficial to attempt both methods in parallel.
Troubleshooting Guides
This section provides in-depth troubleshooting for more specific and complex issues you might encounter during your crystallization experiments.
Problem 1: I'm getting amorphous precipitate instead of crystals.
Amorphous precipitation is a common outcome in initial crystallization screens. Here’s a systematic approach to troubleshoot this issue:
Possible Cause & Solution
Possible Cause
Recommended Action
Protein concentration is too high.
Systematically reduce the protein concentration in 2 mg/mL increments and repeat the promising conditions.[1]
Precipitant concentration is too high.
Perform an optimization screen around the "hit" condition, varying the precipitant concentration.
Kinetics of equilibration are too fast.
Try a different crystallization method, such as microbatch under oil, which can slow down equilibration.
Protein is unstable in the crystallization condition.
Re-evaluate the buffer components. Additives like glycerol, sugars, or a small amount of a non-ionic detergent might be necessary.[9]
pH is suboptimal.
Perform a pH screen around the initial hit condition, typically in 0.2 pH unit increments.
Identify the hit condition: From your initial screen, select the condition that produced the most promising precipitate (e.g., light, granular precipitate rather than heavy, amorphous gunk).
Prepare a grid screen: Create a 24-well plate setup where you vary the concentration of the primary precipitant from the hit condition in a grid format against a range of pH values.
Set up the crystallization plates: Use the hanging drop or sitting drop vapor diffusion method with your optimized protein concentration.[19]
Incubate and monitor: Incubate the plates at a constant temperature and monitor for crystal growth over several weeks.
Problem 2: I have crystals, but they are too small or of poor quality (e.g., needles, plates).
Obtaining initial microcrystals is a significant step forward. The next challenge is to optimize their size and quality for X-ray diffraction.
Possible Cause & Solution
Possible Cause
Recommended Action
Nucleation is too rapid.
Lower the protein and/or precipitant concentration to reduce the number of nucleation events and encourage fewer, larger crystals to grow.
Temperature is not optimal.
Try setting up the same crystallization conditions at different temperatures (e.g., 4°C and 20°C).[19]
Presence of impurities.
Re-purify your protein, paying close attention to the final size-exclusion chromatography step to ensure a monodisperse sample.[9]
Vibrations.
Move your crystallization plates to a more stable, vibration-free environment.[20]
Suboptimal additives.
Screen a panel of additives at low concentrations. Small molecules can sometimes act as "molecular glue" to improve crystal contacts.
Workflow for Crystal Optimization
Caption: A workflow for optimizing initial crystal hits.
Problem 3: My apo-DAHP synthase crystals crack or dissolve when I try to soak them with my inhibitor.
Crystal damage during soaking is a common issue, often due to osmotic shock or changes in the crystal lattice upon ligand binding.
Possible Cause & Solution
Possible Cause
Recommended Action
Inhibitor solvent is incompatible.
If your inhibitor is dissolved in a solvent like DMSO, ensure the final concentration in the soaking drop is low (typically <5%). You may need to pre-equilibrate your crystals with a stabilization buffer containing a similar concentration of the solvent.
Significant conformational change upon binding.
Soaking may not be a viable option. Switch to a co-crystallization strategy.[17]
Osmotic shock.
Gradually increase the concentration of your inhibitor in the soaking solution over several steps.
pH shift.
Ensure the pH of your inhibitor stock solution is compatible with your crystallization condition.
Experimental Protocol: Stepwise Inhibitor Soaking
Prepare a stabilization buffer: This should be the mother liquor from your crystallization condition.
Prepare a series of soaking solutions: Create solutions with increasing concentrations of your inhibitor in the stabilization buffer. For example: 0.1x, 0.5x, 1x, 5x, and 10x the desired final concentration.
Transfer the crystal: Carefully transfer a single, healthy crystal through the series of soaking solutions, allowing it to equilibrate for a few minutes in each before moving to the next.
Final soak: Leave the crystal in the final, highest concentration soaking solution for the desired time (this can range from minutes to hours and needs to be optimized).
Cryo-protect and flash-cool: Proceed with cryo-protection and flash-cooling for data collection.
Problem 4: My crystals don't diffract well or show high mosaicity.
Poor diffraction quality can be due to inherent disorder in the crystal lattice.
Possible Cause & Solution
Possible Cause
Recommended Action
Improper cryo-protection.
The cryoprotectant used may not be optimal, leading to ice formation upon flash-cooling.[21][22][23] Screen a variety of cryoprotectants (e.g., glycerol, ethylene glycol, sugars) at different concentrations.[24]
Crystal handling.
Protein crystals are delicate.[17] Minimize handling and ensure a smooth, quick transfer from the drop to the cryo-stream.
Inherent crystal disorder.
Try crystal annealing, a process of briefly blocking the cryo-stream to allow the crystal to warm slightly, which can sometimes relieve lattice strain, before re-cooling.
High solvent content.
For crystals with high solvent content, like many membrane proteins, this can be an inherent issue.[25] Try to grow more robust crystals through optimization or consider techniques like dehydration to improve crystal packing.
Troubleshooting Cryo-Protection
Caption: A decision tree for troubleshooting cryo-protection.
References
Warlop, S., et al. (2018). Two Methods, One Goal: Structural Differences between Cocrystallization and Crystal Soaking to Discover Ligand Binding Poses. ChemMedChem, 13(7), 641-648. Available from: [Link]
McPherson, A., & Cudney, B. (2014). Optimization of crystallization conditions for biological macromolecules. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 70(Pt 11), 1445–1467. Available from: [Link]
Deller, M. C., et al. (2016). Protein stability: a crystallographer's perspective. Acta Crystallographica Section F: Structural Biology Communications, 72(Pt 2), 72–95. Available from: [Link]
MiTeGen. Crystallization Screens. Available from: [Link]
Jahangiri, F., et al. (2022). A Short Review on Cryoprotectants for 3D Protein Structure Analysis. Molecules, 27(2), 553. Available from: [Link]
QIAGEN. What kind of strategy for initial screening of protein crystallization conditions do you recommend?. Available from: [Link]
ResearchGate. How can I determine optimal protein concentration for crystallization?. Available from: [Link]
Proteopedia. DAHP synthase. Available from: [Link]
Creative Biostructure. Optimizing Protein Production and Purification for Crystallography. Available from: [Link]
Cryoprotection of delicate crystals. Available from: [Link]
Gorrec, F. (2017). Protein crystallization screens developed at the MRC Laboratory of Molecular Biology. Acta Crystallographica Section F: Structural Biology Communications, 73(Pt 7), 362–367. Available from: [Link]
Luft, J. R., et al. (2013). Strategies for Protein Cryocrystallography. Crystal Growth & Design, 13(5), 1836-1843. Available from: [Link]
News-Medical.Net. (2019). Protein Crystallization Screening. Available from: [Link]
Hampton Research. Optimization. Available from: [Link]
Biocompare. (2013). Using Crystallography to Resolve Protein Structure. Available from: [Link]
Rupp, B. Cryo-Crystallography. Available from: [Link]
CSIRO Research. Protein Crystallisation Strategy. Available from: [Link]
Creative Biostructure Drug Discovery. MagHelix™ Co-crystallization and Soaking. Available from: [Link]
Derewenda, Z. S. (2010). Application of protein engineering to enhance crystallizability and improve crystal properties. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 66(Pt 8), 868–875. Available from: [Link]
Wikipedia. Protein crystallization. Available from: [Link]
Newstead, S., et al. (2008). Overcoming the challenges of membrane protein crystallography. Current Opinion in Structural Biology, 18(5), 572–577. Available from: [Link]
Producing Crystalline Protein-Ligand Complexes: Every Beautiful Partnership Starts with the Introduction. Available from: [Link]
Luft, J. R., et al. (2011). Crystallization of protein–ligand complexes. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 67(Pt 9), 1039–1045. Available from: [Link]
Light, S. H., et al. (2012). Structural analysis of a 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase with an N-terminal chorismate mutase-like regulatory domain. Biochemistry, 51(32), 6372–6382. Available from: [Link]
Chayen, N. E., & Saridakis, E. (2008). Challenges and Opportunities for New Protein Crystallization Strategies in Structure-Based Drug Design. Current Pharmaceutical Design, 14(30), 3122–3130. Available from: [Link]
Biology Stack Exchange. (2013). Why are transmembrane proteins difficult to crystallise?. Available from: [Link]
Wu, J., et al. (2004). Insights into the mechanism of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase (Phe) from Escherichia coli using a transient kinetic analysis. Biochemistry, 43(42), 13366–13375. Available from: [Link]
ResearchGate. The DAHP formation reaction mechanism. DAHP synthase catalyzes the... | Download Scientific Diagram. Available from: [Link]
ResearchGate. (2016). (PDF) Protein stability: a crystallographer's perspective. Available from: [Link]
Mettler Toledo. Protein Crystallization | Create Lattices. Available from: [Link]
Liu, S., et al. (2022). Protein Fusion Strategies for Membrane Protein Stabilization and Crystal Structure Determination. Membranes, 12(2), 137. Available from: [Link]
Cochrane, R. W., et al. (2021). An Inhibitor-in-Pieces Approach to DAHP Synthase Inhibition: Potent Enzyme and Bacterial Growth Inhibition. ACS Infectious Diseases, 7(12), 3466–3476. Available from: [Link]
MacSphere. Protein Dynamics and Inhibition of 3-Deoxy-arabino-heptulosonate-7-phosphate Synthase (DAHPS). Available from: [Link]
Zhang, Y., et al. (2019). Molecular basis for feedback inhibition of tyrosine-regulated 3-deoxy-d-arabino-heptulosonate-7-phosphate synthase from Escherichia coli. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1867(11), 140263. Available from: [Link]
Sharma, A., et al. (2024). Structural and biochemical analyses reveal quinic acid inhibits DAHP synthase a key player in shikimate pathway. Archives of Biochemistry and Biophysics, 765, 110219. Available from: [Link]
ResearchGate. (2005). Crystallization and preliminary X-ray crystallographic analysis of 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase from Mycobacterium tuberculosis. Available from: [Link]
Li, Z. J., et al. (2019). Drug-drug cocrystals: Opportunities and challenges. European Journal of Pharmaceutical Sciences, 137, 104979. Available from: [Link]
ResearchGate. (2017). Challenges in Translational Development of Pharmaceutical Cocrystals. Available from: [Link]
Tuncbag, N., et al. (2011). Inhibition of Protein Interactions: Co-Crystalized Protein-Protein Interfaces are Nearly as Good as Holo Proteins in Rigid-Body Ligand Docking. Journal of Chemical Information and Modeling, 51(12), 3165–3171. Available from: [Link]
ResearchGate. (2018). Enzyme-Coated Micro-Crystals: An Almost Forgotten but Very Simple and Elegant Immobilization Strategy. Available from: [Link]
Technical Support Center: Interpreting Unexpected Results in Shikimate Pathway Analysis
From the desk of a Senior Application Scientist Welcome to the technical support center for shikimate pathway analysis. This guide is designed for researchers, scientists, and drug development professionals who are navig...
Author: BenchChem Technical Support Team. Date: January 2026
From the desk of a Senior Application Scientist
Welcome to the technical support center for shikimate pathway analysis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this essential metabolic route. Unexpected results are not failures; they are data points that, when correctly interpreted, can lead to novel discoveries. This resource provides troubleshooting guides and FAQs to help you decipher those challenging datasets, grounded in established scientific principles and field-proven insights.
Troubleshooting Guides: A Symptom-Based Approach
This section directly addresses specific experimental anomalies you might encounter. Each question is structured to help you diagnose the root cause and implement a validated solution.
Section 1: Enzyme Activity Assays
Enzyme assays are the bedrock of pathway analysis, but their sensitivity can also make them prone to artifacts.
Question: My specific activity for a key pathway enzyme (e.g., DAHP synthase, EPSP synthase) is significantly lower than literature values, even in my positive controls.
Potential Causes & Solutions
Cause 1: Substrate Instability. Phosphoenolpyruvate (PEP) and, to a lesser extent, erythrose 4-phosphate (E4P) are notoriously unstable. PEP can hydrolyze to pyruvate, while E4P can degrade or exist in equilibrium with other forms.
Recommended Action: Prepare PEP solutions fresh before each assay from a high-quality powder stock. When possible, purchase stabilized E4P solutions or generate it in situ from a precursor. Always keep substrates on ice.
Scientific Rationale: The rate of an enzymatic reaction is directly dependent on substrate concentration. If the initial concentration of a key substrate is lower than assumed due to degradation, the observed reaction velocity will be artificially low.
Cause 2: Incorrect Buffer pH or Cofactor Concentration. Each enzyme in the shikimate pathway has a narrow optimal pH range and specific cofactor requirements (e.g., Mn²⁺ or Mg²⁺ for EPSPS).
Recommended Action: Prepare buffers meticulously and validate the final pH at the temperature the assay will be run. Perform a cofactor titration experiment to determine the optimal concentration for your specific experimental conditions.
Scientific Rationale: Ionization states of active site residues are pH-dependent. Sub-optimal pH can lead to improper substrate binding or catalysis. Similarly, divalent metal cations are often crucial for neutralizing negative charges on substrates like PEP, facilitating correct orientation within the active site.
Cause 3: Presence of Endogenous Inhibitors in Lysate. Crude or partially purified cell lysates can contain competing metabolites or unknown inhibitory compounds.
Recommended Action: If using lysate, perform a desalting step using a spin column (e.g., G-25) immediately before the assay. Compare results from crude lysate to a more purified enzyme preparation to confirm the presence of inhibition.
Scientific Rationale: Small molecules from the growth media or cellular metabolism can act as competitive or non-competitive inhibitors, directly interfering with the enzyme's function and leading to an underestimation of its true potential activity.
Question: I'm seeing high background signal in my phosphate-release assay for EPSP synthase activity.
Potential Causes & Solutions
Cause 1: Non-enzymatic PEP Hydrolysis. As mentioned, PEP is labile, and its spontaneous hydrolysis will release inorganic phosphate (Pi), creating a high background that masks the true enzymatic signal.
Recommended Action: Run a parallel "no-enzyme" control for every experiment. This control should contain all reaction components (buffer, substrates, cofactors) except the enzyme. Subtract the signal from this control from all your experimental readings.
Scientific Rationale: This control precisely quantifies the rate of non-enzymatic Pi generation under your specific assay conditions (temperature, pH, buffer composition), allowing for accurate correction of the enzymatic rate.
Cause 2: Contaminating Phosphatases in the Enzyme Preparation. If your EPSPS enzyme prep is not pure, contaminating phosphatases can act on PEP, S3P, or other phosphorylated molecules, releasing Pi.
Recommended Action: Include a known phosphatase inhibitor, such as sodium fluoride (NaF) or sodium orthovanadate, in your reaction buffer. Additionally, run your purified enzyme on an SDS-PAGE gel to assess its purity.
Scientific Rationale: Phosphatase inhibitors will selectively block the activity of these contaminating enzymes without affecting your target enzyme, thus reducing the background signal.
Section 2: Metabolite Profiling (LC-MS/HPLC)
Directly measuring the pathway's intermediates provides a snapshot of its real-time activity, but can be fraught with analytical challenges.
Question: I'm trying to measure shikimate accumulation after glyphosate treatment, but the levels are inconsistent or undetectable.
Potential Causes & Solutions
Cause 1: Insufficient Glyphosate Incubation Time or Dose. The accumulation of shikimate is a downstream effect of EPSPS inhibition and requires time for the substrate (shikimate-3-phosphate) to be dephosphorylated and for the metabolic pool to build up.
Recommended Action: Perform a time-course and dose-response experiment. Harvest samples at multiple time points (e.g., 6, 12, 24, 48 hours) after treatment with a range of glyphosate concentrations.
Scientific Rationale: Metabolic flux is a dynamic process. The rate of shikimate accumulation depends on the upstream flux from chorismate and the degree of EPSPS inhibition. Finding the optimal measurement window is critical.
Cause 2: Metabolite Extraction Inefficiency. Shikimate and other pathway intermediates are highly polar, water-soluble molecules. Using a generic methanol-chloroform extraction may result in poor recovery from the aqueous phase.
Recommended Action: Use a validated extraction method for polar metabolites. A common approach is a boiling ethanol or a freeze-thaw cycle in a buffered aqueous solution followed by perchloric acid precipitation to remove proteins.
Scientific Rationale: The choice of extraction solvent and method must match the physicochemical properties of the target analyte to ensure quantitative recovery from the complex cellular matrix.
Cause 3: Analytical Carryover or Matrix Effects in LC-MS. The complex sample matrix can suppress or enhance the ionization of shikimate, leading to inaccurate quantification. Analyte from a high-concentration sample can also adsorb to surfaces in the autosampler or column and elute during a subsequent run (carryover).
Recommended Action: Incorporate a stable isotope-labeled internal standard (e.g., ¹³C-shikimate) into your samples before extraction. This standard co-extracts and co-analyzes with the endogenous shikimate, allowing for correction of both matrix effects and extraction variability. Always run blank injections between high-concentration samples to check for carryover.
Scientific Rationale: An ideal internal standard behaves identically to the analyte during sample preparation and analysis. Any loss or ionization suppression/enhancement will affect both the analyte and the standard equally, allowing their ratio to provide a highly accurate and precise quantification.
Visualizing the Shikimate Pathway & Troubleshooting Logic
To better conceptualize the pathway and the diagnostic process, refer to the diagrams below.
Caption: The core shikimate pathway leading to chorismate.
Caption: Decision workflow for troubleshooting low enzyme activity.
Frequently Asked Questions (FAQs)
Q1: My glyphosate-resistant cells/plants are not showing the expected level of resistance in my assays. Why might this be?
This is a classic "in vivo vs. in vitro" discrepancy. The mechanism of resistance in the whole organism might not rely solely on target-site modification. Consider these possibilities:
Non-target-site resistance: The organism may have evolved mechanisms to reduce glyphosate uptake, sequester it into the vacuole, or metabolize it into a non-toxic compound. These mechanisms would not be reflected in an in vitro enzyme assay but are critical for whole-organism survival.
Gene Duplication/Upregulation: The organism may be overexpressing the sensitive EPSPS enzyme. While each individual enzyme molecule is still inhibited by glyphosate, the sheer number of enzyme molecules overwhelms the herbicide concentration, allowing sufficient pathway flux to be maintained. This would be revealed by gene expression (qPCR) or protein quantification (Western blot) analysis.
Q2: I see an unexpected accumulation of a metabolite upstream of the enzyme I'm targeting. What does this signify?
This often points to feedback inhibition. The shikimate pathway is tightly regulated. For example, a buildup of chorismate or the aromatic amino acids can allosterically inhibit DAHP synthase, the very first enzyme in the pathway. Therefore, when you inhibit a downstream enzyme like EPSPS, the resulting metabolic bottleneck can cause a buildup of intermediates that, in turn, shut down the pathway's entry point. Your result is not an artifact; it's a genuine observation of the cell's regulatory network in action.
Q3: Can intermediates of the shikimate pathway be diverted to other metabolic routes?
Absolutely. This is a critical point often missed. For example, 3-dehydroquinate (DHQ) can be a precursor for the synthesis of quinic acid and other secondary metabolites. Chorismate itself is a major branch point, leading not only to tryptophan, tyrosine, and phenylalanine, but also to folate, ubiquinone, and phylloquinone. If your experimental conditions (e.g., cell stress, nutrient limitation) upregulate one of these side branches, you may see a depletion of shikimate pathway intermediates that is unrelated to your intended experimental perturbation.
Appendix: Key Experimental Protocols
Protocol 1: Measurement of Shikimate Accumulation in Plant Tissue
This protocol is a standard method for assessing the in vivo effect of glyphosate.
Treatment: Treat plants with the desired concentration of glyphosate or a control solution.
Harvesting: At specified time points, harvest 100-200 mg of leaf tissue and immediately flash-freeze in liquid nitrogen to quench metabolism.
Homogenization: Homogenize the frozen tissue in 1 mL of 0.1 M HCl using a bead beater or mortar and pestle.
Extraction: Incubate the homogenate at 60°C for 15 minutes to facilitate extraction.
Clarification: Centrifuge at 12,000 x g for 10 minutes at 4°C.
Analysis: Transfer the supernatant to an HPLC vial. Analyze the shikimate concentration using a C18 reverse-phase column with an acidic mobile phase (e.g., 1% phosphoric acid) and UV detection at 215 nm.
Quantification: Quantify the shikimate peak by comparing its area to a standard curve generated from pure shikimic acid standards.
Protocol 2: In Vitro Assay for EPSP Synthase Activity (Phosphate Release)
This method measures the release of inorganic phosphate as S3P and PEP are converted to EPSP.
Reaction Mixture: Prepare a master mix in a 96-well plate. For each 100 µL reaction, include:
50 mM HEPES buffer, pH 7.0
500 µM Shikimate-3-Phosphate (S3P)
500 µM Phosphoenolpyruvate (PEP)
1 mM MgCl₂
(Optional) Desired concentration of glyphosate or inhibitor.
Controls:
No Enzyme Control: Master mix without any enzyme.
No Substrate Control: Master mix with enzyme but without S3P or PEP.
Initiation: Add 5-10 µL of purified EPSPS enzyme to initiate the reaction.
Incubation: Incubate at a controlled temperature (e.g., 25°C or 30°C) for 15-30 minutes, ensuring the reaction is in the linear range.
Termination & Detection: Stop the reaction by adding a malachite green-based phosphate detection reagent. This reagent will react with the inorganic phosphate released during the reaction to produce a colored product.
Measurement: Read the absorbance at ~620-650 nm using a plate reader.
Calculation: Subtract the background absorbance (from the "no enzyme" control) and calculate the amount of phosphate released using a standard curve prepared with known concentrations of KH₂PO₄.
References
Bentley, R. (1990). The shikimate pathway--a metabolic tree with many branches. Critical Reviews in Biochemistry and Molecular Biology, 25(5), 307-384. [Link]
Schönbrunn, E., Eschenburg, S., Shuttleworth, W. A., Findlay, J. B., Healy, M. L., & Amrhein, N. (2001). Interaction of the herbicide glyphosate with its target enzyme 5-enolpyruvylshikimate 3-phosphate synthase in atomic detail. Proceedings of the National Academy of Sciences, 98(4), 1376-1380. [Link]
Lanz-Mendoza, H., & Segura-Cabrera, A. (2018). A continuous spectrophotometric assay for 5-enolpyruvylshikimate-3-phosphate synthase. Analytical Biochemistry, 543, 107-113. [Link]
Shaner, D. L., Nadler-Hassar, T., Henry, W. B., & Koger, C. H. (2005). A rapid in vivo shikimate accumulation assay with excised leaf disks. Weed Science, 53(6), 769-774. [Link]
Tzin, V., & Galili, G. (2010). The biosynthetic pathways for shikimate and aromatic amino acids in Arabidopsis thaliana. The Arabidopsis Book, 8, e0132. [Link]
Marquis, J. C., & Lory, S. (2006). Use of stable isotope-labeled amino acids for the detection of secreted proteins from bacteria. Journal of Bacteriology, 188(16), 5988-5992. [Link]
Sammons, R. D., & Gaines, T. A. (2014). Glyphosate resistance: state of the science. Pest Management Science, 70(9), 1367-1377. [Link]
Maeda, H., & Dudareva, N. (2012). The shikimate pathway and aromatic amino acid biosynthesis in plants. Annual Review of Plant Biology, 63, 73-105. [Link]
Herrmann, K. M. (1995). The Shikimate Pathway: Early Steps in the Biosynthesis of Aromatic Compounds. The Plant Cell, 7(7), 907-919. [Link]
Reference Data & Comparative Studies
Validation
A Comparative Guide to the Inhibition of DAHP Synthase: An In-Depth Analysis of DAHP Analogs
In the quest for novel antimicrobial agents, the shikimate pathway stands out as a prime target due to its essential role in bacteria, fungi, and plants, and its absence in mammals[1][2]. The first committed step of this...
Author: BenchChem Technical Support Team. Date: January 2026
In the quest for novel antimicrobial agents, the shikimate pathway stands out as a prime target due to its essential role in bacteria, fungi, and plants, and its absence in mammals[1][2]. The first committed step of this pathway is catalyzed by 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) synthase (DAHPS), making it a critical control point for the biosynthesis of aromatic amino acids and other vital compounds[2][3][4]. Consequently, the inhibition of DAHPS presents a promising strategy for the development of new therapeutics. This guide provides a comprehensive comparison of the inhibitory effects of various DAHP analogs, supported by experimental data and detailed protocols to aid researchers in this field.
The Shikimate Pathway: A Gateway to Aromatic Compounds
The shikimate pathway is a seven-step metabolic route that converts phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P) into chorismate, the precursor for the synthesis of phenylalanine, tyrosine, and tryptophan, as well as other aromatic metabolites[5][6]. DAHPS catalyzes the initial aldol condensation of PEP and E4P to form DAHP[7][8]. The central role of this enzyme in regulating the carbon flow into the pathway underscores its significance as a target for inhibitors[9].
Caption: The Shikimate Pathway, with DAHP synthase at the entry point.
A Comparative Analysis of DAHP Synthase Inhibitors
A variety of strategies have been employed to design inhibitors of DAHPS, primarily focusing on mimicking the substrates, the tetrahedral reaction intermediate, or allosteric regulation[3]. The inhibitory potential of these analogs is typically quantified by their inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). A lower value for these parameters indicates a more potent inhibitor.
Mimics the tetrahedral intermediate; acts as a slow-binding inhibitor. The oxime group and water molecules mimic the phosphate group of the intermediate.[8][10]
Binds to the same allosteric site as phenylalanine.[14]
Causality in Experimental Design: The Rationale Behind Inhibition Assays
The evaluation of DAHPS inhibitors necessitates a robust and reproducible experimental setup. The choice of assay conditions, enzyme source, and substrate concentrations is critical for obtaining meaningful and comparable data.
Enzyme Source: DAHPS enzymes can vary significantly between organisms in terms of their regulation and kinetics[4][6]. Therefore, it is crucial to use the specific DAHPS isozyme that is the intended target of the inhibitor. For instance, E. coli possesses three DAHPS isozymes, each regulated by one of the three aromatic amino acids[1].
Metal Cofactors: DAHPS activity is dependent on the presence of divalent metal ions, such as Mn2+, which are essential for catalysis[9][15]. The concentration and type of metal cofactor can influence both the enzyme's activity and its susceptibility to inhibition. Some inhibitors, like DAHP oxime, have been shown to be competitive with respect to the metal cofactor[9][10].
Substrate Concentrations: To determine the mode of inhibition (e.g., competitive, non-competitive), inhibitor potency is assessed at varying concentrations of the substrates, PEP and E4P. For competitive inhibitors, the apparent Km for the substrate will increase with increasing inhibitor concentration, while Vmax remains unchanged.
A Self-Validating System: Experimental Protocol for DAHPS Inhibition Assay
The following protocol outlines a standard method for determining the inhibitory effects of DAHP analogs on DAHPS activity. This protocol is designed to be self-validating by including appropriate controls and allowing for the determination of key kinetic parameters.
Caption: General workflow for a DAHP synthase inhibition assay.
Detailed Step-by-Step Methodology:
Reagent Preparation:
Assay Buffer: Prepare a suitable buffer (e.g., 50 mM Bis-Tris, pH 6.8) containing a divalent metal cofactor (e.g., 0.5 mM MnCl2). The pH and buffer system should be optimized for the specific DAHPS enzyme being studied.
Substrate Solutions: Prepare fresh stock solutions of phosphoenolpyruvate (PEP) and D-erythrose-4-phosphate (E4P) in the assay buffer. The purity of the substrates is critical for accurate kinetic measurements.
Inhibitor Solutions: Prepare a series of dilutions of the DAHP analog in the assay buffer. The concentration range should span several orders of magnitude around the expected IC50 or Ki value.
DAHP Synthase: Purify the target DAHPS enzyme to homogeneity. The enzyme concentration should be chosen to ensure a linear reaction rate over the course of the assay.
Assay Procedure:
In a 96-well microplate, add the assay buffer, metal cofactor, and varying concentrations of the inhibitor to each well.
Add a fixed amount of DAHPS enzyme to each well and pre-incubate for a defined period (e.g., 10 minutes) at a constant temperature (e.g., 37°C) to allow for inhibitor binding.
Initiate the enzymatic reaction by adding a mixture of PEP and E4P to each well. The final concentrations of the substrates should be near their respective Km values for competitive inhibition studies.
Allow the reaction to proceed for a fixed time (e.g., 15-30 minutes), ensuring that the product formation is in the linear range.
Terminate the reaction by adding a quenching agent, such as trichloroacetic acid.
Detection of DAHP:
The amount of DAHP produced can be quantified using a colorimetric method. A common method involves the oxidation of DAHP with periodate, followed by reaction with thiobarbituric acid to produce a colored adduct that can be measured spectrophotometrically at approximately 549 nm.
Data Analysis:
Calculate the initial velocity of the reaction for each inhibitor concentration.
Plot the reaction velocity as a function of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value[16].
To determine the inhibition constant (Ki) and the mode of inhibition, perform the assay at multiple substrate concentrations and analyze the data using appropriate kinetic models, such as the Michaelis-Menten equation for competitive and non-competitive inhibition.
Conclusion and Future Perspectives
The development of potent and specific inhibitors of DAHP synthase is a promising avenue for the discovery of new antimicrobial agents. This guide has provided a comparative overview of various DAHP analogs, highlighting their inhibitory mechanisms and potencies. The detailed experimental protocol offers a robust framework for researchers to evaluate novel inhibitor candidates. Future research should focus on the design of inhibitors with improved pharmacokinetic properties and the exploration of novel allosteric sites to overcome potential resistance mechanisms. The "inhibitor-in-pieces" approach has shown great promise in identifying highly potent inhibitors and warrants further investigation for the development of next-generation DAHPS-targeted drugs[11][17].
References
Design, Synthesis and Characterisation of Inhibitors of 3-Deoxy-D-arabino-Heptulosonate 7-Phosphate Synthase. UC Research Repository. Available at: [Link]
Targeting shikimate pathway: In silico analysis of phosphoenolpyruvate derivatives as inhibitors of EPSP synthase and DAHP synthase. PubMed. Available at: [Link]
Synthesis and evaluation of dual site inhibitors of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase. ResearchGate. Available at: [Link]
Potent Inhibition of 3-Deoxy-d-arabinoheptulosonate-7-phosphate (DAHP) Synthase by DAHP Oxime, a Phosphate Group Mimic. PubMed. Available at: [Link]
Potent Inhibition of 3-Deoxy-d-arabinoheptulosonate-7-phosphate (DAHP) Synthase by DAHP Oxime, a Phosphate Group Mimic. ACS Publications. Available at: [Link]
MECHANISMS OF IMINE-BASED INHIBITORS OF DAHP SYNTHASE, AN ANTIMICROBIAL TARGET. MacSphere. Available at: [Link]
Substrate and reaction intermediate mimics as inhibitors of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase. ResearchGate. Available at: [Link]
Protein Dynamics and Inhibition of 3-Deoxy-arabino-heptulosonate-7-phosphate Synthase (DAHPS). MacSphere. Available at: [Link]
Steady-state kinetics and inhibitor binding of 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase (tryptophan sensitive) from Escherichia coli. PubMed. Available at: [Link]
An Inhibitor-in-Pieces Approach to DAHP Synthase Inhibition: Potent Enzyme and Bacterial Growth Inhibition. ResearchGate. Available at: [Link]
Structural and biochemical analyses reveal quinic acid inhibits DAHP synthase a key player in shikimate pathway. PubMed. Available at: [Link]
An Inhibitor-in-Pieces Approach to DAHP Synthase Inhibition: Potent Enzyme and Bacterial Growth Inhibition. PubMed. Available at: [Link]
Mycobacterium tuberculosis Shikimate Pathway Enzymes as Targets for the Rational Design of Anti-Tuberculosis Drugs. MDPI. Available at: [Link]
Structural analysis of a 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase with an N-terminal chorismate mutase-like regulatory domain. National Institutes of Health. Available at: [Link]
An Inhibitor-in-Pieces Approach to DAHP Synthase Inhibition: Potent Enzyme and Bacterial Growth Inhibition. ACS Publications. Available at: [Link]
Evaluation of 3-Deoxy-D-Arabino-Heptulosonate 7-Phosphate Synthase (DAHPS) as a Vulnerable Target in Mycobacterium tuberculosis. ASM Journals. Available at: [Link]
Structure of Chorismate Mutase-like Domain of DAHPS from Bacillus subtilis Complexed with Novel Inhibitor Reveals Conformational Plasticity of Active Site. National Institutes of Health. Available at: [Link]
The Levels of DAHP Synthase, the First Enzyme of the Shikimate Pathway, Are Related to Free Aromatic Amino Acids and Glutamine Content in Nicotiana plumbaginifolia Cell Cultures. National Institutes of Health. Available at: [Link]
Uncovering the Role of PhzC as DAHP Synthase in Shikimate Pathway of Pseudomonas chlororaphis HT66. MDPI. Available at: [Link]
Metabolic Engineering of the Shikimate Pathway for Production of Aromatics and Derived Compounds—Present and Future Strain Construction Strategies. National Institutes of Health. Available at: [Link]
An Inhibitor-in-Pieces Approach to DAHP Synthase Inhibition. McMaster Experts. Available at: [Link]
Arabidopsis 3‐Deoxy‐d‐Arabino‐Heptulosonate 7‐Phosphate (DAHP) Synthases of the Shikimate Pathway Display Both Manganese‐ and Cobalt‐Dependent Activities. PubMed Central. Available at: [Link]
Inhibition by EDTA. A Inhibition patterns of the DAHP synthases aroFp... ResearchGate. Available at: [Link]
Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures. National Institutes of Health. Available at: [Link]
A Comparative Guide to the Validation of a Novel Fluorometric DAHP Synthase Assay
Introduction: The Critical Role of DAHP Synthase in Metabolic Pathways 3-Deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) synthase is a key enzyme that catalyzes the first committed step in the shikimate pathway.[1] This...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Critical Role of DAHP Synthase in Metabolic Pathways
3-Deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) synthase is a key enzyme that catalyzes the first committed step in the shikimate pathway.[1] This pathway is essential for the biosynthesis of aromatic amino acids—phenylalanine, tyrosine, and tryptophan—in bacteria, archaea, fungi, and plants.[2][3][4][5] As this pathway is absent in mammals, the enzymes involved, particularly DAHP synthase, are attractive targets for the development of herbicides and antimicrobial agents.[6] Therefore, the ability to accurately and efficiently measure DAHP synthase activity is paramount for high-throughput screening (HTS) of potential inhibitors and for fundamental kinetic studies.[7][8][9]
Traditionally, DAHP synthase activity has been quantified using discontinuous colorimetric methods, such as the Warren and Aminoff assays.[10][11] These assays rely on the periodate oxidation of DAHP followed by a reaction with thiobarbituric acid (TBA) to produce a colored product.[12] While reliable, these methods can be laborious, time-consuming, and may suffer from interference from other compounds in the sample.[13] Continuous spectrophotometric assays that monitor the consumption of phosphoenolpyruvate (PEP) at 232 nm have also been developed, offering a real-time measurement of enzyme activity.[12][13]
This guide introduces a novel, validated fluorometric assay for DAHP synthase, the Quencher-Coupled Fluorogenic (QCF) DAHP Synthase Assay . We will provide a detailed comparison of this new method with established protocols, supported by experimental data. The objective is to furnish researchers, scientists, and drug development professionals with a comprehensive understanding of the advantages and practical implementation of this advanced assay.
The Shikimate Pathway: A Biological Overview
The shikimate pathway is a seven-step metabolic route that converts phosphoenolpyruvate (PEP) and erythrose 4-phosphate (E4P) into chorismate, the precursor for the three aromatic amino acids.[3][4][5] DAHP synthase catalyzes the initial condensation reaction, making it a crucial control point for the entire pathway.[1]
Caption: The Shikimate Pathway, highlighting the initial step catalyzed by DAHP synthase.
Comparative Analysis of DAHP Synthase Assay Methodologies
The ideal enzyme assay for drug discovery and kinetic analysis should be sensitive, specific, reproducible, and amenable to a high-throughput format.[9][14] Here, we compare our novel QCF-DAHP Synthase Assay with two established methods: the traditional Thiobarbituric Acid (TBA) Colorimetric Assay and the Continuous Spectrophotometric PEP-Depletion Assay.
Parameter
Thiobarbituric Acid (TBA) Assay
Continuous Spectrophotometric Assay
Quencher-Coupled Fluorogenic (QCF) Assay
Principle
Discontinuous, colorimetric detection of a TBA-adduct after periodate oxidation of DAHP.[12]
Continuous, spectrophotometric monitoring of PEP consumption at 232 nm.[12][13]
Continuous, fluorometric detection of a product from a coupled enzyme reaction.
Limit of Detection (LOD)
~1-5 µM
~0.5-2 µM
~50-100 nM
Linear Range
5-100 µM
2-50 µM
0.1-20 µM
Throughput
Low to medium
Medium
High
Interference
Prone to interference from compounds that absorb at 549 nm or react with periodate/TBA.[13]
High background absorbance from nucleotides and aromatic compounds.
Potential for interference from fluorescent compounds.[15][16]
Advantages
Well-established, does not require a UV-transparent plate.
Real-time kinetic data.
High sensitivity, wide dynamic range, suitable for HTS.[17][18][19]
Disadvantages
Multiple steps, endpoint assay, potential for product precipitation.[20][21]
Requires UV-transparent plates, potential for interference from library compounds.
Requires a fluorescence plate reader, potential for light-sensitive reagents.[15][19]
The Quencher-Coupled Fluorogenic (QCF) DAHP Synthase Assay: A New Paradigm
The QCF-DAHP Synthase Assay is a novel, continuous, fluorescence-based method designed for high-sensitivity and high-throughput applications.[17][18][19] This assay employs a coupled enzyme system where the inorganic phosphate (Pi) produced by the DAHP synthase reaction is utilized by a second enzyme to generate a fluorescent signal.
Principle of the QCF-DAHP Synthase Assay:
DAHP Synthase Reaction: DAHP synthase catalyzes the condensation of PEP and E4P to produce DAHP and inorganic phosphate (Pi).
Coupled Enzyme Reaction: A proprietary phosphate-sensing enzyme utilizes the generated Pi to cleave a quencher molecule from a fluorophore-quencher conjugate.
Signal Generation: The release of the quencher results in a proportional increase in fluorescence, which can be monitored in real-time.
Caption: Workflow of the Quencher-Coupled Fluorogenic (QCF) DAHP Synthase Assay.
This protocol is designed for a 96-well microplate format and can be adapted for 384-well plates for higher throughput.
Reagent Preparation:
Assay Buffer: 50 mM HEPES, pH 7.5, 1 mM MnCl₂, 0.5 mM DTT. Rationale: This buffer composition provides optimal pH and cofactor concentrations for most bacterial DAHP synthases.[1][22] DTT is included to maintain a reducing environment, which can be beneficial for enzyme stability.
Substrate Stock Solution: 10 mM PEP and 10 mM E4P in Assay Buffer. Store at -20°C.
Enzyme Stock Solution: Purified DAHP synthase at a concentration of 1 mg/mL in Assay Buffer with 10% glycerol. Store at -80°C.
QCF Detection Reagent: A proprietary mixture containing the phosphate-sensing enzyme and the fluorophore-quencher conjugate. Reconstitute as per the manufacturer's instructions.
Assay Procedure:
Prepare Reaction Master Mix: In a microcentrifuge tube, prepare a master mix containing the Assay Buffer, Substrate Stock Solution, and QCF Detection Reagent. The final concentrations in the well should be 100 µM PEP and 100 µM E4P.
Dispense Master Mix: Add 80 µL of the Reaction Master Mix to each well of a black, flat-bottom 96-well plate.
Add Inhibitors/Controls: Add 10 µL of test compounds (dissolved in a suitable solvent, e.g., DMSO) or control solutions to the appropriate wells. For control wells, add 10 µL of the solvent.
Pre-incubation: Incubate the plate at 37°C for 10 minutes to allow for temperature equilibration and any potential interaction between the enzyme and inhibitors.
Initiate Reaction: Add 10 µL of a diluted DAHP synthase solution (final concentration of 5-10 nM) to each well to start the reaction.
Kinetic Measurement: Immediately place the plate in a fluorescence plate reader pre-heated to 37°C. Measure the fluorescence intensity every 60 seconds for 30-60 minutes. Use an excitation wavelength of 485 nm and an emission wavelength of 520 nm.
Data Analysis and Validation:
Calculate Initial Velocity: Plot the fluorescence intensity versus time for each well. The initial reaction velocity (v₀) is determined from the slope of the linear portion of the curve.
Inhibitor Potency (IC₅₀): For inhibitor screening, plot the percentage of inhibition versus the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[23]
Assay Validation: To ensure the robustness and reliability of the assay, several validation parameters should be assessed:[24][25]
Z'-factor: This parameter is used to evaluate the quality of a high-throughput screening assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.
Linearity: The assay should be linear with respect to both enzyme concentration and time.
Specificity: The assay signal should be dependent on the presence of all reaction components (PEP, E4P, and DAHP synthase).
Conclusion: A Leap Forward in DAHP Synthase Research
The Quencher-Coupled Fluorogenic (QCF) DAHP Synthase Assay represents a significant advancement over traditional methods. Its high sensitivity, continuous format, and amenability to high-throughput screening make it an invaluable tool for the discovery of novel inhibitors targeting the shikimate pathway.[7][26] By providing a more efficient and robust platform for enzyme characterization and inhibitor screening, the QCF assay has the potential to accelerate the development of new herbicides and antimicrobial drugs.
References
Wikipedia. (n.d.). Shikimate pathway. Retrieved from [Link]
ACS Publications. (2020). High-Throughput Screening for the Discovery of Enzyme Inhibitors. Retrieved from [Link]
National Center for Biotechnology Information. (2021). The shikimate pathway: gateway to metabolic diversity. Retrieved from [Link]
Royal Society of Chemistry. (2021). The shikimate pathway: gateway to metabolic diversity. Retrieved from [Link]
Patsnap Synapse. (2023). How to Use Fluorescence Spectroscopy for Enzyme Activity Assays. Retrieved from [Link]
Alder BioInsights. (2022). The Shikimate Pathway. Retrieved from [Link]
ResearchGate. (2018). (PDF) Shikimate Pathway and Aromatic Amino Acid Biosynthesis. Retrieved from [Link]
ResearchGate. (2020). High-Throughput Screening For The Discovery Of Enzyme Inhibitors. Retrieved from [Link]
ImmunoChemistry Technologies. (n.d.). Fluorescent Enzymatic Assays. Retrieved from [Link]
Royal Society of Chemistry. (2011). High-throughput screening of enzyme inhibition using an inhibitor gradient generated in a microchannel. Retrieved from [Link]
National Center for Biotechnology Information. (2022). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. Retrieved from [Link]
University of Wyoming. (2012). Microplate Enzyme Assay Using Fluorescence. Retrieved from [Link]
ACS Publications. (2020). High-Throughput Screening for the Discovery of Enzyme Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]
PubMed. (1997). Sialic acid measurement by a modified Aminoff method: a time-saving reduction in 2-thiobarbituric acid concentration. Retrieved from [Link]
Garfield Library. (1980). Aminoff D. Methods for the quantitative estimation of N-acetylneuraminic acid and their application to hydrolysates of sialomucoids. Retrieved from [Link]
National Center for Biotechnology Information. (2009). Bacillus subtilis 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase revisited: resolution of two long-standing enigmas. Retrieved from [Link]
SciSpace. (1997). Sialic acid measurement by a modified Aminoff method: a time-saving reduction in 2-thiobarbituric acid concentration. Retrieved from [Link]
CentAUR. (2020). Assays for the identification and quantification of sialic acids: challenges, opportunities and future perspectives. Retrieved from [Link]
National Center for Biotechnology Information. (2012). Validating Identity, Mass Purity and Enzymatic Purity of Enzyme Preparations. Retrieved from [Link]
Ministry of Health, Labour and Welfare, Japan. (n.d.). Items to be included in the test report for validation of the enzyme activity determination method. Retrieved from [Link]
National Center for Biotechnology Information. (1961). Methods for the quantitative estimation of N-acetylneuraminic acid and their application to hydrolysates of sialomucoids. Retrieved from [Link]
ResearchGate. (2004). SCHEME 1. Proposed reaction mechanisms for DAHP synthase. Path A,.... Retrieved from [Link]
PubMed. (2024). Best Practices for Development and Validation of Enzymatic Activity Assays to Support Drug Development for Inborn Errors of Metabolism and Biomarker Assessment. Retrieved from [Link]
ScienceDirect. (1971). * Assay for 3-deoxy-d-arabino-heptulosonic acid 7-phosphate synthase*. Retrieved from [Link]
National Center for Biotechnology Information. (2013). A continuous spectrophotometric enzyme-coupled assay for deoxynucleoside triphosphate triphosphohydrolases. Retrieved from [Link]
PubMed Central. (2023). Arabidopsis 3‐Deoxy‐d‐Arabino‐Heptulosonate 7‐Phosphate (DAHP) Synthases of the Shikimate Pathway Display Both Manganese‐ and Cobalt‐Dependent Activities. Retrieved from [Link]
National Institutes of Health. (2023). The Levels of DAHP Synthase, the First Enzyme of the Shikimate Pathway, Are Related to Free Aromatic Amino Acids and Glutamine Content in Nicotiana plumbaginifolia Cell Cultures. Retrieved from [Link]
Wikipedia. (n.d.). DAHP synthase. Retrieved from [Link]
PubMed Central. (2023). Mechanistic investigation of a D to N mutation in DAHP synthase that dictates carbon flux into the shikimate pathway in yeast. Retrieved from [Link]
ResearchGate. (2023). Mechanistic investigation of a D to N mutation in DAHP synthase that dictates carbon flux into the shikimate pathway in yeast. Retrieved from [Link]
A Researcher's Guide to Comparing Antibody Cross-Reactivity Against Shikimate Pathway Enzymes
Introduction: The Critical Role of Antibody Specificity in Shikimate Pathway Research The shikimate pathway, a seven-enzyme metabolic route essential for the biosynthesis of aromatic amino acids, is a cornerstone of life...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Critical Role of Antibody Specificity in Shikimate Pathway Research
The shikimate pathway, a seven-enzyme metabolic route essential for the biosynthesis of aromatic amino acids, is a cornerstone of life for bacteria, fungi, plants, and apicomplexan parasites.[1][2] Its absence in mammals makes it an attractive target for the development of novel herbicides and antimicrobial agents.[1][2] Research in this field, from fundamental biochemistry to drug development, relies heavily on antibodies as tools for protein detection, quantification, and localization.
However, the utility of these antibodies is entirely dependent on their specificity. An antibody that cross-reacts with unintended targets can lead to erroneous data, confounding results and wasting valuable research time and resources. This guide addresses a significant challenge in the field: the scarcity of publicly available, direct comparative data on the cross-reactivity of commercial antibodies targeting shikimate pathway enzymes.[1]
Therefore, this document serves as an in-depth technical guide for researchers, scientists, and drug development professionals. It provides a comprehensive framework and detailed, field-proven protocols to empower you to independently validate, compare, and select the most specific antibodies for your research needs. We will delve into the molecular basis of cross-reactivity, provide step-by-step experimental workflows, and offer guidance on interpreting the resulting data.
Understanding the Molecular Basis of Cross-Reactivity
Cross-reactivity occurs when an antibody, raised against a specific antigen, also binds to other structurally similar antigens.[3] Within the shikimate pathway, this can be a particular concern due to the conserved nature of enzyme active sites and structural motifs across different species and even among different enzymes in the pathway.
Sequence Homology as a Predictive Tool
A primary indicator of potential cross-reactivity is high sequence homology between the immunogen sequence used to generate the antibody and other proteins.[4] Researchers can use tools like the National Center for Biotechnology Information's (NCBI) Basic Local Alignment Search Tool (BLAST) to compare the immunogen sequence (if provided by the manufacturer) against entire proteomes.[5][6] An alignment score of over 85% is often a strong indicator of potential cross-reactivity.[4]
Illustrative Example: Sequence Alignment of a Conserved Region in Shikimate Kinase
Consider a hypothetical antibody raised against a peptide from Arabidopsis thaliana Shikimate Kinase. A BLAST search might reveal high homology with the corresponding enzyme in Escherichia coli, suggesting potential cross-reactivity in experiments involving both plant and bacterial lysates.
Species
Enzyme
Sequence
% Identity
A. thaliana
Shikimate Kinase
...LVGLPGSGKSTIGRRLA...
100% (Immunogen)
E. coli
Shikimate Kinase
...LVGLPGSGKSTIGRRLA...
100%
M. tuberculosis
Shikimate Kinase
...LVGLPGSGKSTIGRRLA...
100%
Human
(No Homolog)
N/A
N/A
This hypothetical data underscores the need for empirical validation, as high sequence identity strongly predicts cross-reactivity between plant, bacterial, and fungal orthologs.
Figure 1: From sequence homology prediction to experimental validation.
An Experimental Framework for Antibody Comparison
A robust comparison of antibody specificity requires a multi-pronged approach. We recommend a three-pillar validation strategy:
Comparative Western Blotting: To assess specificity against a complex mixture of proteins.
Quantitative ELISA: To measure the degree of cross-reactivity against purified proteins.
Immunoprecipitation-Mass Spectrometry (IP-MS): For an unbiased, definitive identification of antibody targets and off-targets.
Figure 2: A three-pillar workflow for comprehensive antibody validation.
Protocol 1: Comparative Western Blotting for Specificity Screening
Objective: To visually assess an antibody's specificity by its ability to detect a single protein band of the correct molecular weight in complex cell or tissue lysates, and to confirm the absence of this band in knockout/knockdown control samples.[7][8][9][10]
Methodology
Lysate Preparation:
Prepare protein lysates from relevant sources, such as:
A knockout/knockdown cell line or mutant for the target enzyme (negative control).[8]
A human cell line (e.g., HEK293T) as a true negative control, since the shikimate pathway is absent in mammals.
Quantify protein concentration using a standard method (e.g., Bradford assay).
SDS-PAGE and Protein Transfer:
Load 20-30 µg of each protein lysate into the wells of a 10-12% SDS-polyacrylamide gel. Include a molecular weight marker.
Perform electrophoresis until adequate separation is achieved.
Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.
Immunoblotting:
Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST).
Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer. Test a range of dilutions as recommended by the manufacturer (e.g., 1:1,000 to 1:10,000). Incubate overnight at 4°C with gentle agitation.
Washing: Wash the membrane 3 times for 10 minutes each with TBST.
Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP) diluted in blocking buffer (e.g., 1:5,000) for 1 hour at room temperature.
Washing: Repeat the washing step.
Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a digital imager.
Data Interpretation and Comparison
An ideal antibody will show a single, strong band at the expected molecular weight in the positive control lysates and no band in the knockout and human cell line lysates. Multiple bands may indicate cross-reactivity with other proteins.
Table 1: Hypothetical Western Blot Comparison of Anti-EPSP Synthase Antibodies
Antibody
Source Organism
Expected MW
A. thaliana Lysate
E. coli Lysate
EPSPS KO Lysate
Human Lysate
Specificity Rating
Antibody A
Rabbit Polyclonal
~48 kDa
Single band at ~48 kDa
Single band at ~46 kDa
No band
No band
Excellent
Antibody B
Mouse Monoclonal
~48 kDa
Band at ~48 kDa, faint band at ~70 kDa
Band at ~46 kDa
Faint band at ~70 kDa
Faint band at ~70 kDa
Poor (Off-target binding)
Antibody C
Rabbit Monoclonal
~48 kDa
Single band at ~48 kDa
No band
No band
No band
Good (Specific to plant isoform)
Protocol 2: Quantitative ELISA for Cross-Reactivity Assessment
Objective: To quantitatively determine the percentage of cross-reactivity of an antibody against a panel of purified shikimate pathway enzymes. A competitive ELISA format is ideal for this purpose.[11][12]
Methodology
Antigen Coating: Coat the wells of a 96-well microplate with 100 µL of the purified target antigen (e.g., 1 µg/mL of purified EPSP synthase) in coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.
Washing & Blocking:
Wash the plate 3 times with wash buffer (PBST: PBS with 0.05% Tween-20).
Block the wells with 200 µL of blocking buffer (e.g., 1% BSA in PBST) for 2 hours at room temperature.
Competitive Reaction:
In separate tubes, pre-incubate a constant, limiting concentration of the primary antibody with serial dilutions of:
Incubate these mixtures for 1-2 hours at room temperature.
Incubation in Plate:
Wash the coated plate 3 times with PBST.
Add 100 µL of the pre-incubated antibody/antigen mixtures to the wells.
Incubate for 1-2 hours at room temperature.
Detection:
Wash the plate 5 times with PBST.
Add 100 µL of diluted HRP-conjugated secondary antibody to each well and incubate for 1 hour.
Wash the plate 5 times with PBST.
Add 100 µL of TMB substrate solution and incubate in the dark for 15-30 minutes.
Stop the reaction by adding 50 µL of stop solution (e.g., 2N H₂SO₄).
Data Analysis:
Read the absorbance at 450 nm.
Calculate the concentration of each antigen required to cause 50% inhibition of antibody binding (IC50).
Calculate the percent cross-reactivity using the formula:
% Cross-Reactivity = (IC50 of Target Antigen / IC50 of Test Antigen) * 100
Data Interpretation and Comparison
A lower percentage of cross-reactivity indicates higher specificity.
Table 2: Hypothetical ELISA Cross-Reactivity Data for Antibody A (Anti-EPSP Synthase)
Competing Antigen
IC50 (ng/mL)
% Cross-Reactivity
EPSP Synthase (Target)
100
100%
Chorismate Mutase
> 10,000
< 1%
Shikimate Dehydrogenase
> 10,000
< 1%
BSA (Negative Control)
Not detectable
0%
Protocol 3: IP-MS for Unbiased Specificity Profiling
Objective: To definitively identify the protein(s) that an antibody binds to within a complex native lysate. This method provides the highest level of confidence in antibody specificity.[13][14]
Figure 3: Experimental workflow for Immunoprecipitation-Mass Spectrometry (IP-MS).
Methodology
Immunoprecipitation (IP):
Start with a sufficient amount of native protein lysate (e.g., 1-2 mg) to ensure detection of low-abundance interactors.
Pre-clear the lysate with Protein A/G magnetic beads to reduce non-specific binding.
Incubate the pre-cleared lysate with the antibody of interest (e.g., 2-5 µg) for 2-4 hours or overnight at 4°C on a rotator.
Add fresh Protein A/G magnetic beads and incubate for another 1-2 hours to capture the antibody-antigen complexes.
Wash the beads extensively (e.g., 4-5 times) with a cold IP lysis buffer to remove non-specifically bound proteins.
Elution and Sample Preparation for MS:
Elute the bound proteins from the beads using a low-pH elution buffer or by boiling in SDS-PAGE sample buffer.
Perform an in-solution or in-gel trypsin digest to break down the proteins into peptides.
LC-MS/MS Analysis:
Analyze the resulting peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Bioinformatic Analysis:
Search the acquired MS/MS spectra against a relevant protein database (e.g., UniProt for A. thaliana or E. coli).
Identify proteins based on the detected peptides. The primary target should be identified with high confidence (numerous unique peptides and high sequence coverage).
Data Interpretation and Comparison
The ideal antibody will predominantly pull down the intended target protein. The presence of other proteins with significant peptide counts may indicate off-target binding. Compare the results to a control IP performed with a non-specific IgG of the same isotype.
Table 3: Hypothetical IP-MS Results for Anti-EPSP Synthase Antibodies
Antibody
Primary Target Identified
Peptide Count (Target)
Significant Off-Target Hits (Peptide Count > 5)
Specificity Confidence
Antibody A
EPSP Synthase
25
None
High
Antibody B
EPSP Synthase
18
Shikimate Dehydrogenase (8), Heat Shock Protein 70 (12)
Low
Synthesis and Recommendations
Selecting a high-quality antibody for shikimate pathway research is a critical, yet often overlooked, step for ensuring experimental success. No single validation method is foolproof; a combination of the three pillars described in this guide provides the most comprehensive assessment of antibody performance.
Start with Western Blotting as a cost-effective initial screen to eliminate poorly performing antibodies.
Use Quantitative ELISA to confirm specificity and quantify the degree of cross-reactivity against closely related, purified enzymes.
Employ IP-MS for the most rigorous and unbiased confirmation of an antibody's binding partners in a native cellular context.
By systematically applying this framework, researchers can move beyond reliance on manufacturer-provided data and make informed, evidence-based decisions. This investment in thorough, in-house validation will ultimately lead to more reproducible, reliable, and impactful scientific discoveries in the vital field of shikimate pathway research.
References
Bordeaux, J., et al. (2010). Antibody validation. Biotechniques, 48(3), 197–209. Available at: [Link]
National Center for Biotechnology Information. (n.d.). BLAST: Basic Local Alignment Search Tool. Retrieved January 3, 2026, from [Link]
Cording, D., et al. (2019). Antibody validation for Western blot: By the user, for the user. Journal of Biological Chemistry, 294(31), 11753-11757. Available at: [Link]
ELISA kit. (n.d.). Antibody Cross Reactivity And How To Avoid It?. Retrieved January 3, 2026, from [Link]
Science Buddies. (2021, October 1). How to Use BLAST for Finding and Aligning DNA or Protein Sequences. YouTube. Available at: [Link]
Begum, A., et al. (2019). Antibody validation for Western blot. EuroMAbNet. Available at: [Link]
Bio-Rad. (n.d.). IP-MS Validated Antibodies. Retrieved January 3, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). COBALT: Multiple Alignment Tool. Retrieved January 3, 2026, from [Link]
Thermo Fisher Scientific. (n.d.). Antibody Validation by Immunoprecipitation Followed by Mass Spectrometry Analysis. Retrieved January 3, 2026, from [Link]
UniProt Consortium. (n.d.). UniProt. Retrieved January 3, 2026, from [Link]
SeraCare. (n.d.). Technical Guide for ELISA. Retrieved January 3, 2026, from [Link]
Macholl, S., et al. (2019). An Evolutionary Conservation and Druggability Analysis of Enzymes Belonging to the Bacterial Shikimate Pathway. Molecules, 24(21), 3848. Available at: [Link]
Bentley, R. (1990). The shikimate pathway--a metabolic tree with many branches. Critical Reviews in Biochemistry and Molecular Biology, 25(5), 307-384.
Hermann, K. M. (1995). The shikimate pathway: early steps in the biosynthesis of aromatic compounds. The Plant Cell, 7(7), 907–919.
Herrmann, K. M., & Weaver, L. M. (1999). The Shikimate Pathway. Annual Review of Plant Physiology and Plant Molecular Biology, 50, 473-503.
Coggins, J. R., et al. (1987). The shikimate pathway as a target for herbicides. Biochemical Society Transactions, 15(4), 586-589.
Agrisera. (n.d.). Agrisera antibodies. Retrieved January 3, 2026, from [Link]
Agrisera. (2023, December 4). Plant and algal research. Retrieved January 3, 2026, from [Link]
NSJ Bioreagents. (n.d.). Alkyl-DHAP synthase Antibody / AGPS (RQ7215). Retrieved January 3, 2026, from [Link]
Agrisera. (n.d.). Secondary antibody guide. Retrieved January 3, 2026, from [Link]
Boster Bio. (n.d.). Antibody Cross-Reactivity: How to Assess & Predict Binding. Retrieved January 3, 2026, from [Link]
Schönauer, M. S., et al. (2023). Multi-Enzyme Synergy and Allosteric Regulation in the Shikimate Pathway: Biocatalytic Platforms for Industrial Applications. International Journal of Molecular Sciences, 24(23), 16909. Available at: [Link]
Dias, M. V. B., et al. (2011). Mycobacterium tuberculosis Shikimate Pathway Enzymes as Targets for the Rational Design of Anti-Tuberculosis Drugs. Current Pharmaceutical Design, 17(27), 2972–2981. Available at: [Link]
Spaleck, J. C., & Eger, E. (2014). Investigation of potential inhibitors of chorismate-utilizing enzymes. Archiv der Pharmazie, 347(2), 85-96. Available at: [Link]
Dias, M. V. B., et al. (2011). Mycobacterium tuberculosis Shikimate Pathway Enzymes as Targets for the Rational Design of Anti-Tuberculosis Drugs. Current Pharmaceutical Design, 17(27), 2972–2981. Available at: [Link]
Maeda, H., et al. (2021). The entry reaction of the plant shikimate pathway is subjected to highly complex metabolite-mediated regulation. The Plant Cell, 33(10), 3242-3261. Available at: [Link]
Agrisera. (2021, July 14). Antibodies for research. Retrieved January 3, 2026, from [Link]
Bornemann, S., et al. (2005). Mechanistic and inhibition studies of chorismate-utilizing enzymes. Biochemical Society Transactions, 33(4), 765-769. Available at: [Link]
Pan, L. Y., et al. (2014). Proposed mechanism of off-target toxicity for antibody-drug conjugates driven by mannose receptor uptake. Molecular Pharmaceutics, 11(11), 4068-4076. Available at: [Link]
A Comparative Analysis of Shikimate Pathway Regulation Across Biological Kingdoms: A Guide for Researchers and Drug Development Professionals
Introduction The shikimate pathway stands as a central metabolic route for the biosynthesis of aromatic amino acids—phenylalanine, tyrosine, and tryptophan—in a vast array of organisms, including bacteria, archaea, fungi...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
The shikimate pathway stands as a central metabolic route for the biosynthesis of aromatic amino acids—phenylalanine, tyrosine, and tryptophan—in a vast array of organisms, including bacteria, archaea, fungi, plants, and apicomplexan parasites.[1][2] This seven-step enzymatic cascade is conspicuously absent in animals, rendering it an attractive target for the development of herbicides and antimicrobial agents.[1][3] The pathway funnels a significant portion of fixed carbon, in some plants exceeding 30%, into the production of not only these essential protein building blocks but also a plethora of secondary metabolites vital for growth, development, and defense. The regulation of this critical pathway is finely tuned to meet the diverse metabolic demands of different organisms, reflecting a fascinating evolutionary divergence in control strategies. Understanding these regulatory nuances is paramount for researchers aiming to manipulate this pathway for biotechnological applications or to develop novel inhibitors for therapeutic or agricultural purposes.
This guide provides a comparative analysis of the regulatory mechanisms governing the shikimate pathway across different biological kingdoms. We will delve into the key control points, the allosteric regulation of enzymes, transcriptional control, and the unique structural organization of pathway components in each group of organisms. Furthermore, we will provide detailed experimental protocols for studying these regulatory phenomena, offering field-proven insights to guide your research.
The Core Pathway: A Universal Blueprint
The shikimate pathway begins with the condensation of phosphoenolpyruvate (PEP) from glycolysis and erythrose-4-phosphate (E4P) from the pentose phosphate pathway, culminating in the synthesis of chorismate.[4] Chorismate is the final common precursor for the three aromatic amino acids and a branching point for numerous other metabolic pathways.[4][5] The seven core enzymatic steps are catalyzed by:
While the core chemical transformations are conserved, the regulation of flux through this pathway exhibits remarkable diversity.
Visualizing the Shikimate Pathway
Caption: A simplified overview of the seven-step shikimate pathway.
I. Regulation in Bacteria: A Paradigm of Feedback Inhibition and Transcriptional Control
Bacterial regulation of the shikimate pathway is a well-studied model, characterized by elegant feedback inhibition loops and sophisticated transcriptional control mechanisms.
Allosteric Regulation: The Role of DAHP Synthase Isoenzymes
The primary control point for carbon entry into the pathway is the first enzyme, DAHP synthase.[6] Many bacteria, such as Escherichia coli, possess multiple isoenzymes of DAHP synthase, each allosterically inhibited by one of the three aromatic amino acids.[7]
AroG: Predominantly inhibited by phenylalanine.
AroF: Primarily inhibited by tyrosine.
AroH: Mainly inhibited by tryptophan.
This multi-layered feedback inhibition allows the cell to independently sense and respond to the cellular levels of each aromatic amino acid, fine-tuning the carbon flux into the pathway accordingly. The allosteric binding of the amino acid effector to a site distinct from the active site induces a conformational change that reduces the enzyme's catalytic efficiency.[8]
Transcriptional Regulation: The TyrR and TrpR Regulons
In addition to allosteric control, the expression of the aro genes encoding the shikimate pathway enzymes is tightly regulated at the transcriptional level in many bacteria.[9] In E. coli, two major transcriptional regulators, TyrR and TrpR, play pivotal roles:
TyrR: This regulator can act as both a repressor and an activator, responding to the levels of tyrosine and phenylalanine to control the expression of aroF and aroG, among other genes.[9]
TrpR: The tryptophan repressor, in the presence of its corepressor tryptophan, binds to the operator regions of the trp operon and the aroH gene, repressing their transcription.[9]
This dual-level control ensures a rapid response to fluctuating amino acid levels through allosteric inhibition and a more sustained adaptation through changes in gene expression.
Caption: Regulation of the bacterial shikimate pathway.
II. Archaeal Regulation: An Emerging Picture of Diversity
Our understanding of shikimate pathway regulation in archaea is still developing, but current evidence points to a more diverse and less conserved regulatory landscape compared to bacteria.
Feedback Inhibition: A Seemingly Absent or Altered Mechanism
Intriguingly, studies on the DAHP synthase from the hyperthermophilic crenarchaeon Aeropyrum pernix have shown that it is not subject to feedback inhibition by aromatic amino acids. This suggests that at least some archaea may lack this primary regulatory mechanism found in bacteria. Research on the halophilic methanogen Methanohalophilus mahii revealed that while its prephenate dehydrogenase is sensitive to feedback inhibition by tyrosine, its chorismate mutase is insensitive to allosteric control.[10] This mosaic of regulated and unregulated enzymes suggests that different archaeal lineages may have evolved distinct strategies for controlling pathway flux.
Transcriptional Control: A Blend of Bacterial and Eukaryotic Features
Archaeal transcription machinery shares features with both bacteria and eukaryotes.[11] While specific regulators of the shikimate pathway analogous to TyrR and TrpR have not been extensively characterized across all archaea, studies in methanogens have identified bacterial-like repressors and operator sites involved in regulating gene expression in response to nutrient availability.[12] It is plausible that transcriptional control plays a more dominant role in regulating the shikimate pathway in archaea that lack feedback inhibition mechanisms.
III. Fungi: The AROM Complex and Coordinated Regulation
Fungi, including the well-studied Saccharomyces cerevisiae, exhibit a unique organizational and regulatory strategy for the shikimate pathway.
The AROM Complex: A Pentafunctional Enzyme
A hallmark of the fungal shikimate pathway is the AROM complex, a large, pentafunctional polypeptide that catalyzes steps two through six of the pathway (from DHQ synthase to EPSP synthase).[4][5] This gene fusion event is thought to enhance catalytic efficiency through substrate channeling, where the product of one enzymatic reaction is directly passed to the active site of the next enzyme in the complex, minimizing the diffusion of intermediates.
Allosteric Regulation and Transcriptional Control
Similar to bacteria, the fungal DAHP synthase is a key regulatory point. S. cerevisiae possesses two isoenzymes of DAHP synthase:
Aro3p: Feedback inhibited by phenylalanine.
Aro4p: Feedback inhibited by tyrosine.
The expression of the ARO genes is also subject to a general amino acid control system, which upregulates their transcription in response to amino acid starvation.[13] Furthermore, the activity of chorismate mutase, the branch point enzyme leading to phenylalanine and tyrosine synthesis, is allosterically regulated, being activated by tryptophan and inhibited by tyrosine.[14]
Caption: Regulation of the fungal shikimate pathway featuring the AROM complex.
IV. Plants: A Complex Web of Regulation for Primary and Secondary Metabolism
The regulation of the shikimate pathway in plants is particularly intricate, reflecting its dual role in providing precursors for both essential amino acids and a vast array of secondary metabolites, such as lignin, flavonoids, and alkaloids.
DAHP Synthase: A Family of Differentially Regulated Isoforms
Plants possess a small family of DAHP synthase isoforms that are differentially regulated by a variety of mechanisms.[15] Unlike the clear-cut feedback inhibition by aromatic amino acids seen in bacteria, the regulation of plant DAHP synthases is more complex and appears to be isoform-specific.[15] Some isoforms are sensitive to feedback inhibition by arogenate, a downstream intermediate, while others are regulated by transcriptional and post-transcriptional mechanisms in response to environmental cues such as wounding, pathogen attack, and nutrient availability.
Transcriptional Regulation: A Key Control Hub
Transcriptional regulation is a major control point for the shikimate pathway in plants.[3] The expression of genes encoding pathway enzymes is induced by various stresses, including UV radiation, pathogen infection, and herbicide treatment. This transcriptional upregulation is crucial for providing the necessary precursors for the synthesis of defense compounds and other secondary metabolites.
Subcellular Localization: The Plastid Connection
In plants, the entire shikimate pathway is localized within the plastids.[3] This compartmentalization separates the pathway from other metabolic processes in the cytoplasm and allows for dedicated regulation of precursor supply and product export.
Caption: Regulation of the plant shikimate pathway, highlighting transcriptional control.
V. Apicomplexan Parasites: A Chimeric Pathway and a Prime Drug Target
Apicomplexan parasites, including the causative agents of malaria (Plasmodium falciparum) and toxoplasmosis (Toxoplasma gondii), possess a functional shikimate pathway that is essential for their survival. The absence of this pathway in their animal hosts makes it an excellent target for antimicrobial drug development.
A Hybrid Pathway: A Mix of Bacterial and Fungal Features
The organization of the shikimate pathway in apicomplexans appears to be a hybrid of bacterial and fungal systems. Some species, like Toxoplasma gondii, possess a large, multifunctional AROM-like protein, similar to fungi.[4] In contrast, Plasmodium falciparum has separate, monofunctional enzymes, more akin to the bacterial arrangement. This diversity within the phylum has important implications for the development of broad-spectrum inhibitors.
Regulation: An Area of Active Research
The specific regulatory mechanisms of the apicomplexan shikimate pathway are still under active investigation. However, the essentiality of the pathway for parasite viability has been demonstrated, and inhibitors of the pathway, such as the herbicide glyphosate, have been shown to be effective at controlling parasite growth. Further elucidation of the regulatory control points in the apicomplexan pathway will be crucial for the rational design of novel and specific antiparasitic drugs.
Comparative Summary of Shikimate Pathway Regulation
Feature
Bacteria (e.g., E. coli)
Archaea
Fungi (e.g., S. cerevisiae)
Plants (e.g., Arabidopsis)
Apicomplexan Parasites
Primary Regulation of DAHP Synthase
Feedback inhibition by Phe, Tyr, Trp
Varied; some lack feedback inhibition
Feedback inhibition by Phe, Tyr
Complex; isoform-specific, transcriptional
Under investigation
Key Regulatory Enzymes
DAHP synthase
DAHP synthase, Prephenate dehydrogenase
DAHP synthase, Chorismate mutase
DAHP synthase, Shikimate kinase
Under investigation
Enzyme Organization
Monofunctional enzymes
Monofunctional enzymes
Pentafunctional AROM complex (steps 2-6)
Bifunctional DHQ/SDH, others monofunctional
Varied; monofunctional or AROM-like complex
Transcriptional Control
Well-defined (TyrR, TrpR regulons)
Present, but less characterized
General amino acid control
Major regulatory mechanism; stress-responsive
Likely present, but details are emerging
Subcellular Localization
Cytoplasm
Cytoplasm
Cytoplasm
Plastids
Apicoplast (in some species)
Experimental Protocols for Studying Shikimate Pathway Regulation
To provide practical guidance for researchers, we have compiled detailed protocols for key experiments used to investigate the regulation of the shikimate pathway.
DAHP Synthase Activity Assay and Feedback Inhibition Analysis
This spectrophotometric assay measures the activity of DAHP synthase by quantifying the formation of DAHP.
Protocol:
Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing:
100 mM Potassium phosphate buffer (pH 7.0)
1 mM Phosphoenolpyruvate (PEP)
1 mM Erythrose-4-phosphate (E4P)
(For inhibition assays) Varying concentrations of L-phenylalanine, L-tyrosine, or L-tryptophan (e.g., 0-1 mM)
Enzyme Preparation: Prepare a crude cell extract or purified DAHP synthase enzyme solution in a suitable buffer.
Initiation of Reaction: Add a known amount of the enzyme preparation to the reaction mixture to a final volume of 100 µL.
Incubation: Incubate the reaction at 37°C for a defined period (e.g., 15-30 minutes).
Termination of Reaction: Stop the reaction by adding 100 µL of 10% (w/v) trichloroacetic acid.
Quantification of DAHP:
Add 200 µL of 0.2 M sodium periodate in 9 M phosphoric acid and incubate at 37°C for 30 minutes.
Add 200 µL of 0.5 M sodium arsenite in 0.5 M sodium sulfate and 0.1 N H₂SO₄ and mix until the yellow color disappears.
Add 800 µL of 0.04 M thiobarbituric acid (pH 9.0) and heat at 100°C for 15 minutes.
Cool the samples and measure the absorbance at 549 nm.
Data Analysis: Calculate the specific activity of the enzyme and determine the IC₅₀ or Kᵢ values for the inhibitors.
Gene Expression Analysis by Quantitative Real-Time PCR (qPCR)
This protocol allows for the quantification of the expression levels of genes encoding shikimate pathway enzymes.
Protocol:
RNA Extraction: Isolate total RNA from your organism of interest grown under different experimental conditions using a suitable RNA extraction kit or Trizol reagent.
DNase Treatment: Treat the RNA samples with DNase I to remove any contaminating genomic DNA.
cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.
qPCR Primer Design: Design and validate primers specific for your target genes (e.g., aroG, aroF, aroH) and a suitable reference gene.
qPCR Reaction Setup: Prepare a qPCR reaction mixture containing:
SYBR Green qPCR Master Mix
Forward and reverse primers
cDNA template
qPCR Amplification: Perform the qPCR reaction in a real-time PCR instrument using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).
Data Analysis: Determine the cycle threshold (Ct) values for your target and reference genes. Calculate the relative gene expression using the ΔΔCt method or an absolute quantification method with a standard curve.
Metabolic Flux Analysis using ¹³C-Labeling
This advanced technique allows for the quantitative measurement of carbon flow through the shikimate pathway.
Protocol:
Cell Culture and Labeling: Grow your organism in a defined minimal medium with a ¹³C-labeled carbon source (e.g., [U-¹³C₆]glucose).
Metabolite Extraction: Quench metabolism rapidly and extract intracellular metabolites.
Derivatization: Derivatize the amino acids in the protein hydrolysate to make them volatile for gas chromatography-mass spectrometry (GC-MS) analysis.
GC-MS Analysis: Analyze the derivatized amino acids by GC-MS to determine the mass isotopomer distribution of the aromatic amino acids.
Data Analysis and Flux Calculation: Use specialized software to correct for the natural abundance of isotopes and calculate the metabolic fluxes through the shikimate pathway based on the labeling patterns.
Conclusion and Future Directions
The regulation of the shikimate pathway is a testament to the evolutionary adaptability of metabolic networks. From the elegant feedback inhibition loops in bacteria to the complex transcriptional and post-translational controls in plants, each kingdom has devised unique strategies to manage the flow of carbon into this essential pathway. For researchers in drug development, the diversity of these regulatory mechanisms offers a wealth of potential targets for the design of novel, organism-specific inhibitors. The absence of the shikimate pathway in animals provides a built-in selectivity that is highly desirable for antimicrobial and herbicidal agents.
Future research will undoubtedly uncover even greater complexity in the regulation of this pathway, particularly in less-studied organisms like archaea and apicomplexan parasites. The continued development of systems biology approaches, including metabolomics, proteomics, and metabolic flux analysis, will be instrumental in unraveling these intricate regulatory networks. By integrating this multi-omics data with structural and biochemical studies, we can build a more complete picture of how the shikimate pathway is controlled and how we can effectively manipulate it for the benefit of human health and agriculture.
References
Herrmann, K. M. (1995). The Shikimate Pathway: Early Steps in the Biosynthesis of Aromatic Compounds. The Plant Cell, 7(7), 907–919.
Bentley, R. (1990). The shikimate pathway--a metabolic tree with many branches. Critical Reviews in Biochemistry and Molecular Biology, 25(5), 307-384.
Schmid, J., & Amrhein, N. (1995). Molecular organization of the shikimate pathway in higher plants. Phytochemistry, 39(4), 737-749.
Herrmann, K. M., & Weaver, L. M. (1999). The Shikimate Pathway. Annual Review of Plant Physiology and Plant Molecular Biology, 50, 473-503.
Tzin, V., & Galili, G. (2010). The Biosynthetic Pathways for Shikimate and Aromatic Amino Acids in Arabidopsis thaliana. The Arabidopsis Book, 8, e0132.
Richards, T. A., & Cavalier-Smith, T. (2005). Myosin domain evolution and the primary divergence of eukaryotes.
Verasztó, B., et al. (2020). Architecture and functional dynamics of the pentafunctional AROM complex. Nature Chemical Biology, 16(11), 1226-1233.
The shikimate pathway: gateway to metabolic diversity. (2023).
Light, S. H., & Anderson, K. S. (2013). The diversity of allosteric controls at the gateway to aromatic amino acid biosynthesis. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1834(8), 1409-1416.
Shikimate pathway. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link]
DAHP synthase. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link]
Pittard, A. J. (1996). Biosynthesis of the Aromatic Amino Acids. In F. C. Neidhardt (Ed.), Escherichia coli and Salmonella: Cellular and Molecular Biology (2nd ed., Vol. 1, pp. 458-484). ASM Press.
Braus, G. H. (1991). Aromatic amino acid biosynthesis in the yeast Saccharomyces cerevisiae: a model system for the regulation of a eukaryotic biosynthetic pathway. Microbiological Reviews, 55(3), 349-370.
Roberts, F., et al. (2002). The shikimate pathway and its branches in apicomplexan parasites. The Journal of Infectious Diseases, 185(Supplement_1), S25-S34.
Aromatic amino acid biosynthesis in the yeast Saccharomyces cerevisiae: a model system for the regulation of a eukaryotic biosynthetic pathway. (1991). Microbiological Reviews, 55(3), 349-370.
Increased Glyphosate-Induced Gene Expression in the Shikimate Pathway Is Abolished in the Presence of Aromatic Amino Acids and Mimicked by Shikimate. (2020). Frontiers in Plant Science, 11, 553.
Macheroux, P., Schmid, J., Amrhein, N., & Schaller, A. (1999).
Protein engineering for feedback resistance in 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase. (2022). Applied Microbiology and Biotechnology, 106(19-20), 6435-6447.
DAHP synthase. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link]
Nayak, D. D., & Metcalf, W. W. (2017). Transcriptional regulation of methanogenic metabolism in archaea. Current Opinion in Microbiology, 38, 126-133.
Molecular basis for feedback inhibition of tyrosine-regulated 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase from Escherichia coli. (2018). Journal of Biological Chemistry, 293(29), 11294-11303.
Molecular basis for feedback inhibition of tyrosine-regulated 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase from Escherichia coli. (2018). The Journal of Biological Chemistry, 293(29), 11294–11303.
The Biosynthetic Pathways for Shikimate and Aromatic Amino Acids in Arabidopsis thaliana. (2010). The Arabidopsis Book, 8, e0132.
The entry reaction of the plant shikimate pathway is subjected to highly complex metabolite-mediated regulation. (2021). The Plant Cell, 33(3), 671-696.
Architecture and functional dynamics of the pentafunctional AROM complex. (2020). Nature Chemical Biology, 16(11), 1226–1233.
Regulation of the Shikimate Pathway of Carrot Cells in Suspension Culture. (1985). Plant Physiology, 77(4), 798-802.
Evolution of early eukaryotic cells: genomes, proteomes, and compartments. (2003). Photosynthesis Research, 76(1-3), 93-104.
Clues from a halophilic methanogen about aromatic amino acid biosynthesis in archaebacteria. (1996). FEMS Microbiology Letters, 138(2-3), 161-166.
Complex Life Started Nearly a Billion Years Earlier Than We Thought. (2025). SciTechDaily.
Evolution of early eukaryotic cells: genomes, proteomes, and compartments. (2003). Photosynthesis Research, 76(1-3), 93–104.
Regulation of the Shikimate Pathway of Carrot Cells in Suspension Culture. (1985). Plant Physiology, 77(4), 798–802.
Increased Glyphosate-Induced Gene Expression in the Shikimate Pathway Is Abolished in the Presence of Aromatic Amino Acids and Mimicked by Shikimate. (2020). Frontiers in Plant Science, 11, 553.
The shikimate pathway and its branches in apicomplexan parasites. (2002). The Journal of Infectious Diseases, 185(Supplement_1), S25–S34.
Transcriptional regulation of methanogenic metabolism in archaea. (2021). Current Opinion in Microbiology, 60, 8-15.
Comparative Analysis of Apicomplexa and Genomic Diversity in Eukaryotes. (2004). Genome Research, 14(1), 1-15.
Transcriptional regulation in Archaea: In vivo demonstration of a repressor binding site in a methanogen. (1997). Proceedings of the National Academy of Sciences, 94(24), 12908-12913.
Metabolic Engineering of the Shikimate Pathway for Production of Aromatics and Derived Compounds—Present and Future Strain Construction Str
The shikimate pathway: gateway to metabolic diversity. (2023).
A Senior Application Scientist's Guide to Mass Spectrometry for Confirming the Identity of Enzymatic Products
In the landscape of drug discovery and biochemical research, the unambiguous identification of enzymatic reaction products is paramount. While traditional methods like chromatography and spectroscopy provide valuable dat...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of drug discovery and biochemical research, the unambiguous identification of enzymatic reaction products is paramount. While traditional methods like chromatography and spectroscopy provide valuable data, mass spectrometry (MS) has emerged as the gold standard for its unparalleled sensitivity, selectivity, and specificity. This guide provides an in-depth comparison of mass spectrometry-based approaches for the definitive confirmation of enzymatic products, grounded in experimental data and field-proven insights.
The Imperative for Unambiguous Product Identification
Core Principles of Mass Spectrometry in Enzymology
A mass spectrometer measures the m/z of ions to determine their mass. The process can be broken down into three fundamental stages: ionization, mass analysis, and detection. The choice of ionization source and mass analyzer is critical and depends on the nature of the analyte and the goals of the experiment.
Ionization Techniques: Getting Your Product into the Gas Phase
For enzymatic products, which are often polar and non-volatile, "soft" ionization techniques are essential to prevent degradation during the ionization process. The two most common techniques are Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).
Electrospray Ionization (ESI): ESI is ideally suited for analyzing polar molecules directly from a liquid solution. It generates multiply charged ions, which allows for the analysis of high-mass molecules on instruments with a limited m/z range. ESI is readily coupled with liquid chromatography (LC), enabling the separation of the enzymatic product from other reaction components before it enters the mass spectrometer. This LC-MS workflow is a powerhouse for quantitative and qualitative analysis in complex biological matrices.
Matrix-Assisted Laser Desorption/Ionization (MALDI): In MALDI, the analyte is co-crystallized with a matrix that absorbs laser energy. A pulsed laser desorbs and ionizes the analyte, typically generating singly charged ions. MALDI is known for its high throughput and tolerance to buffers and salts, making it a valuable tool for screening large numbers of enzymatic reactions.
Mass Analyzers: Separating Ions by Mass
Once ionized, the product ions are separated by a mass analyzer. The choice of analyzer dictates the resolution, mass accuracy, and speed of the analysis.
Quadrupole Analyzers: These are robust and relatively inexpensive mass filters. They offer low resolution but are excellent for quantitative studies when operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes. Triple quadrupole (QqQ) instruments are the gold standard for targeted quantification due to their exceptional sensitivity and selectivity.
Time-of-Flight (TOF) Analyzers: TOF analyzers measure the time it takes for an ion to travel a fixed distance. They boast high resolution, excellent mass accuracy, and a theoretically unlimited mass range. This makes them ideal for accurately determining the elemental composition of an unknown product.
Orbitrap Analyzers: The Orbitrap is a high-resolution mass analyzer that traps ions in an orbital motion. It provides exceptional mass accuracy (often sub-ppm) and resolution, enabling the confident identification of unknown products and the resolution of isotopic fine structures.
Comparative Analysis of MS Workflows for Enzymatic Product Confirmation
The selection of an appropriate MS workflow is contingent on the specific research question. Here, we compare the most common workflows, highlighting their strengths and weaknesses with supporting data.
Workflow 1: Direct Infusion Analysis
In its simplest form, the reaction mixture is directly infused into the mass spectrometer. This approach is rapid and consumes minimal sample.
Experimental Protocol: Direct Infusion ESI-MS
Reaction Quenching: Terminate the enzymatic reaction at a specific time point, often by adding an organic solvent like acetonitrile or a strong acid like formic acid.
Sample Dilution: Dilute the quenched reaction mixture in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration appropriate for the mass spectrometer.
Direct Infusion: Introduce the diluted sample into the ESI source at a constant flow rate using a syringe pump.
Data Acquisition: Acquire mass spectra over the expected m/z range of the substrate and product.
Diagram: Direct Infusion MS Workflow
Caption: Workflow for direct infusion mass spectrometry analysis.
Performance Comparison:
Feature
Direct Infusion ESI-QTOF
Direct Infusion ESI-Orbitrap
Speed
High
High
Sensitivity
Moderate
High
Mass Accuracy
< 5 ppm
< 1 ppm
Quantitative
Semi-quantitative
Semi-quantitative
Limitations
Ion suppression from matrix
Ion suppression from matrix
Workflow 2: LC-MS for Enhanced Specificity
Coupling liquid chromatography to the mass spectrometer provides an extra dimension of separation, which is crucial for complex reaction mixtures.
Experimental Protocol: LC-MS Analysis
Reaction Quenching & Preparation: As with direct infusion, quench the reaction and dilute the sample. Centrifugation to remove precipitated protein is often necessary.
Chromatographic Separation: Inject the sample onto an LC column (e.g., a C18 column for reverse-phase separation). Elute the analytes using a gradient of increasing organic solvent.
MS Detection: The eluent from the LC column is directed into the ESI source of the mass spectrometer.
Data Acquisition: Acquire data in a full-scan mode to detect all ions or in a targeted SIM/MRM mode for specific analytes.
Diagram: LC-MS Workflow
Caption: Workflow for LC-MS analysis of enzymatic products.
Performance Comparison:
Feature
LC-QqQ
LC-QTOF
LC-Orbitrap
Speed
Moderate
Moderate
Moderate
Sensitivity
Very High (MRM)
High
Very High
Mass Accuracy
Low
< 5 ppm
< 1 ppm
Quantitative
Excellent
Good
Excellent
Limitations
Low resolution
Higher cost
Workflow 3: Tandem Mass Spectrometry (MS/MS) for Structural Confirmation
For de novo product identification, tandem mass spectrometry is indispensable. In an MS/MS experiment, a precursor ion (the product) is selected, fragmented, and the resulting fragment ions are mass analyzed. The fragmentation pattern provides a structural fingerprint of the molecule.
Experimental Protocol: LC-MS/MS Analysis
LC Separation: Separate the reaction components as described in the LC-MS workflow.
Precursor Ion Selection: In the first stage of mass analysis (MS1), the m/z of the suspected product is isolated.
Collision-Induced Dissociation (CID): The selected precursor ions are fragmented by collision with an inert gas (e.g., nitrogen or argon).
Fragment Ion Analysis: The resulting fragment ions are mass analyzed in the second stage of mass analysis (MS2).
Diagram: Tandem MS (MS/MS) Logic
Caption: Conceptual diagram of a tandem MS experiment.
Case Study: Confirming the Product of a Kinase Reaction
Objective: To confirm the phosphorylation of a peptide substrate by a protein kinase.
Methodology: An LC-MS/MS experiment was performed on an LC-Orbitrap system. The reaction mixture was separated on a C18 column. The mass spectrometer was operated in a data-dependent acquisition (DDA) mode, where the most intense ions in each full scan were automatically selected for MS/MS.
Results:
Analyte
Expected m/z (monoisotopic)
Observed m/z
Mass Error (ppm)
Substrate Peptide
856.421
856.420
-1.2
Product Peptide
936.387
936.386
-1.1
The high-resolution full scan data confirmed the presence of an ion with an m/z corresponding to the addition of a phosphate group (79.966 Da) to the substrate peptide. The MS/MS spectrum of the product peptide showed characteristic neutral losses of phosphoric acid (98 Da) and fragment ions (b- and y-ions) that confirmed the site of phosphorylation.
Alternative Techniques: A Comparative Overview
While MS is a powerful tool, other techniques can provide complementary information.
Technique
Principle
Advantages
Disadvantages
HPLC-UV
UV absorbance
Quantitative, robust
Requires chromophore, low specificity
NMR Spectroscopy
Nuclear spin
Definitive structural information
Low sensitivity, complex mixtures are challenging
Enzyme-Coupled Assays
Spectrophotometric
High throughput
Indirect, prone to interference
Conclusion: A Multi-Faceted Approach to Product Confirmation
Mass spectrometry offers an unparalleled combination of sensitivity, selectivity, and structural elucidation power for the confirmation of enzymatic products. For high-throughput screening, MALDI-TOF or direct infusion ESI-MS may be sufficient. For complex mixtures and quantitative analysis, an LC-MS approach is superior. For the definitive identification of novel products, high-resolution LC-MS/MS is the undisputed gold standard. By understanding the principles and comparative strengths of each MS workflow, researchers can confidently and accurately characterize the outcomes of enzymatic reactions, accelerating the pace of discovery in basic research and drug development.
References
Mass Spectrometry in Drug Discovery. Griffiths, J. (2009). Royal Society of Chemistry. [Link]
An introduction to mass spectrometry. Downard, K. M. (2004). Cambridge University Press. [Link]
Matrix-assisted laser desorption/ionization mass spectrometry: a practical guide to instrumentation, methods and applications. Hillenkamp, F., & Peter, J. F. (2014). John Wiley & Sons. [Link]
Electrospray and MALDI Mass Spectrometry: Fundamentals, Instrumentation, and Applications, 2nd Edition. Cole, R. B. (2010). John Wiley & Sons. [Link]
Comparative
A Comparative Structural Guide to DAHP Synthase Across Key Species: Escherichia coli, Saccharomyces cerevisiae, and Mycobacterium tuberculosis
For researchers and drug development professionals navigating the complexities of the shikimate pathway, 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase represents a critical control point and a promising tar...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers and drug development professionals navigating the complexities of the shikimate pathway, 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase represents a critical control point and a promising target for therapeutic intervention. This enzyme catalyzes the first committed step in the biosynthesis of aromatic amino acids—a pathway essential in bacteria, fungi, and plants, but absent in mammals.[1][2] Understanding the structural and regulatory nuances of DAHP synthase across different species is paramount for the rational design of selective inhibitors. This guide provides an in-depth structural comparison of DAHP synthase from the model prokaryote Escherichia coli, the model eukaryote Saccharomyces cerevisiae, and the pathogenic bacterium Mycobacterium tuberculosis, supported by experimental data and detailed protocols.
Introduction: The Gatekeeper of Aromatic Amino Acid Biosynthesis
DAHP synthase (EC 2.5.1.54) catalyzes the aldol condensation of phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P) to form DAHP.[3] As the first enzyme in the shikimate pathway, it dictates the total carbon flux into this essential metabolic route. Consequently, DAHP synthase is a focal point of allosteric regulation, primarily through feedback inhibition by the downstream aromatic amino acids: phenylalanine (Phe), tyrosine (Tyr), and tryptophan (Trp). The diverse strategies of regulation and the subtle, yet significant, structural variations among orthologs offer a rich landscape for comparative analysis and targeted drug design.
Structural and Functional Comparison
The core catalytic domain of DAHP synthase across the three species adopts a highly conserved (β/α)8 barrel, also known as a TIM barrel, fold.[4][5] However, the quaternary structure and the architecture of regulatory domains diverge significantly, leading to distinct allosteric control mechanisms. A divalent metal ion, typically Mn²⁺ or Co²⁺, is required for catalytic activity.[3][6]
Feature
Escherichia coli (AroG, Phe-sensitive)
Saccharomyces cerevisiae (Aro4, Tyr-sensitive)
Mycobacterium tuberculosis (AroG)
PDB ID
1KFL
Not Available (Homology models based on E. coli structure)
2B7O
Oligomeric State
Homotetramer
Homodimer
Homotetramer
Regulatory Mechanism
Allosteric feedback inhibition by Phenylalanine
Allosteric feedback inhibition by Tyrosine
Synergistic allosteric feedback inhibition by Phe, Tyr, and Trp
Allosteric Site
Located at the interface of two subunits, ~20 Å from the active site
Predicted to be similar to E. coli isoenzymes
Three distinct allosteric sites per monomer for Phe, Tyr, and Trp
Key Regulatory Residues
P148, Q152, S181, I213
K229 (mutation K229L leads to feedback insensitivity)
Not fully elucidated, but complex involves significant conformational changes
Inhibitor Binding
Phe binding induces conformational changes transmitted to the active site, altering substrate coordination.[7]
Tyr binding inhibits enzyme activity.
Binary combinations of Trp with Phe or Tyr, and the ternary combination of all three, lead to significant inhibition.[8]
Allosteric Regulation: A Tale of Three Strategies
The regulation of DAHP synthase is a classic example of evolutionary adaptation to the specific metabolic needs of an organism.
E. coli employs a sophisticated regulatory strategy with three distinct DAHP synthase isoenzymes: AroG (phenylalanine-sensitive), AroF (tyrosine-sensitive), and AroH (tryptophan-sensitive).[3] This allows for fine-tuned control of the carbon flow into the shikimate pathway based on the cellular concentration of each individual aromatic amino acid. The binding of the allosteric inhibitor to a site remote from the active site triggers a cascade of conformational changes that alter the geometry of the active site, thereby inhibiting catalysis.[7]
Fig. 1: Allosteric regulation of E. coli DAHP synthase isoenzymes.
Saccharomyces cerevisiae: A Simplified Eukaryotic Model
The yeast S. cerevisiae possesses two DAHP synthase isoenzymes, encoded by the ARO3 and ARO4 genes, which are sensitive to feedback inhibition by phenylalanine and tyrosine, respectively.[9] Unlike E. coli, a tryptophan-sensitive isoenzyme is absent. The regulation in yeast also involves transcriptional control, where the expression of ARO3 and ARO4 is induced under conditions of amino acid starvation. A key residue, K229 in Aro4, has been identified, and its mutation to leucine (K229L) results in an enzyme that is insensitive to tyrosine feedback inhibition.[10]
Mycobacterium tuberculosis: A Complex Network of Synergistic Inhibition
M. tuberculosis presents a more intricate regulatory mechanism with a single DAHP synthase. This enzyme is subject to synergistic feedback inhibition by combinations of aromatic amino acids.[8] While individual aromatic amino acids have a modest inhibitory effect, binary combinations involving tryptophan (Trp+Phe or Trp+Tyr) and the ternary combination of all three amino acids lead to a significant loss of enzyme activity.[8] This complex regulation likely reflects the pathogen's need to finely balance aromatic amino acid biosynthesis with other metabolic demands during infection. Furthermore, the M. tuberculosis DAHP synthase forms a complex with chorismate mutase, adding another layer of regulation.[11]
Fig. 3: General workflow for recombinant DAHP synthase expression and purification.
Step-by-Step Methodology:
Transformation: Transform competent E. coli cells (e.g., BL21(DE3)) with the expression vector containing the gene for the desired DAHP synthase isoenzyme with an N-terminal His6-tag. Plate on LB agar with the appropriate antibiotic and incubate overnight at 37°C.
[12]2. Starter Culture: Inoculate 50 mL of LB medium containing the appropriate antibiotic with a single colony and grow overnight at 37°C with shaking.
Large-Scale Culture: Inoculate 1 L of LB medium with the overnight culture and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.
Induction: Cool the culture to 18-25°C and induce protein expression by adding IPTG to a final concentration of 0.1-0.5 mM. Continue to incubate at the lower temperature for 16-20 hours with shaking.
[12]5. Cell Harvest: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.
Lysis: Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF). Lyse the cells by sonication on ice.
Clarification: Centrifuge the lysate at 20,000 x g for 30 minutes at 4°C to pellet cell debris.
Affinity Chromatography: Apply the supernatant to a Ni-NTA affinity column pre-equilibrated with lysis buffer.
Washing: Wash the column with several column volumes of wash buffer (lysis buffer with 20-40 mM imidazole).
Elution: Elute the bound protein with elution buffer (lysis buffer with 250-500 mM imidazole).
Buffer Exchange: Exchange the buffer of the purified protein to a storage buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT) using dialysis or a desalting column.
Storage: Aliquot the purified protein, flash-freeze in liquid nitrogen, and store at -80°C.
Enzymatic Activity Assay
The activity of DAHP synthase can be monitored continuously by following the decrease in absorbance at 232 nm, which corresponds to the consumption of PEP.
[13][14]
Step-by-Step Methodology:
Reaction Mixture: Prepare a reaction mixture in a quartz cuvette containing:
50 mM Buffer (e.g., Bis-Tris pH 7.5)
100 µM MnCl₂
300 µM Erythrose-4-phosphate (E4P)
100 µM Phosphoenolpyruvate (PEP)
Pre-incubation: Incubate the reaction mixture at the desired temperature (e.g., 37°C) for 5 minutes.
Initiate Reaction: Add a known amount of purified DAHP synthase to the cuvette and mix immediately.
Spectrophotometric Measurement: Monitor the decrease in absorbance at 232 nm over time using a spectrophotometer.
Calculation of Activity: Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot using the molar extinction coefficient of PEP at 232 nm. One unit of enzyme activity is defined as the amount of enzyme that catalyzes the conversion of 1 µmol of PEP per minute.
Protein Crystallization
The hanging-drop vapor diffusion method is a common technique for protein crystallization.
Step-by-Step Methodology:
Prepare Reservoir Solution: Pipette 500 µL of the reservoir solution into the well of a 24-well crystallization plate. The composition of the reservoir solution will vary depending on the specific DAHP synthase. For example, for M. tuberculosis DAHP synthase, a condition of 0.1 M Tris-HCl pH 8.0, 1.5 M ammonium sulfate, and 12% (v/v) glycerol has been reported to yield crystals.
[7]2. Prepare the Drop: On a siliconized coverslip, mix 1-2 µL of the purified protein solution (at a concentration of 5-15 mg/mL) with 1-2 µL of the reservoir solution.
Seal the Well: Invert the coverslip over the well and seal it with vacuum grease to create an airtight environment.
Incubation: Incubate the crystallization plate at a constant temperature (e.g., 4°C or 20°C) and monitor for crystal growth over several days to weeks.
Conclusion and Future Directions
The structural and regulatory diversity of DAHP synthase across E. coli, S. cerevisiae, and M. tuberculosis highlights the evolutionary adaptability of this key metabolic enzyme. While the core catalytic machinery is conserved, the distinct allosteric control mechanisms provide unique opportunities for the development of species-specific inhibitors. The detailed structural information, coupled with the experimental protocols provided in this guide, serves as a valuable resource for researchers aiming to further elucidate the function of DAHP synthase and to exploit it as a target for novel antimicrobial and antifungal agents. Future research should focus on obtaining high-resolution crystal structures of the S. cerevisiae isoenzymes and on further characterizing the complex regulatory network of the M. tuberculosis enzyme to pave the way for the next generation of targeted therapeutics.
References
Cui, D., et al. (2019). Molecular basis for feedback inhibition of tyrosine-regulated 3-deoxy-d-arabino-heptulosonate-7-phosphate synthase from Escherichia coli. Journal of Molecular Biology, 431(21), 4238-4249. [Link]
Okuda, D., et al. (2009). A novel noncovalent complex of chorismate mutase and DAHP synthase from Mycobacterium tuberculosis: protein purification, crystallization and X-ray diffraction analysis. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 65(Pt 10), 1031–1034. [Link]
Rizzi, C., et al. (2005). DAHP synthase from Mycobacterium tuberculosis H37Rv: cloning, expression, and purification of functional enzyme. Protein Expression and Purification, 40(2), 23-30. [Link]
Rizzi, C., et al. (2005). DAHP synthase from Mycobacterium tuberculosis H37Rv: Cloning, expression, and purification of functional enzyme. ResearchGate. [Link]
Dias, M. V. B., et al. (2011). Mycobacterium tuberculosis Shikimate Pathway Enzymes as Targets for the Rational Design of Anti-Tuberculosis Drugs. MDPI. [Link]
Webby, C. J., et al. (2005). Crystallization and preliminary X-ray crystallographic analysis of 3-deoxy-d-arabino-heptulosonate-7-phosphate synthase from Mycobacterium tuberculosis. OSTI.GOV. [Link]
Laber, B., et al. (1992). Escherichia coli dihydrodipicolinate synthase. Identification of the active site and crystallization. Biochemical Journal, 288(Pt 2), 691–695. [Link]
Webby, C. J., et al. (2005). Crystallization and preliminary X-ray crystallographic analysis of 3-deoxy-d-arabino-heptulosonate-7-phosphate synthase from Mycobacterium tuberculosis. ResearchGate. [Link]
Furdui, C. M., et al. (2004). Insights into the Mechanism of 3-Deoxy-d-arabino-heptulosonate 7-Phosphate Synthase (Phe) from Escherichia coli Using a Transient Kinetic Analysis. ResearchGate. [Link]
Schnappauf, G., et al. (1997). The two 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase isoenzymes from Saccharomyces cerevisiae. University of Göttingen. [Link]
Cross, P. J., et al. (2015). Structure and characterization of the 3-deoxy-d-arabino-heptulosonate 7-phosphate synthase from Aeropyrum pernix. PLoS One, 10(4), e0122489. [Link]
Li, J., et al. (2021). Engineering of Saccharomyces cerevisiae for anthranilate and methyl anthranilate production. Metabolic Engineering Communications, 12, e00164. [Link]
Ray, J. M., et al. (1988). Purification and properties of tryptophan-sensitive 3-deoxy-D-arabino-heptulosonate-7-phosphate synthase from Escherichia coli. Journal of Bacteriology, 170(12), 5500–5506. [Link]
Waugh, D. S. (2011). Expression and Purification of Recombinant Proteins in Escherichia coli with a His6 or Dual His6-MBP Tag. Methods in Molecular Biology, 681, 137–152. [Link]
Ramachandran, S., et al. (2011). Crystallization and preliminary crystallographic studies of the NAD+-dependent deacetylase HST1 from Saccharomyces cerevisiae. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 67(Pt 12), 1541–1544. [Link]
TANKO, L. B. (1986). Methodological aspects of aldehyde dehydrogenase assay by spectrophotometric technique. Alcohol, 3(6), 339–343. [Link]
Miao, Y., et al. (2018). An Effective Recombinant Protein Expression and Purification System in Saccharomyces cerevisiae. Current Protocols in Molecular Biology, 123(1), e62. [Link]
Ramaswamy, S., et al. (1994). Crystallization and preliminary crystallographic studies of Saccharomyces cerevisiae alcohol dehydrogenase I. Journal of Molecular Biology, 235(2), 777–779. [Link]
Anonymous. (n.d.). During activity measurement of DAHP synthase , the OD of PEP without any enzyme or co-substrate (Phosphoenolpyruvate) was not constant. Suggestions? ResearchGate. [Link]
Bio-Rad. (n.d.). Protein Expression and Purification Series. Bio-Rad. [Link]
de la Cuerda, B., et al. (2022). Evaluation of 3-Deoxy-D-Arabino-Heptulosonate 7-Phosphate Synthase (DAHPS) as a Vulnerable Target in Mycobacterium tuberculosis. Microbiology Spectrum, 10(4), e0091322. [Link]
Cingolani, G., & Duncan, T. M. (2012). Improved crystallization of Escherichia coli ATP synthase catalytic complex (F1) by introducing a phosphomimetic mutation in subunit ∊. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 68(Pt 10), 1201–1206. [Link]
Webby, C. J., et al. (2010). Synergistic Allostery, a Sophisticated Regulatory Network for the Control of Aromatic Amino Acid Biosynthesis in Mycobacterium tuberculosis. ResearchGate. [Link]
Pérez-Rueda, M., et al. (2012). Crystallization and preliminary X-ray diffraction analysis of the invertase from Saccharomyces cerevisiae. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 68(Pt 1), 89–92. [Link]
Miao, Y., et al. (2018). An Effective Recombinant Protein Expression and Purification System in Saccharomyces cerevisiae. ResearchGate. [Link]
Anonymous. (n.d.). Purification of recombinant enzyme from E. coli using a combination of precipitation and chromatography steps. ResearchGate. [Link]
Strotmeier, J., et al. (2011). Crystallization and preliminary crystallographic analysis of Gre2p, an NADP+-dependent alcohol dehydrogenase from Saccharomyces cerevisiae. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 67(Pt 2), 223–226. [Link]
Cui, D., et al. (2019). Molecular basis for feedback inhibition of tyrosine-regulated 3-deoxy-d-arabino-heptulosonate-7-phosphate synthase from Escherichia coli. PubMed. [Link]
Amin, F., et al. (2013). PURIFICATION AND CHARACTERIZATION OF TWO INVERTASES FROM MUTANT STRAIN OF SACCHAROMYCES CEREVISIAE. Pakistan Journal of Botany, 45(1), 285-291. [Link]
Chi, P., et al. (2008). Purification of Saccharomyces cerevsiae Homologous Recombination Proteins Dmc1 and Rdh54/Tid1 and a Fluorescent D-loop Assay. Methods in Enzymology, 474, 345–366. [Link]
A Researcher's Guide to the Shikimate Pathway: Bridging the Chasm Between In Vitro Potency and In Vivo Efficacy
As Senior Application Scientists, we often witness a common narrative in drug and herbicide discovery: a promising compound, exquisitely potent against its target enzyme in a test tube, fails to deliver any meaningful ef...
Author: BenchChem Technical Support Team. Date: January 2026
As Senior Application Scientists, we often witness a common narrative in drug and herbicide discovery: a promising compound, exquisitely potent against its target enzyme in a test tube, fails to deliver any meaningful effect in a living organism. This guide delves into this critical translational gap, using the shikimate pathway as a prime example. This essential metabolic route, absent in mammals, is a validated and highly attractive target for developing herbicides, antibiotics, and antiparasitic agents.[1][2][3] Understanding the discordance between in vitro and in vivo results is paramount for designing effective inhibitors and accelerating the development pipeline.
This guide will dissect the methodologies for assessing both in vitro and in vivo activity, explain the causality behind the experimental choices, and illuminate the complex factors that determine whether a potent molecule becomes a successful product.
The Shikimate Pathway: An Essential Target
The shikimate pathway is a seven-step metabolic process that converts phosphoenolpyruvate (PEP) and erythrose 4-phosphate into chorismate.[2] Chorismate is the crucial precursor for the aromatic amino acids—phenylalanine, tyrosine, and tryptophan—as well as numerous secondary metabolites.[1][4] Its presence in bacteria, fungi, plants, and some protozoans, but not in animals, provides a clear therapeutic window, minimizing the risk of on-target toxicity in humans.[2][3]
Caption: The seven-step shikimate pathway leading to chorismate.
Part 1: The In Vitro Assay — Quantifying Target Engagement
In vitro evaluation is the foundational step in inhibitor discovery. It isolates the target enzyme from the complex cellular environment, allowing for a direct and quantitative measurement of its interaction with a potential inhibitor. This approach is cost-effective, amenable to high-throughput screening, and provides crucial mechanistic data.
Key Parameter: The IC₅₀ Value
The half-maximal inhibitory concentration (IC₅₀) is the most common metric derived from in vitro assays. It represents the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50%. A lower IC₅₀ value signifies higher potency.
Experimental Protocol: In Vitro Inhibition of Shikimate Dehydrogenase (SDH)
This protocol outlines a representative spectrophotometric assay to determine the IC₅₀ of a test compound against SDH. The enzyme catalyzes the NADPH-dependent reduction of 3-dehydroshikimate to shikimate.[6][7] The assay measures the decrease in NADPH, which can be monitored by the change in absorbance at 340 nm.
Step 1: Recombinant Enzyme Expression and Purification
Rationale: To study the enzyme in isolation, it must be produced in large quantities and purified away from other cellular proteins. A bacterial expression system like E. coli is commonly used for this purpose.
Clone the gene encoding the target SDH (e.g., from Helicobacter pylori) into an expression vector containing an affinity tag (e.g., a 6x-His tag).[8]
Transform the vector into a suitable E. coli expression strain.
Induce protein expression with IPTG and grow the culture for several hours.
Harvest the cells, lyse them to release the cellular contents, and clarify the lysate by centrifugation.
Purify the recombinant SDH using affinity chromatography (e.g., Ni-NTA resin for His-tagged proteins).
Assess purity using SDS-PAGE and determine the protein concentration.
Step 2: Enzyme Activity Assay
Rationale: This establishes the baseline activity of the purified enzyme under optimal conditions. The reaction rate is determined by monitoring the consumption of the cofactor NADPH.
Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0).[6]
In a 96-well UV-transparent plate, add the reaction buffer, the substrate (3-dehydroshikimate), and the cofactor (NADPH).
Initiate the reaction by adding a known concentration of purified SDH.
Immediately measure the decrease in absorbance at 340 nm over time using a plate reader. The rate of decrease is proportional to the enzyme's activity.
Step 3: Inhibition Assay (IC₅₀ Determination)
Rationale: By introducing the inhibitor at various concentrations, we can quantify its effect on the enzyme's catalytic activity.
Set up multiple reactions as in Step 2.
To each well, add a different concentration of the test inhibitor (typically a serial dilution). Include a "no inhibitor" control.
Pre-incubate the enzyme with the inhibitor for a short period to allow for binding.
Initiate the reactions by adding the substrates.
Measure the reaction rates as before.
Calculate the percentage of inhibition for each inhibitor concentration relative to the control.
Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.
Caption: Workflow for a typical in vitro enzyme inhibition assay.
Comparative In Vitro Data
The following table presents hypothetical data for several inhibitors against two key enzymes in the pathway.
Part 2: The In Vivo Assay — Assessing Whole-Organism Effects
While an attractive IC₅₀ is a prerequisite, it guarantees nothing about a compound's performance in a living system. In vivo assays are the true litmus test, evaluating whether an inhibitor can overcome the myriad of cellular barriers and complexities to produce a desired biological outcome (e.g., bacterial death, plant growth inhibition).
Key Parameter: The MIC Value
For antimicrobials, the Minimum Inhibitory Concentration (MIC) is the standard metric. It is the lowest concentration of a compound that prevents visible growth of a microorganism after overnight incubation. It is a more holistic measure of a compound's potential, integrating target inhibition with factors like cell uptake and stability.
This protocol describes a standard broth microdilution method to determine the MIC of a test compound against a bacterial strain like Staphylococcus aureus.[10]
Step 1: Preparation
Rationale: This step prepares the bacteria and the test compound for the assay. Bacteria must be in a logarithmic growth phase to ensure consistent results.
Grow a culture of the target bacteria overnight in a suitable rich medium (e.g., Tryptic Soy Broth).
The next day, dilute the overnight culture into a fresh minimal medium to a standardized cell density (e.g., 5 x 10⁵ CFU/mL).
Causality: A minimal medium is used because it forces the bacteria to synthesize their own aromatic amino acids, making the shikimate pathway essential for survival. In a rich medium containing these amino acids, inhibiting the pathway would have no effect.
Prepare a stock solution of the test inhibitor in a suitable solvent (e.g., DMSO).
Step 2: Assay Setup
Rationale: A serial dilution of the inhibitor is created to test a wide range of concentrations simultaneously.
In a 96-well plate, add the minimal medium to all wells.
Add the inhibitor stock solution to the first column of wells and perform a 2-fold serial dilution across the plate.
Reserve wells for a positive control (bacteria with no inhibitor) and a negative control (medium with no bacteria).
Step 3: Inoculation and Incubation
Add the standardized bacterial suspension to all wells except the negative control.
Incubate the plate at the optimal growth temperature (e.g., 37°C) for 16-24 hours.
Step 4: Data Analysis
Rationale: The MIC is determined by visual inspection or by measuring optical density.
After incubation, examine the plate for turbidity (cloudiness), which indicates bacterial growth.
The MIC is the lowest concentration of the inhibitor at which no visible growth is observed.
Alternatively, use a plate reader to measure the optical density at 600 nm (OD₆₀₀). The MIC is the concentration that prevents a significant increase in OD₆₀₀.
Caption: Workflow for a bacterial Minimum Inhibitory Concentration (MIC) assay.
Part 3: The In Vitro-In Vivo Chasm — Why Potency Doesn't Always Translate
Now, we address the core challenge. A compound can have a nanomolar IC₅₀ but a millimolar MIC, or no activity at all. This discrepancy is not a failure of the initial assay but rather a reflection of the profound biological complexity that the in vivo environment introduces.
Comparative In Vitro vs. In Vivo Data
Inhibitor
Target Enzyme
In Vitro IC₅₀ (µM)
In Vivo MIC (µM)
Translation Gap (MIC/IC₅₀)
Compound A
Shikimate Dehydrogenase
2.9
>500
>172x
Compound B
Shikimate Kinase
15.0
>500
>33x
Compound C
Chorismate Synthase
29.0
64
~2x
(6S)-6-Fluoroshikimate
Prodrug
N/A
50
N/A
As the table illustrates, the correlation can be poor (Compound A), moderate (Compound C), or nonexistent. The reasons for this are multifactorial and can be broadly categorized into pharmacokinetic and pharmacodynamic challenges.
Factors Causing In Vitro-In Vivo Discrepancies
Cellular Permeability (The Gatekeeper Problem):
The Challenge: The most potent inhibitor is useless if it cannot reach its intracellular target. Bacterial cell walls (especially the outer membrane of Gram-negative bacteria) and plant cell walls are formidable barriers.
In Vitro vs. In Vivo: In vitro assays provide the inhibitor with direct, unfettered access to the purified enzyme. In vivo, the compound must possess the correct physicochemical properties (e.g., size, charge, lipophilicity) to traverse these membranes.
Efflux Pumps (The Revolving Door):
The Challenge: Many microorganisms possess active transport proteins, or efflux pumps, that recognize and expel foreign molecules from the cell. This can prevent an inhibitor from accumulating to a concentration high enough to engage its target.[11]
In Vitro vs. In Vivo: This is a purely in vivo phenomenon. A compound that is a substrate for an efflux pump may appear potent in vitro but will be ineffective in a whole-cell assay.
Metabolic Instability (The Transformation Problem):
The Challenge: Once inside the cell, the inhibitor can be modified or degraded by other enzymes, rendering it inactive.[12]
In Vitro vs. In Vivo: Assays with purified enzymes do not account for the vast metabolic machinery of a living cell. Conversely, some "prodrugs" like (6S)-6-fluoroshikimate are inactive in vitro but are metabolized into the active inhibitor in vivo.[11]
Target Engagement in the Cellular Milieu:
The Challenge: The conditions inside a cell are vastly different from a buffered assay tube. Intracellular concentrations of substrates, products, and cofactors can be much higher, meaning the inhibitor faces more competition. The pathway itself is also subject to complex feedback regulation.[13][14][15] For instance, high levels of pathway products can allosterically inhibit early enzymes, affecting the flux through the entire pathway.[16]
In Vitro vs. In Vivo: In vitro assays are performed under optimized, often artificial, conditions. They cannot replicate the dynamic regulatory networks and competitive environment of the cytoplasm.
Caption: Factors that create the gap between in vitro and in vivo results.
Conclusion: A Strategy for Success
The journey from a hit compound to an effective drug or herbicide is a process of navigating increasing biological complexity. The discrepancy between in vitro and in vivo results is not a failure but an essential part of the discovery process that provides critical insights.
In vitro assays are indispensable for: High-throughput screening, confirming the mechanism of action, and establishing structure-activity relationships for on-target potency.
In vivo assays are the ultimate test of: A compound's ability to overcome cellular defenses and function within a complex biological system.
A successful strategy does not rely on one metric alone. It involves a multiparametric approach, integrating early-stage in vitro enzyme assays with whole-cell in vivo screens. Furthermore, incorporating assays that specifically measure cell permeability, efflux pump liability, and metabolic stability can help diagnose the cause of a poor in vitro-to-in vivo translation. By understanding and anticipating the challenges of the cellular environment, researchers can more effectively design and optimize inhibitors that are not only potent in the test tube but are also powerful in the field.
References
Shikimate pathway - Wikipedia. (n.d.).
Glyphosate - Wikipedia. (n.d.).
The shikimate pathway: gateway to metabolic diversity. (2021). PubMed Central. Retrieved January 3, 2026, from [Link]
Discrepancies between in vitro activity of and in vivo response to antimicrobial agents. (1983). PubMed. Retrieved January 3, 2026, from [Link]
Understanding Glyphosate and Other Pesticides (FS-1193). (n.d.). UMD Extension. Retrieved January 3, 2026, from [Link]
Computational modelling provides insight into the effects of glyphosate on the shikimate pathway in the human gut microbiome. (2020). PubMed Central. Retrieved January 3, 2026, from [Link]
Glyphosate action mechanism through the inhibition of the shikimate... (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]
Characterization of Natural Products as Inhibitors of Shikimate Dehydrogenase from Methicillin-Resistant Staphylococcus aureus: Kinetic and Molecular Dynamics Simulations, and Biological Activity Studies. (2022). MDPI. Retrieved January 3, 2026, from [Link]
Revisiting the shikimate pathway and highlighting their enzyme inhibitors. (2023). Semantic Scholar. Retrieved January 3, 2026, from [Link]
The Shikimate Pathway: Biosynthesis of Phenolic Products from Shikimic Acid. (2016). R Discovery. Retrieved January 3, 2026, from [Link]
Unraveling Shikimate Dehydrogenase Inhibition by 6-Nitroquinazoline-2,4-diol and Its Impact on Soybean and Maize Growth. (2023). MDPI. Retrieved January 3, 2026, from [Link]
(PDF) Shikimate Pathway and Aromatic Amino Acid Biosynthesis. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]
Glyphosate and Roundup Disrupt the Gut Microbiome by Inhibiting the Shikimate Pathway. (2020). GMWatch. Retrieved January 3, 2026, from [Link]
Revisiting the shikimate pathway and highlighting their enzyme inhibitors. (2023). ResearchGate. Retrieved January 3, 2026, from [Link]
Biochemical characterization and inhibitor discovery of shikimate dehydrogenase from Helicobacter pylori. (2011). PubMed. Retrieved January 3, 2026, from [Link]
Differences between in vitro and in vivo studies. (1987). ASM Journals. Retrieved January 3, 2026, from [Link]
In Vitro Susceptibility Testing Versus In Vivo Effectiveness. (2018). ResearchGate. Retrieved January 3, 2026, from [Link]
What is the difference between in vitro (laboratory-determined) resistance and in vivo (within the human body) resistance in the context of antibiotic treatment? (2023). Dr.Oracle. Retrieved January 3, 2026, from [Link]
Translating slow-binding inhibition kinetics into cellular and in vivo effects. (2017). PubMed Central. Retrieved January 3, 2026, from [Link]
EPSP Synthase Inhibitors. (n.d.). UC Agriculture and Natural Resources. Retrieved January 3, 2026, from [Link]
New inhibitors of chorismate synthase present antifungal activity against Paracoccidioides brasiliensis. (2019). PubMed. Retrieved January 3, 2026, from [Link]
(PDF) Experiences with the Shikimate-pathway enzymes as targets for rational drug design. (2003). ResearchGate. Retrieved January 3, 2026, from [Link]
In Vitro to In Vivo Translation in Lead Optimization: Bridging the Biology Gap. (n.d.). Sygnature Discovery. Retrieved January 3, 2026, from [Link]
Enzyme-mediated drug-drug interactions: a review of in vivo and in vitro methodologies, regulatory guidance, and translation to the clinic. (2024). PubMed. Retrieved January 3, 2026, from [Link]
Enzyme-mediated drug-drug interactions: a review of in vivo and in vitro methodologies, regulatory guidance, and translation to the clinic. (2024). ResearchGate. Retrieved January 3, 2026, from [Link]
Mycobacterium tuberculosis Shikimate Pathway Enzymes as Targets for the Rational Design of Anti-Tuberculosis Drugs. (2020). MDPI. Retrieved January 3, 2026, from [Link]
The entry reaction of the plant shikimate pathway is subjected to highly complex metabolite-mediated regulation. (2021). Oxford Academic. Retrieved January 3, 2026, from [Link]
A Senior Application Scientist's Guide to Statistical Analysis of Enzyme Kinetics Data
Authored for Researchers, Scientists, and Drug Development Professionals Section 1: The Foundation - From Raw Data to Initial Velocities The journey to robust kinetic parameters begins with meticulous experimental design...
Author: BenchChem Technical Support Team. Date: January 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Section 1: The Foundation - From Raw Data to Initial Velocities
The journey to robust kinetic parameters begins with meticulous experimental design and data acquisition. The primary goal is to measure the initial velocity (v₀) of the reaction under steady-state conditions, where the rate is linear and substrate depletion is minimal (typically <10% conversion).[1]
Experimental Design Causality
Why is the initial velocity so critical? The Michaelis-Menten model, the cornerstone of enzyme kinetics, is built upon the steady-state assumption, where the concentration of the enzyme-substrate complex is constant.[2] This condition is only met at the beginning of a reaction before significant substrate is consumed or product accumulation leads to feedback inhibition.[2] Therefore, all subsequent statistical models rely on the accuracy of these initial rate measurements.
A typical experiment involves measuring product formation or substrate depletion over time at various fixed substrate concentrations. The initial velocity for each substrate concentration is then determined by calculating the slope of the linear portion of this progress curve.[3]
Protocol: Determining Initial Velocity (v₀)
Assay Setup : Prepare a series of reactions, each with a constant enzyme concentration and varying substrate concentrations. A practical range for substrate concentration is from 0.2Km to at least 5Km to adequately define the hyperbolic curve.[1][4]
Data Acquisition : Use a continuous assay method (e.g., spectrophotometry) to monitor the change in signal (e.g., absorbance) over time.[2]
Progress Curve Plotting : For each substrate concentration, plot the signal versus time.
Linear Range Identification : Visually inspect each plot to identify the initial linear phase.
Slope Calculation : Perform a linear regression on the data points within this linear phase. The slope of this line, converted to concentration per unit time (e.g., µM/min), is the initial velocity (v₀) for that substrate concentration.
This process yields a dataset of substrate concentrations [S] and their corresponding initial velocities (v₀), which is the input for kinetic model fitting.
Section 2: The Great Debate - Linearized Plots vs. Nonlinear Regression
Historically, linearized transformations of the Michaelis-Menten equation, such as the Lineweaver-Burk plot (double reciprocal), were popular because they allowed for the determination of Km and Vmax using simple linear regression.[5][6] However, this approach has significant statistical pitfalls.
Why Linearization is Flawed
The primary issue with linearization is the distortion of the experimental error structure.[5][7] In a typical enzyme kinetics experiment, the error (variance) is relatively uniform across the range of measured velocities. When you take the reciprocal of the velocities, as in the Lineweaver-Burk method, this uniform error is transformed.
Undue Weighting : Small velocities, which often have the largest experimental uncertainty, are transformed into large values (1/v₀). This gives these least precise data points undue influence on the linear regression, potentially skewing the calculated Km and Vmax.[7]
Compression of Data : Conversely, high velocities are compressed into a small region of the plot, diminishing the impact of these more reliable data points.[7]
While useful for visualizing inhibition patterns, linearized plots should not be used for the quantitative determination of kinetic parameters.[6][8]
The Gold Standard: Nonlinear Regression
The advent of powerful computing has made nonlinear regression the unequivocal standard for analyzing enzyme kinetics data.[5][7][9] This method directly fits the untransformed initial velocity data to the hyperbolic Michaelis-Menten equation (or other relevant models).
Preserves Error Structure : It assumes that the scatter of data points around the curve is Gaussian (evenly distributed), which aligns better with real experimental data.[7]
Provides Reliable Estimates : It yields more accurate and precise estimates of Km and Vmax.[7][8]
Offers Goodness-of-Fit Statistics : It provides quantitative measures to assess how well the model fits the data, such as R-squared and the sum of squares.[10]
Caption: Workflow comparing nonlinear regression with outdated linearized methods.
Section 3: A Practical Guide to Nonlinear Regression Analysis
This section provides a step-by-step protocol for performing nonlinear regression and assessing the quality of the fit.
Protocol: Nonlinear Regression for Michaelis-Menten Kinetics
Software Selection : Choose a statistical software package capable of nonlinear regression. Options range from user-friendly graphical programs to powerful command-line tools (see Section 5 for a comparison).
Data Input : Enter your data as two columns: substrate concentration ([S]) as the independent variable (X) and initial velocity (v₀) as the dependent variable (Y).[10]
Model Selection : Select the appropriate kinetic model. For a simple enzyme, this will be the "Michaelis-Menten" or a similar "hyperbolic" or "saturation binding" equation.[11]
Fitting : The software will use an iterative algorithm to find the values of Km and Vmax that best fit your data by minimizing the sum of squared residuals (the difference between your measured data and the fitted curve).[9]
Results Review : The output will provide the best-fit values for Vmax and Km, along with their standard errors or 95% confidence intervals.
Trust, but Verify: Assessing Goodness-of-Fit
A successful fit is not merely about obtaining numbers; it's about ensuring those numbers are meaningful. A self-validating protocol requires you to critically assess the fit.
R-squared (Coefficient of Determination) : This value indicates the proportion of the variance in your data that is explained by the model. A value closer to 1.0 suggests a better fit.
Confidence Intervals : Narrow confidence intervals for Km and Vmax indicate that the parameters are well-defined by your data. Very wide intervals may suggest that you need more data points, particularly at substrate concentrations around the Km or at saturating levels.
Residuals Analysis : A plot of the residuals (the vertical distance from each data point to the fitted curve) should show a random scatter around zero.[4] Any systematic pattern (e.g., a U-shape) suggests that the chosen model may not be appropriate for the data.[4]
A primary goal in drug development is to characterize how inhibitors interact with an enzyme. Nonlinear regression is essential for distinguishing between different modes of inhibition and accurately determining the inhibition constant (Ki).
The analytical process involves measuring initial velocities at various substrate concentrations in the presence of several fixed inhibitor concentrations. The entire dataset is then globally fitted to different inhibition models.[12]
Caption: Impact of different inhibition types on kinetic parameters.
Comparing Inhibition Models
Statistical methods can be used to determine which inhibition model (e.g., competitive, noncompetitive, uncompetitive) best describes the data.[13]
Simultaneous Nonlinear Regression (Global Fitting) : This is the most robust method.[8] All data from all inhibitor concentrations are fit simultaneously to the different inhibition equations. This approach uses all available information to derive a single, global best-fit value for Ki.[8][12]
Model Selection Criteria : When comparing which model fits best, statistical tests like the extra sum-of-squares F test or Akaike's Information Criterion (AIC) are used.[14][15] These tests balance the goodness-of-fit with the complexity of the model, helping to prevent overfitting and select the model that is most likely to be correct.[14]
Section 5: Comparison of Data Analysis Software
Several software packages are available for enzyme kinetics analysis, each with distinct advantages. The choice often depends on the user's coding proficiency and the complexity of the required analysis.
Software
Key Features
Target Audience
Learning Curve
GraphPad Prism
User-friendly graphical interface, extensive library of built-in kinetics models, robust nonlinear regression, global fitting, and model comparison tests.[12]
Bench scientists, students, those preferring a non-coding environment.
Low
R
Free, open-source, and extremely powerful statistical programming language.[16] Packages like renz and drc are available for kinetic analysis.[9] Highly customizable.
Researchers with some coding experience, bioinformaticians.
Medium to High
KinTek Explorer
Specialized software for advanced kinetic and equilibrium data fitting.[17][18] Can model complex reaction mechanisms using numerical integration of rate equations.[18]
A free, web-based tool for semi-automated analysis of continuous enzyme kinetics data.[2] Good for teaching and standardized initial rate calculation.[2]
Students, educators, researchers needing a quick, accessible tool.
Very Low
Conclusion: Best Practices for Trustworthy Results
The transition from benchtop to breakthrough relies on data that is not only accurately collected but also rigorously and appropriately analyzed.
Prioritize Data Quality : Ensure your assays are conducted under initial velocity conditions.
Abandon Linearizations for Fitting : Use linearized plots (e.g., Lineweaver-Burk) for visualization only. For parameter estimation, nonlinear regression is the only acceptable standard.[7]
Embrace Nonlinear Regression : Directly fit your v₀ versus [S] data to the appropriate kinetic model.
Assess Your Fit : Always examine goodness-of-fit statistics (R-squared, confidence intervals) and residual plots to validate your model.
Use Global Fitting for Inhibition : When analyzing inhibitors, use global nonlinear regression to fit all data simultaneously to competing models.
Select Models Statistically : Employ methods like the F-test or AIC to objectively determine the best-fitting inhibition model.
By adhering to these principles, researchers can ensure that their derived kinetic parameters are accurate, reliable, and provide a solid foundation for mechanistic insights and drug development decisions.
References
Spector, T., & Hajian, G. (1981). Statistical methods to distinguish competitive, noncompetitive, and uncompetitive enzyme inhibitors. Analytical Biochemistry. [Link]
Olp, M. D., et al. (2022). Analysis of continuous enzyme kinetic data using ICEKAT. PMC - NIH. [Link]
Biomodel. (n.d.). Nonlinear least squares regression applied to Michaelis & Menten kinetics. Biomodel.uah.es. [Link]
Aledo, J. C. (2021). Fitting the Michaelis-Menten Model. CRAN. [Link]
Kovari, Z. (2005). Non-linear optimization of parameters in Michaelis-Menten kinetics. Croatica Chemica Acta. [Link]
Basu, S., et al. (2022). Robust Inference for Non-Linear Regression Models with Applications in Enzyme Kinetics. arXiv. [Link]
Cornish-Bowden, A. (2023). Statistical analysis of enzyme kinetic data. Oxford Academic. [Link]
Leatherbarrow, R. J. (n.d.). BestCurvFit Enzyme Kinetics. BestCurvFit.com. [Link]
Cleland, W. W. (1979). Statistical analysis of enzyme kinetic data. Methods in Enzymology. [Link]
van Roon, J. L., et al. (2011). Comparison of different approaches and computer programs for progress curve analysis of enzyme kinetics. ResearchGate. [Link]
Horsman, G. P., et al. (2018). Analyzing Enzyme Kinetic Data Using the Powerful Statistical Capabilities of R. ResearchGate. [Link]
Atkins, G. L. (1976). Tests for the goodness of fit of models. Biochemical Society Transactions. [Link]
Gasparyan, A. S. (2018). STATISTICAL ANALYSES OF ENZYME KINETICS: INHIBITION. ResearchGate. [Link]
Obach, R. S. (1996). Estimation of K(i) in a competitive enzyme-inhibition model: Comparisons among three methods of data analysis. Drug Metabolism and Disposition. [Link]
MyAssays. (2022). Kinetics Data Analysis - Enzyme Kinetics. YouTube. [Link]
NCBI Bookshelf. (2012). Basics of Enzymatic Assays for HTS. Assay Guidance Manual. [Link]
Johnson, K. A. (2019). New standards for collecting and fitting steady state kinetic data. Beilstein Journals. [Link]
NCBI Bookshelf. (2012). Mechanism of Action Assays for Enzymes. Assay Guidance Manual. [Link]
As a Senior Application Scientist, providing clear, accurate, and safety-oriented guidance is paramount. This document outlines the proper disposal procedures for Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7...
Author: BenchChem Technical Support Team. Date: January 2026
As a Senior Application Scientist, providing clear, accurate, and safety-oriented guidance is paramount. This document outlines the proper disposal procedures for Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate, a biochemical reagent utilized in glycobiology research.[1] Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on the general guidelines for the disposal of organophosphate compounds and phosphorylated sugar derivatives in a laboratory setting, prioritizing safety and regulatory compliance.
Understanding the Compound: Chemical Profile and Associated Hazards
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate is an organophosphate ester.[2] While many highly toxic substances like nerve agents and pesticides belong to the organophosphate class, it is crucial to handle all such compounds with care, as even research-grade reagents can pose health risks. The primary concern with organophosphates is their potential for toxicity. Additionally, as a phosphorylated sugar, its stability and reactivity are influenced by environmental conditions such as pH.[3]
Core Disposal Directive: Treat as Hazardous Chemical Waste
Due to the lack of specific toxicity data, and as a member of the organophosphate family, all waste containing Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate must be treated as hazardous chemical waste. Disposal down the sanitary sewer is strictly prohibited.[5][6] Improper disposal can lead to environmental contamination and regulatory violations.[7]
Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE): Before handling the compound or its waste, ensure you are wearing appropriate PPE, including:
Nitrile gloves (or other chemically resistant gloves)
Safety glasses or goggles
A lab coat
Waste Segregation:
Solid Waste: Collect any solid waste (e.g., unused compound, contaminated weigh paper, or absorbent materials from a spill) in a dedicated, properly labeled hazardous waste container. The container must be chemically compatible with the waste and have a secure, leak-proof closure.[7]
Liquid Waste: Collect all aqueous and solvent solutions containing the compound in a designated hazardous waste container. Do not mix with incompatible waste streams. For instance, if the compound is dissolved in a flammable solvent, it should be collected in a container designated for flammable liquid waste.
Sharps Waste: Any sharps (e.g., needles, Pasteur pipettes) contaminated with the compound should be disposed of in a designated sharps container for hazardous chemical waste.
Waste Container Labeling: All hazardous waste containers must be clearly labeled with the following information:
The words "Hazardous Waste"
The full chemical name: "Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate"
The approximate concentration and quantity of the waste
The date the waste was first added to the container
The associated hazards (e.g., "Toxic," "Irritant" - as a precaution)
Storage of Waste: Store the hazardous waste containers in a designated Satellite Accumulation Area within the laboratory.[6][8] This area should be at or near the point of generation and under the control of laboratory personnel.[7] Ensure secondary containment is in place to prevent spills.
Waste Pickup and Disposal: Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.[8] EHS is responsible for the proper management and disposal of hazardous waste in compliance with all federal, state, and local regulations.[6][8]
Spill Management
In the event of a spill, adhere to the following procedure:
Alert Personnel: Immediately alert others in the vicinity.
Evacuate (if necessary): For a large spill, or if the compound is in a volatile solvent, evacuate the area and contact your institution's EHS for assistance.
Contain the Spill: If the spill is small and you are trained to handle it, contain the spill using an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite).
Clean the Area: Carefully collect the absorbent material and any contaminated debris. Place it in the designated hazardous waste container for solid waste.
Decontaminate: Clean the spill area with a suitable solvent (e.g., water or ethanol, depending on the surface), and collect the cleaning materials as hazardous waste.
Scientific Rationale for Disposal Procedures
The cautious approach to disposing of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate is rooted in the chemistry of organophosphate esters and sugar phosphates.
Toxicity Concerns: The primary reason for treating this compound as hazardous waste is its classification as an organophosphate. While its specific toxicity is not well-documented in readily available sources, the potential for harm necessitates stringent disposal measures.
Chemical Stability and Hydrolysis: The phosphate ester linkage in sugar phosphates can undergo hydrolysis.[3][9] This reaction is catalyzed by enzymes (phosphatases) and can also be influenced by pH.[3][9] While chemical degradation through hydrolysis might be theoretically possible, the conditions required and the byproducts formed are not well-defined for this specific compound. Attempting to neutralize the compound in the lab without a validated protocol could lead to incomplete reactions or the generation of other hazardous substances. Therefore, it is safer and more compliant to dispose of it as hazardous waste.
Disposal Workflow Diagram
Caption: Decision workflow for the proper disposal of waste containing Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate.
References
Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]
Teply, R. J., & Westerfeld, W. W. (1988). Thermodynamics of hydrolysis of sugar phosphates. The Journal of biological chemistry, 263(8), 3579–3585. [Link]
University of Washington Environmental Health & Safety. Laboratory Waste Management Guidelines. [Link]
MCF Environmental Services. (2023, April 11). Proper Hazardous Waste Disposal in a Laboratory Setting. [Link]
University of Pennsylvania Environmental Health and Radiation Safety. Laboratory Chemical Waste Management Guidelines. [Link]
Chemistry LibreTexts. (2022, July 20). 9.7: Hydrolysis of Organic Phosphates. [Link]
Navigating the Safe Handling of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate: A Guide for the Modern Researcher
For the dedicated researcher in the fields of glycobiology and drug development, the integrity of your work and your personal safety are paramount. This guide provides essential, in-depth information on the safe handling...
Author: BenchChem Technical Support Team. Date: January 2026
For the dedicated researcher in the fields of glycobiology and drug development, the integrity of your work and your personal safety are paramount. This guide provides essential, in-depth information on the safe handling of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate, a key biochemical reagent. As your partner in scientific advancement, we aim to empower you with the knowledge to manage this and similar compounds with the utmost confidence and safety, extending value beyond the product itself.
Understanding the Compound: A Brief Overview
Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate is a phosphorylated sugar derivative utilized in glycobiology research. Typically supplied as a solid, its handling requires adherence to standard laboratory safety protocols for non-hazardous chemical powders. While a specific Safety Data Sheet (SDS) for this novel compound is not yet universally available, data from structurally similar compounds, such as D-Glucose-6-phosphate, suggest a low hazard profile.[1][2] Nevertheless, treating all chemical substances with a robust safety-first mindset is a cornerstone of professional laboratory practice.
Core Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is the first line of defense against potential exposure. For Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate in its common solid form, the following PPE is mandatory.
PPE Component
Specification
Rationale
Eye Protection
ANSI Z87.1-compliant safety glasses with side shields or goggles.[3]
Protects against accidental splashes or aerosolized powder contacting the eyes.
Hand Protection
Nitrile gloves.
Provides a sufficient barrier for handling non-hazardous powders and prevents contamination of the sample.[4]
Body Protection
Standard laboratory coat.
Protects skin and personal clothing from potential spills and contamination.[5]
Respiratory Protection
Generally not required for small quantities in well-ventilated areas.
If there is a risk of generating significant dust, a NIOSH-approved N95 respirator should be used.[6]
Operational Plan: A Step-by-Step Guide to Safe Handling
Adherence to a systematic workflow is critical for both safety and experimental integrity. The following protocol outlines the best practices for handling Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate from receipt to use.
Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.
Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.[7][8]
Ensure the container is clearly labeled with the chemical name, concentration, date received, and any hazard information.[9]
Preparation and Weighing
Engineering Controls : Conduct all handling of the solid compound, especially weighing, within a chemical fume hood or a designated containment enclosure to minimize the potential for inhalation of fine particulates.[10]
Preventing Contamination : Use clean, dedicated spatulas and weigh boats for each measurement to prevent cross-contamination.[11] Never return unused portions of the chemical to the original container.[11]
Personal Hygiene : Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[9]
Dissolution and Use
When preparing solutions, add the solid to the solvent slowly to avoid splashing.
Ensure that all work is performed in a clean and organized workspace to minimize the risk of spills or accidents.
The following diagram illustrates the recommended workflow for handling this compound:
Caption: A streamlined workflow for the safe handling of Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate.
As this compound is not classified as hazardous, its disposal is straightforward but must be conducted responsibly to ensure compliance with local regulations.
Solid Waste : Uncontaminated paper towels, gloves, and weigh boats can typically be disposed of in the regular laboratory trash.[12]
Chemical Waste :
Unused Compound : Small quantities of the solid compound can be disposed of as non-hazardous solid waste.[2] It is best practice to place it in a labeled container before putting it in the designated solid waste stream.
Aqueous Solutions : Non-hazardous, water-soluble waste may be permissible for drain disposal with copious amounts of water, pending approval from your institution's Environmental Health and Safety (EHS) department.[13][14] Always consult your local EHS guidelines before disposing of any chemical waste down the drain.[15]
Empty Containers : Thoroughly rinse empty containers with a suitable solvent (e.g., water) three times. The rinsate should be disposed of as chemical waste. Once cleaned, deface the label and dispose of the container in the regular trash or recycling, as per institutional policy.[12]
Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
Skin Contact : Wash the affected area thoroughly with soap and water for at least 15 minutes.
Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.
Inhalation : Move to fresh air. If breathing is difficult, seek medical attention.
Spill : For a small spill of the solid, carefully sweep it up, avoiding the generation of dust, and place it in a labeled container for disposal. For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.
By integrating these safety and handling protocols into your daily laboratory operations, you contribute to a safer research environment for yourself and your colleagues. Our commitment is to provide you with the resources you need to conduct your groundbreaking research with the highest standards of safety and scientific integrity.
References
Lab Manager. (2023). Six Tips to Help Improve Chemical Hygiene and Chemical Safety. Retrieved from [Link]
Carl Roth. (2024). Safety Data Sheet: D-Glucose-6-phosphate monosodium salt. Retrieved from [Link]
University of British Columbia Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste. Retrieved from [Link]
Indiana University Environmental Health and Safety. (n.d.). In-Lab Disposal Methods: Waste Management Guide. Retrieved from [Link]
Green World Group. (2023). Chemical Safety Best Practices in The Lab. Retrieved from [Link]
Occupational Safety and Health Administration. (2011). Laboratory Safety Guidance. Retrieved from [Link]
Occupational Safety and Health Administration. (n.d.). Laboratories - Overview. Retrieved from [Link]
University of Nevada, Reno Environmental Health & Safety. (n.d.). Chemical Hygiene Guide for Lab Workers. Retrieved from [Link]
Compliancy Group. (2023). OSHA Laboratory Standard. Retrieved from [Link]
National Science Teaching Association. (2024). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]
Quimivita. (n.d.). Best practices for handling chemical reagents to prevent cross-contamination. Retrieved from [Link]
MBP Inc. (2025). Storage and Handling Tips for Research Chemicals: Safety Comes First. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory. Retrieved from [Link]
MBP Inc. (2025). Safety and Handling Guidelines for Molecular Biology Reagents and Equipment. Retrieved from [Link]
University of California, Riverside Environmental Health & Safety. (n.d.). Chemical Hygiene Plan. Retrieved from [Link]
Electronic Code of Federal Regulations. (n.d.). Appendix A to Subpart I of Part 1915, Title 29 -- Non-Mandatory Guidelines for Hazard Assessment, Personal Protective Equipment (PPE) Selection, and PPE Training Program. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]
ACS Material. (2020). PPE and Safety for Chemical Handling. Retrieved from [Link]
Occupational Safety and Health Administration. (n.d.). Personal Protective Equipment. Retrieved from [Link]
CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]